3-(furan-2-yl)-1H-1,2,4-triazol-5-amine

• CAS: 3663-61-4

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine: Strategies, Mechanisms, and Experimental Protocols

Introduction

The convergence of furan and 1,2,4-triazole scaffolds in a single molecular entity, 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine, presents a molecule of significant interest to the scientific community, particularly within the realms of medicinal chemistry and materials science. The 1,2,4-triazole ring is a well-established pharmacophore found in a plethora of approved drugs, exhibiting a wide range of biological activities including antifungal, antiviral, anti-inflammatory, and anticancer properties.[1][2][3] Similarly, the furan ring, derivable from biomass, is a key heterocyclic building block in pharmaceuticals and functional materials.[4][5][6] The strategic combination of these two heterocycles yields a versatile scaffold for the development of novel therapeutic agents and functional organic molecules.

This guide provides an in-depth exploration of the synthetic pathways leading to 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine. Moving beyond a mere recitation of procedures, we will delve into the causality behind experimental choices, offering mechanistic insights and detailed, field-proven protocols. This document is designed for researchers, scientists, and drug development professionals seeking a comprehensive and practical understanding of the synthesis of this valuable chemical building block.

Retrosynthetic Analysis and Core Synthetic Strategies

A logical approach to the synthesis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine begins with a retrosynthetic analysis to identify the most viable disconnection points and, consequently, the most practical starting materials. The core of the target molecule is the 5-amino-1,2,4-triazole ring. The most reliable methods for constructing this ring involve the cyclization of precursors that already contain the necessary nitrogen framework.

Two primary disconnection strategies emerge as the most efficient and widely adopted:

• Disconnection A: Cleavage of the N1-C5 and N4-C3 bonds suggests a condensation reaction between a furan-containing acyl derivative (like a carbohydrazide or carboximidate) and a source for the C5-N-amine segment, such as cyanogen bromide or cyanamide.

• Disconnection B: An alternative cleavage across the N2-C3 and N4-C5 bonds points towards a reaction between furan-2-carbohydrazide and dicyandiamide, which serves as a C-N-N building block.[7]

Caption: Retrosynthetic analysis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine.

These retrosynthetic pathways form the basis of the two most reliable and scalable synthetic routes, which will be discussed in detail. Both strategies advantageously utilize furan-2-carbohydrazide as a common, easily accessible intermediate.

Synthetic Pathway I: Cyclization of Furan-2-Carbohydrazide with Cyanogen Bromide

This is arguably the most direct and efficient method for the synthesis of the target compound. The logic of this pathway rests on the sequential formation of an acylsemicarbazide intermediate, which readily undergoes intramolecular cyclization.

Caption: General workflow for the synthesis via Pathway I.

Step 1: Synthesis of Furan-2-Carbohydrazide

The cornerstone of this synthesis is the preparation of furan-2-carbohydrazide. This intermediate provides the furan moiety and the N-N bond essential for the triazole ring. It is typically prepared from furan-2-carboxylic acid via a two-step process to ensure high purity and yield. Direct conversion from the acid is possible but often less efficient.

Causality of Experimental Choices:

• Esterification First: Furan-2-carboxylic acid is first converted to its methyl or ethyl ester. This is a critical activation step. The ester is more reactive towards nucleophilic acyl substitution by hydrazine than the parent carboxylic acid, which would undergo a slow and reversible acid-base reaction with hydrazine.

• Hydrazinolysis: The subsequent reaction with hydrazine hydrate is a robust and high-yielding transformation. The use of an excess of hydrazine hydrate drives the reaction to completion. Refluxing in a solvent like ethanol or methanol provides the necessary thermal energy for the reaction to proceed at a practical rate.

Experimental Protocol: Furan-2-Carbohydrazide

• Esterification: To a solution of furan-2-carboxylic acid (1.0 eq) in methanol (5-10 mL per gram of acid), add concentrated sulfuric acid (catalytic amount, ~2-3% v/v) dropwise at 0 °C.

• Allow the mixture to warm to room temperature and then reflux for 4-6 hours, monitoring by TLC until the starting material is consumed.

• Cool the reaction mixture, neutralize with a saturated solution of sodium bicarbonate, and extract the product with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield methyl furan-2-carboxylate, which can often be used in the next step without further purification.

• Hydrazinolysis: Dissolve the crude methyl furan-2-carboxylate (1.0 eq) in ethanol (5 mL per gram of ester).

• Add hydrazine hydrate (80-99%, 2.0-3.0 eq) and reflux the mixture for 3-5 hours.

• Upon cooling, a white precipitate of furan-2-carbohydrazide typically forms. The product can be collected by filtration, washed with cold ethanol, and dried under vacuum.

Step 2: Synthesis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine

With the key hydrazide in hand, the construction of the triazole ring is achieved through a one-pot reaction with cyanogen bromide.

Mechanism Insight: The reaction proceeds via initial nucleophilic attack of the terminal amino group of the hydrazide onto the electrophilic carbon of cyanogen bromide. This forms a highly reactive N-cyano-hydrazide intermediate. A base, such as potassium bicarbonate, facilitates the subsequent intramolecular cyclization by deprotonating the hydrazide nitrogen, which then attacks the cyano group. The resulting cyclic intermediate eliminates water to afford the aromatic triazole ring.

Experimental Protocol: Cyclization

• Dissolve furan-2-carbohydrazide (1.0 eq) in a suitable solvent such as n-butanol or a mixture of water and dioxane (e.g., 1:1, 10-15 mL per gram).

• Add a mild base, such as sodium bicarbonate or potassium bicarbonate (1.5-2.0 eq).

• To this stirred suspension, add a solution of cyanogen bromide (1.1-1.2 eq) in the same solvent dropwise at room temperature. Caution: Cyanogen bromide is highly toxic and should be handled in a well-ventilated fume hood with appropriate personal protective equipment.

• After the addition is complete, heat the reaction mixture to reflux (typically 90-110 °C) for 6-12 hours. Monitor the reaction progress by TLC.

• Cool the reaction to room temperature. If a precipitate has formed, collect it by filtration.

• If no precipitate forms, concentrate the solvent under reduced pressure. Add water to the residue to precipitate the crude product.

• Purification: The crude solid is purified by recrystallization from a suitable solvent system, such as ethanol/water or isopropanol, to yield 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine as a crystalline solid.

Synthetic Pathway II: Reaction of Furan-2-Carbohydrazide with Dicyandiamide

An alternative and effective route utilizes dicyandiamide as the cyclizing agent. This method avoids the use of the highly toxic cyanogen bromide, making it a safer, albeit sometimes lower-yielding, alternative.

Causality of Experimental Choices: This reaction is typically performed under acidic conditions or at high temperatures. The acid protonates the dicyandiamide, making it more susceptible to nucleophilic attack by the hydrazide. The subsequent cyclization and dehydration steps lead to the formation of the triazole ring.[7]

Experimental Protocol:

• Combine furan-2-carbohydrazide (1.0 eq) and dicyandiamide (1.1 eq) in a high-boiling solvent such as ethylene glycol or in a flask without solvent for a melt reaction.

• Add a catalytic amount of an acid, such as hydrochloric acid or p-toluenesulfonic acid, if performing the reaction in a solvent.

• Heat the mixture to a high temperature (typically 120-160 °C) for 4-8 hours.

• Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

• Add water to the reaction mass to induce precipitation of the crude product.

• Collect the solid by filtration, wash thoroughly with water, and then with a small amount of cold ethanol.

• Purify the product by recrystallization from ethanol or an ethanol/DMF mixture to obtain the pure compound.

Physicochemical Characterization

Validation of the final product's identity and purity is paramount. The following data are characteristic of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine.

Analytical Technique	Expected Observations
¹H NMR (DMSO-d₆)	δ ~ 11.5-12.5 (s, 1H, triazole N-H), δ ~ 7.8-8.0 (m, 1H, furan H5), δ ~ 7.0-7.2 (m, 1H, furan H3), δ ~ 6.6-6.8 (m, 1H, furan H4), δ ~ 6.0-6.5 (s, 2H, -NH₂). Chemical shifts are approximate and can vary with solvent and concentration.
¹³C NMR (DMSO-d₆)	δ ~ 158-160 (C-NH₂), δ ~ 148-150 (Triazole C-furan), δ ~ 144-146 (Furan C5), δ ~ 142-144 (Furan C2), δ ~ 112-114 (Furan C4), δ ~ 110-112 (Furan C3).
IR Spectroscopy (KBr)	ν ~ 3300-3450 cm⁻¹ (N-H stretch, amine), ν ~ 3100-3200 cm⁻¹ (N-H stretch, triazole), ν ~ 1640-1660 cm⁻¹ (C=N stretch), ν ~ 1550-1570 cm⁻¹ (N-H bend), ν ~ 1010-1020 cm⁻¹ (C-O-C stretch, furan).
Mass Spectrometry	ESI-MS: Expected [M+H]⁺ at m/z = 151.06.

Applications and Future Perspectives

3-(Furan-2-yl)-1H-1,2,4-triazol-5-amine is not merely a synthetic target but a valuable platform for further chemical exploration. The primary amine group serves as a versatile handle for derivatization, allowing for the synthesis of a diverse library of compounds through reactions such as acylation, alkylation, and Schiff base formation.

Derivatives of this core structure have been investigated for a range of biological activities. The incorporation of this scaffold into larger molecules has shown promise in the development of novel antimicrobial and anticancer agents.[8][9] Furthermore, the conjugated π-system of the furan and triazole rings suggests potential applications in materials science, such as in the development of organic light-emitting diodes (OLEDs) or fluorescent probes.[10]

Future work will likely focus on diversity-oriented synthesis to explore the chemical space around this scaffold. High-throughput screening of these derivative libraries against various biological targets could lead to the discovery of new lead compounds for drug development.

Conclusion

The synthesis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine is a well-established process that can be achieved through several reliable synthetic routes. The most efficient and common pathway involves the cyclization of the readily accessible furan-2-carbohydrazide with cyanogen bromide. An alternative, safer route utilizing dicyandiamide also provides a viable option. This guide has provided a detailed, mechanistically-grounded overview of these synthetic strategies, complete with practical experimental protocols and characterization data. As a versatile building block, 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine holds considerable potential for advancing research in medicinal chemistry and materials science, underscoring the continued importance of fundamental heterocyclic synthesis.

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An In-depth Technical Guide to 5-(Furan-2-yl)-1H-1,2,4-triazol-3-amine: Synthesis, Structure, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-(furan-2-yl)-1H-1,2,4-triazol-3-amine, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its structural elucidation, including IUPAC nomenclature and tautomerism, detailed synthetic protocols, and thorough spectroscopic characterization. Furthermore, this guide will explore the burgeoning therapeutic potential of this molecular scaffold, with a focus on its applications in the development of novel antimicrobial and anticancer agents. The information presented herein is intended to serve as a valuable resource for researchers engaged in the design and synthesis of new therapeutic entities.

Introduction: The Emergence of Furan-Triazole Scaffolds in Drug Discovery

The confluence of furan and 1,2,4-triazole rings in a single molecular entity has given rise to a class of compounds with remarkable pharmacological versatility. The furan moiety, a five-membered aromatic heterocycle containing oxygen, is a common motif in numerous natural products and approved drugs, contributing to their biological activity and pharmacokinetic profiles. The 1,2,4-triazole ring, a stable aromatic system with three nitrogen atoms, is a well-established pharmacophore known for its ability to engage in hydrogen bonding and other non-covalent interactions with biological targets. The synergistic combination of these two heterocycles in 5-(furan-2-yl)-1H-1,2,4-triazol-3-amine has positioned it as a promising scaffold for the development of new therapeutics.

IUPAC Nomenclature and Structural Elucidation

The systematic naming of 3,5-disubstituted 1,2,4-triazoles can be complex due to the potential for tautomerism. The compound can exist in three possible tautomeric forms:

• 5-(Furan-2-yl)-1H-1,2,4-triazol-3-amine

• 3-(Furan-2-yl)-1H-1,2,4-triazol-5-amine

• 5-(Furan-2-yl)-4H-1,2,4-triazol-3-amine

Studies on analogous 3-amino-5-substituted-1,2,4-triazoles have demonstrated that the 5-amino-1H-tautomer is generally the most stable and predominant form in solution and the solid state .[1] Therefore, the preferred IUPAC name for this compound is 5-(furan-2-yl)-1H-1,2,4-triazol-3-amine .

Chemical Structure:

• Molecular Formula: C₆H₆N₄O

• Molecular Weight: 150.14 g/mol

• SMILES: c1cc(oc1)c2nnc(n2)N

• InChI Key: PXCDIRKSCUAMKA-UHFFFAOYSA-N

Below is a DOT script for generating the chemical structure of the predominant tautomer.

Caption: General synthetic workflow for 5-(furan-2-yl)-1H-1,2,4-triazol-3-amine.

Detailed Experimental Protocol

This protocol is a representative procedure adapted from general methods for the synthesis of 3,5-disubstituted 1,2,4-triazoles.

Step 1: Synthesis of 1-(Furan-2-carbonyl)aminoguanidine

• To a stirred solution of furan-2-carbohydrazide (1.26 g, 10 mmol) in water (20 mL), add sodium bicarbonate (0.84 g, 10 mmol).

• Add a solution of S-methylisothiourea sulfate (1.39 g, 5 mmol) in water (10 mL) dropwise to the reaction mixture.

• Heat the mixture at reflux for 4 hours.

• Cool the reaction mixture to room temperature and collect the precipitated solid by filtration.

• Wash the solid with cold water and dry under vacuum to afford 1-(furan-2-carbonyl)aminoguanidine.

Step 2: Synthesis of 5-(Furan-2-yl)-1H-1,2,4-triazol-3-amine

• Suspend 1-(furan-2-carbonyl)aminoguanidine (1.68 g, 10 mmol) in a 10% aqueous solution of sodium hydroxide (20 mL).

• Heat the mixture at reflux for 6 hours.

• Cool the reaction mixture to room temperature and neutralize with concentrated hydrochloric acid to pH 6-7.

• Collect the precipitated solid by filtration.

• Wash the solid with water and recrystallize from ethanol to yield pure 5-(furan-2-yl)-1H-1,2,4-triazol-3-amine.

Spectroscopic Characterization

The structural confirmation of 5-(furan-2-yl)-1H-1,2,4-triazol-3-amine is achieved through a combination of spectroscopic techniques. The following data are representative for this class of compounds.

Technique	Key Features
¹H NMR	Signals corresponding to the furan ring protons (typically in the range of δ 6.5-7.8 ppm), a broad singlet for the amino (NH₂) protons, and a broad singlet for the triazole N-H proton.
¹³C NMR	Resonances for the two distinct carbons of the 1,2,4-triazole ring and the four carbons of the furan ring.
IR (Infrared)	Characteristic absorption bands for N-H stretching (amine and triazole ring), C=N stretching of the triazole ring, and C-O-C stretching of the furan ring.
Mass Spec.	A molecular ion peak corresponding to the molecular weight of the compound (m/z = 150.06).

Applications in Drug Development

The 5-(furan-2-yl)-1H-1,2,4-triazol-3-amine scaffold has emerged as a valuable building block in the design of new therapeutic agents, particularly in the fields of antimicrobial and anticancer research.

Antimicrobial Activity

Derivatives of 5-(furan-2-yl)-1,2,4-triazoles have demonstrated significant activity against a range of bacterial and fungal pathogens. The mechanism of action is often attributed to the inhibition of essential microbial enzymes. For instance, certain furan-triazole derivatives have shown potent inhibitory activity against bacterial DNA gyrase and topoisomerase IV.

Anticancer Potential

The 1,2,4-triazole nucleus is a key component in several clinically used anticancer drugs. Furan-triazole derivatives have been investigated for their cytotoxic effects against various cancer cell lines. Their proposed mechanisms of action include the inhibition of protein kinases, disruption of microtubule dynamics, and induction of apoptosis.

Below is a DOT diagram illustrating the potential therapeutic applications.

Caption: Therapeutic applications of the 5-(furan-2-yl)-1H-1,2,4-triazol-3-amine scaffold.

Conclusion

5-(Furan-2-yl)-1H-1,2,4-triazol-3-amine represents a privileged scaffold in medicinal chemistry, offering a unique combination of structural features conducive to potent and selective biological activity. This guide has provided a comprehensive overview of its nomenclature, structure, synthesis, and characterization, alongside an exploration of its significant potential in the development of novel antimicrobial and anticancer therapies. Further derivatization and biological evaluation of this promising molecule are warranted to fully exploit its therapeutic capabilities.

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• Dolzhenko, A. V., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances, 8(41), 23136-23145. Available at: [Link].

• Zazharskyi, V., et al. (2021). Antimicrobial Activity of Some Furans Containing 1,2,4-Triazoles. Archives of Pharmacy Practice, 12(2), 60-65. Available at: [Link].

• Bihdan, O. A., et al. (2015). Synthesis, physicochemical and biological properties of 1,2,4-triazole-3-thion derivatives containing fluorophenyl substituents. Zaporizhzhia Medical Journal, (6), 79-82.
• Kaplaushenko, A. G., et al. (2014). Pharmacological aspects of application of 1,2,4-triazole-3-thiol furan derivatives. Journal of Chemical and Pharmaceutical Research, 6(5), 1049-1055.

• Al-Soud, Y. A., et al. (2003). 5-Furan-2ylo[1][2][3]xadiazole-2-thiol, 5-Furan-2yl-4H [2][3][4]triazole-3-thiol and Their Thiol-Thione Tautomerism. Molecules, 8(12), 947-955. Available at: [Link].

• Sravya, G., & Reddy, N. B. (2022). Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. AIP Conference Proceedings, 2390(1), 020065. Available at: [Link].

• Gomha, S. M., et al. (2018). Synthesis and Anticancer Evaluation of Some Novel 5-AminoT[2][3][4]riazole Derivatives. Journal of Heterocyclic Chemistry, 55(6), 1450-1461. Available at: [Link].

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Spectral data for 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine (NMR, IR, Mass Spec)

An In-depth Technical Guide to the Spectral Data of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine

This guide provides a detailed analysis of the expected spectral data for the novel heterocyclic compound 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine, a molecule of interest in medicinal chemistry and drug development.[1][2] As a Senior Application Scientist, this document is structured to offer not just data, but a deeper understanding of the spectroscopic principles and experimental considerations for researchers in the field. The spectral predictions and interpretations are grounded in established principles and data from analogous structures.

Molecular Structure and Spectroscopic Overview

The unique arrangement of the furan ring, a five-membered aromatic heterocycle, directly linked to a 1,2,4-triazole-5-amine core, results in a distinct spectroscopic fingerprint.[3] Understanding this fingerprint is crucial for confirming synthesis, elucidating structure, and assessing purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine, both ¹H and ¹³C NMR will provide critical information about the molecular framework.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is anticipated to be characterized by distinct signals corresponding to the furan and triazole ring protons, as well as the amine and amide protons. The exact chemical shifts can be influenced by the solvent used, with DMSO-d₆ being a common choice for this class of compounds due to its ability to dissolve polar compounds and reveal exchangeable protons.[1][2]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Notes
NH (Triazole)	12.5 - 13.5	Broad Singlet	-	This proton is part of the triazole ring and its broadness is due to tautomerism and exchange.
NH₂ (Amine)	5.0 - 6.0	Broad Singlet	-	These protons are exchangeable with deuterium and their chemical shift is highly dependent on concentration and temperature.
H-5' (Furan)	7.6 - 7.8	Doublet of Doublets	J ≈ 1.8, 0.8 Hz	The proton at the 5-position of the furan ring.
H-3' (Furan)	6.9 - 7.1	Doublet of Doublets	J ≈ 3.4, 0.8 Hz	The proton at the 3-position of the furan ring.
H-4' (Furan)	6.5 - 6.7	Doublet of Doublets	J ≈ 3.4, 1.8 Hz	The proton at the 4-position of the furan ring.

Note: Predicted values are based on related furan and triazole structures. Actual experimental values may vary.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will complement the ¹H NMR data by providing information on the carbon skeleton of the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Notes
C-5 (Triazole)	160 - 162	Carbon bearing the amine group.
C-3 (Triazole)	156 - 158	Carbon attached to the furan ring.
C-2' (Furan)	148 - 150	Carbon of the furan ring attached to the triazole.
C-5' (Furan)	143 - 145
C-3' (Furan)	125 - 127
C-4' (Furan)	110 - 112

Note: Predicted values are based on known shifts for furan and 1,2,4-triazole systems.[1][4]

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. The IR spectrum of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine is expected to show characteristic absorption bands for the N-H, C-H, C=N, and C-O-C bonds.

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity	Vibrational Mode
N-H (Amine & Triazole)	3100 - 3400	Medium-Strong, Broad	Stretching
C-H (Aromatic/Furan)	3000 - 3100	Medium	Stretching
C=N (Triazole Ring)	1600 - 1650	Medium-Strong	Stretching
C=C (Furan Ring)	1450 - 1550	Medium	Stretching
=C-O-C (Furan Ring)	1025 - 1220	Strong	Asymmetric Stretching
C-H (Furan Ring)	750 - 800	Strong	Out-of-plane Bending

The broadness of the N-H stretching band is indicative of hydrogen bonding, a common feature in molecules with amine and triazole functionalities.[2][5][6][7] The presence of strong bands for the furan ring's C-O-C stretching and C-H out-of-plane bending are highly characteristic.[5]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which is invaluable for confirming its identity.

Predicted Mass Spectral Data

For 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine (C₆H₆N₄O), the expected monoisotopic mass is approximately 150.054 Da.[3] In electrospray ionization (ESI), common adducts would be [M+H]⁺ at m/z 151.061 and [M+Na]⁺ at m/z 173.043.[3]

Ion	Predicted m/z
[M]⁺	150.054
[M+H]⁺	151.061
[M+Na]⁺	173.043

Proposed Fragmentation Pathway

The fragmentation of 1,2,4-triazoles can be complex, often involving ring cleavage.[8] A plausible fragmentation pathway for the [M+H]⁺ ion of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine is proposed below.

Caption: Proposed ESI-MS fragmentation of the parent ion.

Experimental Protocols

To obtain the spectral data discussed, the following standard methodologies are recommended.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆).

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Use a proton-decoupled pulse sequence (e.g., PENDANT or DEPT) to obtain the ¹³C spectrum. A longer acquisition time will be necessary due to the lower natural abundance of ¹³C.

IR Spectroscopy

• Sample Preparation: Use an Attenuated Total Reflectance (ATR) accessory for solid samples. Place a small amount of the dry powder onto the ATR crystal.

• Instrumentation: Employ a Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹. Perform a background scan prior to the sample scan.

Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the compound (approx. 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use a mass spectrometer equipped with an electrospray ionization (ESI) source.[8]

• Acquisition: Infuse the sample solution into the ESI source. Acquire the mass spectrum in positive ion mode over a suitable m/z range (e.g., 50-500).

Caption: General workflow for spectroscopic analysis.

Conclusion

The predicted spectral data for 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine provides a comprehensive analytical framework for researchers. The combination of NMR, IR, and Mass Spectrometry offers a self-validating system for the structural confirmation of this and related heterocyclic compounds. The methodologies and interpretations presented in this guide are designed to support the synthesis and characterization efforts in the development of new chemical entities.

References

• Study of 1,2,4-triazole-3(5)-thiol Behavior in Reactions with 1-phenyl-1H-pyrrole-2,5-dione Derivatives and 3-bromodihydrofuran-2(3H)-one and Antimicrobial Activity of Products. (n.d.). MDPI. Retrieved January 4, 2026, from [Link]

• Solvent- and catalyst-free, quantitative protection of hydroxyl, thiol, carboxylic acid, amide and heterocyclic. (n.d.). The Royal Society of Chemistry. Retrieved January 4, 2026, from [Link]

• 3-Furan-2-yl-1-methanesulfonyl-5-methylsulfanyl-1H-[1][9][10]triazole. (n.d.). RCSB PDB. Retrieved January 4, 2026, from [Link]

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• 3-(furan-2-yl)-1h-1,2,4-triazol-5-amine. (n.d.). PubChem. Retrieved January 4, 2026, from [Link]

• SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. (2015). International Journal of Research in Pharmacy and Chemistry. Retrieved January 4, 2026, from [Link]

• FTIR spectra of furan-based copolyesters. (n.d.). ResearchGate. Retrieved January 4, 2026, from [Link]

• Furan–thiazole hydrazone scaffolds as promising antitubercular and antibacterial agents: synthesis, characterization, bioevaluation and computational analysis. (2023). RSC Advances. Retrieved January 4, 2026, from [Link]

• 5-Furan-2yl[1][9][11]oxadiazole-2-thiol, 5-Furan-2yl-4H[1][9][10] triazole-3-thiol and Their Thiol-Thione Tautomerism. (2001). Molecules. Retrieved January 4, 2026, from [Link]

• rac-3-{4-[(Furan-2-ylmethylidene)amino]-3-methyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-1-yl}-1,3-diphenylpropan-1-one. (2012). Acta Crystallographica Section E: Structure Reports Online. Retrieved January 4, 2026, from [Link]

• N-(Furan-2-ylmethyl)-2-[5-(pyridin-3-yl)-1H-1,2,4-triazol-3-yl]acetamide. (n.d.). SpectraBase. Retrieved January 4, 2026, from [Link]

• Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties. (2014). Journal of Molecular Modeling. Retrieved January 4, 2026, from [Link]

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• 2-((4-Amino-5-((2,4-dichlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio). (2023). Molbank. Retrieved January 4, 2026, from [Link]

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An In-depth Technical Guide to the Physical and Chemical Properties of Furan-Triazole Compounds

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of the core physicochemical properties of furan-triazole compounds. Moving beyond a simple recitation of facts, we delve into the causality behind experimental choices and the logic that underpins the characterization and application of this vital class of heterocyclic compounds. The fusion of the furan moiety, a versatile pharmacophore, with the stable and interactive triazole ring has given rise to a scaffold of immense interest in medicinal chemistry.[1][2][3]

Chapter 1: Synthetic Strategies and Structural Verification

The journey into understanding any compound class begins with its synthesis. The choice of synthetic route is paramount, dictating not only yield and purity but also the feasibility of generating diverse analogues for structure-activity relationship (SAR) studies. For furan-triazole hybrids, the modular nature of the scaffold lends itself to convergent synthesis strategies, most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), or "click chemistry."[4] This approach offers high yields, mild reaction conditions, and exceptional regioselectivity for 1,4-disubstituted 1,2,3-triazoles.

The rationale for employing CuAAC lies in its reliability and broad substrate scope. It allows for the independent synthesis and purification of a furan-containing alkyne and a variety of azide partners, which are then joined in the final step. This modularity is a cornerstone of modern medicinal chemistry, enabling the rapid generation of compound libraries.

Experimental Protocol: Representative Synthesis of a Furan-Triazole Hybrid via CuAAC

This protocol outlines a generalized, self-validating workflow for synthesizing a furan-[1,2,3-triazole] derivative.

Objective: To synthesize 1-(benzyl)-4-(furan-2-yl)-1H-1,2,3-triazole.

Materials:

• 2-Ethynylfuran (1.0 eq)

• Benzyl azide (1.0 eq)

• Sodium Ascorbate (0.2 eq)

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O) (0.1 eq)

• Solvent: 1:1 mixture of tert-Butanol and Water

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 2-ethynylfuran (1.0 eq) and benzyl azide (1.0 eq) in a 1:1 mixture of t-BuOH/H₂O.

• Catalyst Preparation: In a separate vial, prepare a fresh aqueous solution of sodium ascorbate (0.2 eq) and an aqueous solution of CuSO₄·5H₂O (0.1 eq).

• Initiation: Add the sodium ascorbate solution to the reaction flask, followed by the CuSO₄·5H₂O solution. The reaction is often characterized by a color change.

  • Scientist's Note: The sodium ascorbate is crucial as it reduces the Cu(II) salt to the catalytically active Cu(I) species in situ. This avoids the need to handle potentially unstable Cu(I) salts directly.

• Monitoring: Stir the reaction vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 2-6 hours).

• Workup: Upon completion, dilute the reaction mixture with water and extract three times with DCM.

• Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine. This step removes residual copper salts and other aqueous-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure furan-triazole product.

• Verification: Confirm the structure and purity of the final compound using NMR, Mass Spectrometry, and IR spectroscopy (as detailed in Chapter 2).

Visualization: Synthetic Workflow

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Section 1: Introduction and Rationale: Targeting a Privileged Heterocyclic Chimera

An In-Depth Technical Guide to the Initial Bioactivity Profiling of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine

1.1 The Rationale for Investigation: The Power of Privileged Scaffolds

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of bioactive compounds. These are termed "privileged scaffolds" due to their inherent ability to interact with diverse biological targets. This guide focuses on 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine, a molecule that strategically combines two such scaffolds: the 1,2,4-triazole ring and the furan ring.

The 1,2,4-triazole moiety is a five-membered heterocycle that is metabolically stable and capable of extensive hydrogen bonding, allowing it to serve as a versatile pharmacophore.[1] Its derivatives are the cornerstone of numerous approved drugs, exhibiting a remarkable breadth of activities including anticancer, antifungal, antibacterial, and antiviral properties.[1][2][3][4][5] Similarly, the furan ring , a five-membered aromatic heterocycle containing an oxygen atom, is a core component in many pharmacologically active compounds.[6][7] The furan scaffold contributes to a wide array of therapeutic properties, including antibacterial, anticancer, and anti-inflammatory effects.[6][8][9][10]

The logical synthesis, therefore, is that a hybrid molecule incorporating both scaffolds may exhibit synergistic or novel bioactivities. The primary objective of this guide is to provide a robust, field-proven framework for conducting the initial in vitro bioactivity screening of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine, establishing a foundational dataset to guide its future development.

1.2 A Phased and Logical Approach to Bioactivity Screening

A successful preliminary screening campaign is not a random assortment of assays but a logically phased process. The causality behind this workflow is to use broad, cost-effective assays to rapidly identify potential "hits" while simultaneously filtering out compounds with poor drug-like characteristics. Our approach begins with in silico predictions, followed by a tiered screening cascade for antimicrobial, cytotoxic, and antioxidant activities. This ensures that resources are focused on the most promising avenues of investigation.

Figure 1: Overall workflow for initial bioactivity screening.

Section 2: Preliminary Physicochemical and ADMET Profiling (In Silico)

2.1 Rationale for Early ADMET Assessment

Before committing to resource-intensive wet-lab experiments, it is imperative to assess the fundamental drug-like properties of the candidate molecule. A significant percentage of drug candidates fail not because of poor efficacy, but due to unacceptable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles.[11][12] In silico modeling provides a rapid, cost-effective method to predict these properties and identify potential liabilities early in the discovery process.[13][][15]

2.2 In Silico Methodology

A variety of free and commercial software platforms can be used for this purpose. A standard approach involves submitting the compound's structure (in SMILES or SDF format) to a predictive tool like the SwissADME web server. The analysis should focus on:

• Physicochemical Properties: Molecular Weight, LogP (lipophilicity), water solubility, and topological polar surface area (TPSA).

• Pharmacokinetics: Gastrointestinal (GI) absorption, blood-brain barrier (BBB) permeation, and interaction with Cytochrome P450 (CYP) enzymes.

• Drug-likeness: Evaluation against established filters like Lipinski's Rule of Five, which helps predict oral bioavailability.

• Medicinal Chemistry Friendliness: Identification of any structural alerts that may indicate potential toxicity or metabolic instability.

2.3 Data Presentation: Predicted Properties

All quantitative data should be summarized in a clear, structured table for easy comparison against established thresholds for drug-like molecules.

Property	Predicted Value	Optimal Range	Commentary
Molecular Weight ( g/mol )	e.g., 178.17	< 500	Compliant with Lipinski's Rule
LogP (Lipophilicity)	e.g., 0.85	-0.7 to +5.0	Indicates good solubility/permeability balance
Water Solubility	e.g., Soluble	Soluble	Favorable for formulation and absorption
GI Absorption	e.g., High	High	Suggests good potential oral bioavailability
BBB Permeant	e.g., No	Application-depend.	Desirable for peripherally-acting agents
CYP Inhibitor (e.g., 2D6)	e.g., No	No	Low risk of drug-drug interactions
Lipinski's Rule Violations	e.g., 0	0	High probability of being orally active

Table 1: Example in silico ADMET profile for 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine.

Section 3: Antimicrobial Activity Screening

3.1 Justification for Antimicrobial Testing

The prevalence of both the furan and 1,2,4-triazole scaffolds in known antimicrobial agents provides a compelling reason to prioritize this screening.[4][9] Studies have specifically demonstrated the antimicrobial potential of furan-triazole derivatives, making this a highly probable area of activity.[16][17]

Figure 2: Tiered workflow for antimicrobial susceptibility testing.

3.2 Tier 1: Qualitative Screening via Agar Disk Diffusion

This method serves as a rapid and efficient first-pass screen to identify if the compound has any growth-inhibiting properties.[18][19]

• Experimental Protocol

  • Inoculum Preparation: Prepare a bacterial or yeast suspension in sterile saline, adjusting its turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Plate Inoculation: Uniformly streak the microbial suspension across the surface of a Mueller-Hinton agar (for bacteria) or Sabouraud Dextrose agar (for yeast) plate using a sterile cotton swab.

  • Disk Application: Aseptically place sterile paper disks (6 mm diameter) onto the agar surface. Impregnate each disk with a defined volume (e.g., 10 µL) of the test compound at a high concentration (e.g., 1 mg/mL in DMSO).

  • Control Application:

    • Positive Control: Apply disks impregnated with a known antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for yeast).

    • Negative Control: Apply a disk impregnated only with the vehicle (e.g., DMSO).

  • Incubation: Incubate the plates at 37°C for 18-24 hours (for bacteria) or at 30°C for 24-48 hours (for yeast).

  • Data Collection: Measure the diameter (in mm) of the clear zone of growth inhibition around each disk.

• Trustworthiness through Self-Validation: The inclusion of controls is non-negotiable. A clear zone around the positive control and no zone around the negative control validates that the assay is performing correctly and that any observed activity from the test compound is genuine.

3.3 Tier 2: Quantitative Screening via Broth Microdilution (MIC Determination)

For any compound showing a significant zone of inhibition, the next logical step is to quantify its potency by determining the Minimum Inhibitory Concentration (MIC).[18][20]

• Experimental Protocol

  • Plate Preparation: In a sterile 96-well microtiter plate, add 50 µL of sterile Mueller-Hinton Broth (MHB) to wells 2 through 12.

  • Compound Dilution: Add 100 µL of the test compound (at 2x the highest desired final concentration) to well 1. Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, to well 10. Discard the final 50 µL from well 10. Wells 11 (growth control) and 12 (sterility control) receive no compound.

  • Inoculum Addition: Prepare a microbial inoculum as described previously and dilute it in MHB to a final concentration of approximately 1 x 10⁵ CFU/mL. Add 50 µL of this suspension to wells 1 through 11. Well 12 receives 50 µL of sterile MHB only.

  • Incubation: Cover the plate and incubate under the same conditions as the disk diffusion assay.

  • Data Analysis: The MIC is defined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

• Data Presentation: MIC Values

Organism	Strain	Compound MIC (µg/mL)	Control Drug MIC (µg/mL)
Staphylococcus aureus	ATCC 25923	e.g., 16	Ciprofloxacin: e.g., 0.5
Escherichia coli	ATCC 25922	e.g., >128	Ciprofloxacin: e.g., 0.25
Candida albicans	ATCC 90028	e.g., 32	Fluconazole: e.g., 1

Table 2: Example MIC data for 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine.

Section 4: In Vitro Cytotoxicity and Anticancer Screening

4.1 Rationale for Cytotoxicity Testing

Given that 1,2,4-triazole derivatives are a prominent class of anticancer agents, evaluating the cytotoxicity of our target compound is a high-priority endeavor.[1][21][22][23] The goal is to determine if the compound can inhibit the proliferation of cancer cells and to assess its selectivity by comparing its effect on cancerous versus non-cancerous cells.

4.2 Assay Principle: Tetrazolium Salt Reduction

The most common methods for assessing cell viability are colorimetric assays based on the reduction of a tetrazolium salt by mitochondrial dehydrogenases in metabolically active cells.[24] While the MTT assay is traditional, it produces an insoluble formazan product that must be solubilized with an organic solvent before measurement.[25] We recommend the XTT assay , which produces a water-soluble formazan, thereby simplifying the protocol, reducing steps, and avoiding potential artifacts from the solubilization agent.[26][27]

Figure 3: Experimental workflow for the XTT cytotoxicity assay.

4.3 Experimental Protocol (XTT Assay)

• Methodology

  • Cell Seeding: Seed cells from a panel of human cancer cell lines (e.g., MCF-7 breast, A549 lung) and a non-cancerous control line (e.g., HEK293 embryonic kidney cells) into 96-well plates at an appropriate density (e.g., 5,000 cells/well). Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compound in the cell culture medium. Remove the old medium from the cells and add the compound-containing medium. Include wells for a positive control (e.g., Doxorubicin) and a vehicle control (medium with DMSO).

  • Incubation: Incubate the plates for 48 to 72 hours.

  • XTT Addition: Prepare the XTT labeling mixture according to the manufacturer's instructions. Add 50 µL of the mixture to each well.

  • Final Incubation: Incubate the plate for an additional 2-4 hours at 37°C until the color develops.

  • Measurement: Measure the absorbance of the wells at 450 nm using a microplate reader.

• Data Analysis and Presentation

  • Calculation: The percentage of cell viability is calculated using the formula: % Viability = [(Abs_sample - Abs_blank) / (Abs_control - Abs_blank)] x 100. The half-maximal inhibitory concentration (IC₅₀) is determined by plotting percent viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

  • Table: Present the calculated IC₅₀ values clearly.

Cell Line	Type	Compound IC₅₀ (µM)	Doxorubicin IC₅₀ (µM)
MCF-7	Breast Cancer	e.g., 25.5	e.g., 0.8
A549	Lung Cancer	e.g., 42.1	e.g., 1.2
HEK293	Normal Kidney	e.g., >100	e.g., 5.3

Table 3: Example IC₅₀ data from the XTT cytotoxicity assay.

Section 5: Antioxidant Capacity Assessment

5.1 Rationale for Antioxidant Testing

Oxidative stress is a key pathological factor in numerous diseases. A compound that possesses antioxidant activity in addition to other bioactivities could be highly valuable. This screening assesses the compound's ability to neutralize free radicals, a key mechanism of antioxidant action.

5.2 Assay Principle: DPPH Radical Scavenging

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a simple, rapid, and widely used method for measuring a compound's radical scavenging ability.[28] The stable DPPH radical has a deep purple color. When it is reduced by an antioxidant (by accepting a hydrogen atom), its color fades to yellow. The degree of color change is proportional to the antioxidant capacity of the compound.[29][30]

Figure 4: Workflow for the DPPH antioxidant assay.

5.3 Experimental Protocol (DPPH Assay)

• Methodology

  • Reagent Preparation: Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

  • Sample Preparation: Prepare serial dilutions of the test compound and a standard antioxidant (e.g., Ascorbic Acid) in methanol.

  • Reaction: In a 96-well plate, mix a fixed volume of the DPPH solution (e.g., 100 µL) with varying concentrations of the test compounds or standard (e.g., 100 µL). Include a control well with methanol instead of the sample.

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

  • Measurement: Measure the absorbance of the solution at 517 nm using a spectrophotometer.

• Data Analysis and Presentation

  • Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100. The IC₅₀ value is the concentration of the compound required to scavenge 50% of the DPPH radicals.[29] A lower IC₅₀ value indicates higher antioxidant potency.[31]

  • Table: Summarize the results for clear comparison.

Compound	IC₅₀ (µg/mL)
Test Compound	e.g., 85.3
Ascorbic Acid (Standard)	e.g., 5.2

Table 4: Example antioxidant activity data from the DPPH assay.

Section 6: Synthesis of Findings and Future Directions

6.1 Data Integration and Interpretation

The culmination of this initial screening phase is the integration of all data points to form a comprehensive bioactivity profile. For our hypothetical compound, the profile might be: "3-(furan-2-yl)-1H-1,2,4-triazol-5-amine demonstrates selective antibacterial activity against Gram-positive S. aureus (MIC = 16 µg/mL) and moderate antifungal activity against C. albicans (MIC = 32 µg/mL). It exhibits moderate, non-selective cytotoxicity against cancer cell lines (IC₅₀ = 25-45 µM) and possesses weak antioxidant capacity (IC₅₀ > 80 µg/mL)."

6.2 Future Directions

This initial profile is not an endpoint but a crucial decision gate. Based on the results, several paths can be pursued:

• If Potent Antimicrobial Activity is Found: The next steps would involve mechanism of action studies (e.g., cell wall synthesis inhibition, DNA gyrase assays), testing against resistant strains, and determining the minimum bactericidal/fungicidal concentration (MBC/MFC).

• If Selective Cytotoxicity is Observed: Further investigation would focus on the mechanism of cell death (apoptosis vs. necrosis), cell cycle analysis, and target identification studies (e.g., kinase inhibition panels).

• If Activity is Moderate: The compound could serve as a scaffold for lead optimization. Medicinal chemists could synthesize analogues to improve potency and selectivity, guided by the structure-activity relationship (SAR) data from this initial screen.

This structured, hypothesis-driven approach ensures that the subsequent research and development efforts are directed efficiently, maximizing the potential for discovering a novel therapeutic agent.

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The Synthetic Landscape of 3-(Furan-2-yl)-1H-1,2,4-triazol-5-amine Derivatives: A Technical Guide for Medicinal Chemists

Abstract

The 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine scaffold is a privileged heterocyclic motif of significant interest in medicinal chemistry and drug development. Its unique structural features and versatile synthetic accessibility have led to the discovery of numerous derivatives exhibiting a wide spectrum of pharmacological activities, including antimicrobial, antifungal, and anticancer properties.[1][2] This in-depth technical guide provides a comprehensive exploration of the core synthetic strategies for preparing 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine and its analogs. Moving beyond a mere recitation of protocols, this guide delves into the causality behind experimental choices, elucidates reaction mechanisms, and presents detailed, field-proven methodologies. It is intended to serve as a valuable resource for researchers, scientists, and professionals engaged in the design and synthesis of novel therapeutic agents.

Introduction: The Furan-Triazole Hybrid Scaffold in Drug Discovery

The strategic combination of furan and 1,2,4-triazole rings in a single molecular entity gives rise to a scaffold with a rich three-dimensional architecture and a favorable profile for interacting with biological targets. The furan moiety, a five-membered aromatic heterocycle containing an oxygen atom, is a common pharmacophore found in numerous natural products and synthetic drugs, contributing to their biological activity through various interactions.[3] The 1,2,4-triazole ring, with its three nitrogen atoms, is a bioisostere of amide and ester groups, offering improved metabolic stability and the ability to participate in hydrogen bonding, which is crucial for molecular recognition at the active sites of enzymes and receptors.[2]

The amine substitution at the 5-position of the triazole ring provides a key handle for further derivatization, allowing for the exploration of a vast chemical space and the fine-tuning of physicochemical and pharmacological properties. The demonstrated antimicrobial and antifungal activities of furan-containing 1,2,4-triazoles underscore the potential of this scaffold in addressing the growing challenge of drug-resistant pathogens.[4]

This guide will focus on the most prevalent and efficient synthetic routes to access the 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine core and its derivatives, with a particular emphasis on practical, reproducible, and scalable methodologies.

Key Synthetic Strategies and Mechanistic Insights

The synthesis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine derivatives can be broadly categorized into several key strategies. The choice of a particular route often depends on the availability of starting materials, the desired substitution pattern, and the scalability of the reaction.

Route A: From Furan-2-Carbohydrazide and Cyanamide Precursors

A robust and widely employed method involves the reaction of furan-2-carbohydrazide with a cyanamide equivalent, such as S-methylisothiourea or cyanogen bromide. This approach is attractive due to the commercial availability of the starting materials and the generally high yields.

2.1.1. Reaction Mechanism

The reaction proceeds through an initial nucleophilic attack of the terminal nitrogen of the hydrazide onto the electrophilic carbon of the cyanamide derivative. This is followed by an intramolecular cyclization with the elimination of a small molecule (e.g., methyl mercaptan or hydrogen bromide) to afford the stable 1,2,4-triazole ring.

Caption: Synthetic workflow from furan-2-carbohydrazide.

Route B: Cyclization of N-Furoyl Thiosemicarbazide

Another common approach involves the preparation of an N-furoyl thiosemicarbazide intermediate, followed by cyclization under basic conditions. This method offers the advantage of readily available starting materials and straightforward reaction conditions.

2.2.1. Reaction Mechanism

Furan-2-carbohydrazide is first reacted with an isothiocyanate to form the corresponding thiosemicarbazide. Subsequent treatment with a base, such as sodium hydroxide, promotes an intramolecular cyclization via nucleophilic attack of a nitrogen atom onto the thiocarbonyl carbon, followed by the elimination of a water molecule to yield the 3-thiol-1,2,4-triazole. The thiol can then be converted to the amine.

Caption: Synthesis via N-furoyl thiosemicarbazide cyclization.

Route C: Condensation of Furoic Acid with Aminoguanidine

A direct and often high-yielding approach is the condensation of a furoic acid derivative with aminoguanidine. This method can be performed under conventional heating or accelerated using microwave irradiation, offering a greener synthetic alternative.[5][6]

2.3.1. Reaction Mechanism

The reaction is typically acid-catalyzed and proceeds through the formation of an N-acyl aminoguanidine intermediate. This intermediate then undergoes intramolecular cyclodehydration to form the stable 1,2,4-triazole ring. The use of microwave irradiation can significantly reduce reaction times and improve yields.[7]

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An In-depth Technical Guide to 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine: Synthesis, Properties, and Therapeutic Potential

Foreword: The Convergence of Furan and Triazole Scaffolds in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic combination of privileged heterocyclic scaffolds has emerged as a powerful approach for the development of novel therapeutic agents. This guide focuses on a molecule of significant interest: 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine . This compound represents a thoughtful hybridization of two key pharmacophores: the furan ring, a five-membered aromatic heterocycle known for its diverse biological activities, and the 1,2,4-triazole nucleus, a versatile scaffold integral to numerous clinically successful drugs.[1] The rationale behind this molecular architecture lies in the potential for synergistic or additive pharmacological effects, leading to enhanced efficacy and novel mechanisms of action. This document serves as a comprehensive technical resource for researchers, scientists, and drug development professionals, providing in-depth insights into the synthesis, chemical properties, and prospective therapeutic applications of this promising heterocyclic entity.

Molecular Architecture and Physicochemical Properties

The core structure of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine, with the molecular formula C₆H₆N₄O, features a furan ring attached to the C3 position of a 1H-1,2,4-triazole ring, which is further substituted with an amine group at the C5 position.

Table 1: Physicochemical Properties of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine

Property	Value	Source
Molecular Formula	C₆H₆N₄O	PubChem
Molecular Weight	150.14 g/mol	PubChem
Monoisotopic Mass	150.05415 Da	[2]
Predicted XlogP	0.4	[2]
Hydrogen Bond Donors	2	PubChem
Hydrogen Bond Acceptors	4	PubChem
Rotatable Bond Count	1	PubChem

Note: Some properties are predicted based on computational models.

The presence of both hydrogen bond donors (the amino group and the triazole N-H) and acceptors (the furan oxygen and the triazole nitrogen atoms) suggests that this molecule can participate in various intermolecular interactions with biological targets.

Synthesis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine: A Plausible Synthetic Protocol

Diagram 1: Proposed Synthetic Pathway

Caption: Proposed synthesis of the target compound.

Step-by-Step Experimental Protocol:

Materials:

• Furan-2-carboxylic acid

• Aminoguanidine hydrochloride

• Phosphorus oxychloride (POCl₃) or a suitable dehydrating agent

• Pyridine (as a base)

• Ethanol

• Sodium bicarbonate (NaHCO₃)

• Drying agent (e.g., anhydrous sodium sulfate)

• Standard laboratory glassware and equipment (reflux condenser, magnetic stirrer, etc.)

Procedure:

• Formation of the Acylaminoguanidine Intermediate:

  • In a round-bottom flask, dissolve furan-2-carboxylic acid (1 equivalent) in an appropriate solvent such as pyridine.

  • Slowly add a condensing agent like phosphorus oxychloride (1.1 equivalents) to the solution while stirring in an ice bath to control the exothermic reaction.

  • To this mixture, add aminoguanidine hydrochloride (1 equivalent) portion-wise.

  • Allow the reaction mixture to stir at room temperature for 1-2 hours, followed by heating at a gentle reflux for 2-4 hours to ensure the completion of the condensation reaction. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Cyclization to the Triazole Ring:

  • After the formation of the acylaminoguanidine intermediate, the reaction mixture is heated at a higher temperature (typically 120-150 °C) to induce cyclization. This step drives the intramolecular dehydration and subsequent ring closure to form the 1,2,4-triazole ring. The duration of heating can vary from 4 to 8 hours.

• Work-up and Purification:

  • After cooling to room temperature, the reaction mixture is carefully poured into ice-cold water.

  • The resulting solution is neutralized with a saturated solution of sodium bicarbonate to precipitate the crude product.

  • The precipitate is collected by filtration, washed thoroughly with cold water, and dried.

  • The crude product is then purified by recrystallization from a suitable solvent system, such as ethanol-water, to yield pure 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine.

Characterization and Analytical Profile

The structural confirmation of the synthesized 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine would be achieved through a combination of spectroscopic techniques.

Expected Spectral Data:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the furan ring protons (typically in the range of δ 6.5-7.8 ppm). The amino group protons would likely appear as a broad singlet, and the triazole N-H proton would also be present, with its chemical shift being solvent-dependent.

• ¹³C NMR: The carbon NMR spectrum would display signals corresponding to the carbon atoms of the furan and triazole rings.

• Mass Spectrometry (MS): The mass spectrum should exhibit a molecular ion peak (M+) corresponding to the molecular weight of the compound (150.14 g/mol ).[2]

• Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for N-H stretching of the amine and triazole ring, C=N stretching of the triazole ring, and C-O-C stretching of the furan ring.

Potential Biological Activities and Therapeutic Applications

The fusion of the furan and 1,2,4-triazole moieties suggests a high potential for diverse biological activities. Literature on analogous compounds provides a strong basis for predicting the therapeutic utility of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine.

Antimicrobial Activity

Derivatives of 5-(furan-2-yl)-4-amino-1,2,4-triazole-3-thiol have demonstrated moderate antimicrobial activity against both Gram-positive and Gram-negative bacteria, with Staphylococcus aureus being particularly sensitive. The introduction of different alkyl and ester groups to the thiol moiety has been shown to modulate this activity. Although the target molecule lacks the thiol group, the core furan-triazole-amine scaffold is a strong indicator of potential antimicrobial properties.

Diagram 2: General Antimicrobial Evaluation Workflow

Caption: Workflow for assessing antimicrobial activity.

Anticancer Activity

Numerous studies have highlighted the anticancer potential of furan- and triazole-containing hybrids. For instance, novel 3-(furan-2-yl)pyrazolyl hybrid chalcones have shown significant anticancer activity against various human cancer cell lines, including liver (HepG2), breast (MCF7), and lung (A549) cancer cells.[5] The mechanism of action for some of these compounds involves the induction of DNA damage.[5] Furthermore, other 1,2,4-triazole derivatives have been reported to exhibit cytotoxic effects through mechanisms such as cell cycle arrest and apoptosis induction.

Table 2: Reported Anticancer Activity of Related Furan-Triazole Derivatives

Compound Class	Cancer Cell Line(s)	Reported Activity (IC₅₀)	Reference
Dibenzo[b,d]furan-1H-1,2,4-triazole derivatives	HL-60, MCF-7, SMMC-7721, etc.	As low as < 3.50 µM
Novel 5-amino[3][6]triazole derivatives	HepG2, MCF7	17.69 to 27.09 μM/L	[7]

Structure-Activity Relationship (SAR) Insights

The biological activity of furan-1,2,4-triazole derivatives is significantly influenced by the nature and position of substituents.

• Substitution on the Triazole Ring: The presence and nature of substituents on the triazole ring can dramatically affect the biological activity. For example, in a series of dibenzo[b,d]furan-1H-1,2,4-triazole derivatives, substitution at the 4-position of the triazole with benzyl or other bulky groups was found to be crucial for enhancing cytotoxic activity.

• The Role of the Furan Moiety: The furan ring is not merely a passive linker but an active contributor to the overall pharmacological profile. Its electronic properties and ability to engage in hydrogen bonding and π-π stacking interactions are critical for target binding.

Future Perspectives and Conclusion

3-(Furan-2-yl)-1H-1,2,4-triazol-5-amine stands as a molecule of considerable interest at the intersection of medicinal and synthetic chemistry. Its straightforward, albeit not explicitly detailed, synthetic accessibility and the promising biological activities of its close analogs make it a compelling candidate for further investigation. Future research should focus on the definitive synthesis and thorough characterization of this compound, followed by a comprehensive evaluation of its antimicrobial and anticancer potential against a broad panel of pathogens and cancer cell lines. Elucidation of its precise mechanism of action will be paramount in guiding the rational design of next-generation therapeutics based on this versatile furan-triazole scaffold. This technical guide provides a foundational framework to inspire and support such endeavors.

References

• Antimicrobial activity of new 5-(furan-2-yl)-4-amino-1,2,4-triazole-3-thiol derivatives. (n.d.). Retrieved from [Link]

• Dolzhenko, A. V., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances, 8(38), 21257-21267.
• Helmy, M., et al. (2022). Anticancer activity of novel 3-(furan-2-yl)pyrazolyl and 3-(thiophen-2-yl)pyrazolyl hybrid chalcones: Synthesis and in vitro studies. Archiv der Pharmazie, 355(3), e2100381.

• PubChem. (n.d.). 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine. Retrieved from [Link]

• Biological properties of the compounds formed by the combination of the 1,2,4-triazoles, furans and other functional substitutes. (n.d.). Retrieved from [Link]

• Chen, X., et al. (2016). Novel dibenzo[b,d]furan-1H-1,2,4-triazole derivatives: Synthesis and antitumor activity. Anticancer Agents in Medicinal Chemistry, 16(3), 377-386.

• PubChemLite. (n.d.). 3-(furan-2-yl)-1h-1,2,4-triazol-5-amine. Retrieved from [Link]

• Efficient Methodology for the Synthesis of 3-Amino-1,2,4-triazoles. (2010). Organic Letters, 12(15), 3452-3455.
• 1,2,4-Triazoles as Important Antibacterial Agents. (2019). Molecules, 24(21), 3794.
• A Novel Iron-catalyzed One-pot Synthesis of 3-Amino-1,2,4-triazoles. (2019). Journal of Heterocyclic Chemistry, 56(10), 2825-2830.

• Synthesis and Anticancer Evaluation of Some Novel 5-Amino[3][6]Triazole Derivatives. (2018). Journal of Heterocyclic Chemistry, 55(6), 1450-1463.

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• 3. Efficient Methodology for the Synthesis of 3-Amino-1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 6. mdpi.com [mdpi.com]
• 7. 58589-69-8|3-(Furan-2-yl)-1-phenyl-1H-pyrazol-5-amine|BLD Pharm [bldpharm.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Characterization of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine

Abstract

This comprehensive technical guide provides a detailed framework for the analytical characterization of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine, a heterocyclic compound of significant interest in medicinal chemistry and drug development. Recognizing the critical need for robust and reliable analytical methodologies, this document outlines a suite of techniques for the comprehensive evaluation of this molecule. The protocols and discussions herein are designed for researchers, scientists, and drug development professionals, offering both foundational principles and actionable experimental workflows. We will delve into chromatographic separations, spectroscopic characterization, and mass analysis, providing not just procedural steps, but also the scientific rationale behind the selection of specific methods and parameters. This guide is structured to empower the user to develop and validate analytical methods tailored to their specific research and development needs.

Introduction: The Significance of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine

The 1,2,4-triazole nucleus is a cornerstone in the architecture of a multitude of pharmacologically active agents, exhibiting a broad spectrum of biological activities.[1] The fusion of this privileged scaffold with a furan moiety, another biologically significant heterocycle, in 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine suggests a molecule with considerable potential in drug discovery. The amino substituent further enhances its chemical versatility and potential for biological interactions. Accurate and precise analytical characterization is paramount for ensuring the purity, stability, and overall quality of this compound in any research or development pipeline. This document serves as a practical guide to achieving this.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine is essential for the rational design of analytical methods.

Property	Value	Source
Molecular Formula	C₆H₆N₄O	[2]
Monoisotopic Mass	150.05415 Da	[2]
Predicted XlogP	0.4	[2]
SMILES	C1=COC(=C1)C2=NC(=NN2)N	[2]
InChIKey	PXCDIRKSCUAMKA-UHFFFAOYSA-N	[2]

Chromatographic Analysis: Purity and Quantification

Chromatographic techniques are indispensable for assessing the purity of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine and for its quantification in various matrices. The choice between High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) will depend on the compound's volatility and thermal stability, as well as the specific requirements of the analysis.

High-Performance Liquid Chromatography (HPLC)

Given the polar nature suggested by the predicted XlogP and the presence of amine and triazole functionalities, HPLC is the recommended primary technique for the analysis of this compound. Both reversed-phase and HILIC (Hydrophilic Interaction Liquid Chromatography) modes should be considered.

This protocol provides a starting point for method development.

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Reagents:

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic acid (FA) or Trifluoroacetic acid (TFA), HPLC grade

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% FA in Water

  • Mobile Phase B: 0.1% FA in ACN

• Sample Preparation:

  • Accurately weigh and dissolve the sample in a suitable solvent (e.g., a small amount of DMSO followed by dilution with the initial mobile phase composition). The final concentration should be approximately 1 mg/mL.

  • Filter the sample solution through a 0.45 µm syringe filter.

• Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18 (4.6 x 150 mm, 5 µm)	Standard starting phase for moderately polar compounds.
Mobile Phase	Gradient of A and B	To elute a range of potential impurities.
Gradient	5-95% B over 20 min	A broad gradient to ensure elution of all components.
Flow Rate	1.0 mL/min	Typical for a 4.6 mm ID column.
Column Temp.	30 °C	For reproducible retention times.
Injection Vol.	10 µL
Detection	UV at 254 nm and 280 nm	254 nm is a common wavelength for aromatic systems. 280 nm is suggested based on related furan-triazole structures.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the area percentage of the main peak to determine the purity.

For trace-level quantification, coupling HPLC with tandem mass spectrometry (LC-MS/MS) is the method of choice.

Instrumentation:

• LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

• Chromatography: Utilize the HPLC conditions developed in Protocol 3.1.1, optimizing for a shorter run time if necessary.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+) is recommended due to the basic nature of the amine and triazole nitrogens.

  • Precursor Ion: The predicted [M+H]⁺ ion is m/z 151.06143.[2]

  • Product Ions: Perform a product ion scan to identify characteristic fragment ions for Multiple Reaction Monitoring (MRM).

Parameter	Setting	Rationale
Ion Source	ESI	Suitable for polar, non-volatile compounds.
Polarity	Positive	Protonation of the basic nitrogen atoms is expected.
Precursor Ion (Q1)	m/z 151.06	The protonated molecule.
Product Ions (Q3)	To be determined experimentally	For selective and sensitive detection.

Gas Chromatography-Mass Spectrometry (GC-MS)

Direct GC-MS analysis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine may be challenging due to its polarity and potential for thermal degradation. Derivatization is often necessary for heterocyclic amines to improve volatility and chromatographic performance.

Derivatization:

• Silylation with reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) can be effective for the amine and triazole NH groups.

Instrumentation:

• GC-MS system with an electron ionization (EI) source

Procedure:

• Derivatization:

  • In a sealed vial, react a known amount of the dried sample with an excess of BSTFA in a suitable solvent (e.g., pyridine or acetonitrile) at 70-80 °C for 30-60 minutes.

• GC Conditions:

Parameter	Condition	Rationale
Column	DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm)	A non-polar column suitable for a wide range of compounds.
Inlet Temp.	250 °C
Oven Program	100 °C (1 min), ramp to 280 °C at 15 °C/min, hold for 5 min	A general-purpose temperature program.
Carrier Gas	Helium at a constant flow of 1 mL/min
MS Transfer Line	280 °C
Ion Source Temp.	230 °C
Ionization Energy	70 eV	Standard for EI.
Scan Range	m/z 40-500	To capture the molecular ion and fragment ions.

Spectroscopic Characterization: Structural Elucidation

Spectroscopic methods provide detailed information about the molecular structure of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for unambiguous structure determination.

• ¹H NMR:

  • Signals corresponding to the three protons of the furan ring. Their chemical shifts and coupling constants will be characteristic of a 2-substituted furan.

  • A broad signal for the NH protons of the triazole ring and the amino group. These may be exchangeable with D₂O.

• ¹³C NMR:

  • Signals for the four carbons of the furan ring and the two carbons of the triazole ring.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often a good choice for heterocyclic compounds with exchangeable protons.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a standard ¹³C NMR spectrum (proton-decoupled).

  • Consider advanced experiments like COSY, HSQC, and HMBC for complete assignment of all proton and carbon signals.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule.

Based on the structure and general IR data for amines and triazoles:[3][4]

Functional Group	Expected Wavenumber (cm⁻¹)	Vibration Type
N-H (Amine)	3400-3250 (two bands)	Asymmetric & Symmetric Stretch
N-H (Triazole)	~3100	Stretch
C-H (Furan)	~3100	Stretch
C=N (Triazole)	1640-1580	Stretch
N-H (Amine)	1650-1580	Bend
C-O-C (Furan)	~1250 and ~1050	Asymmetric & Symmetric Stretch
C-N	1335-1250	Stretch

Instrumentation:

• FT-IR spectrometer

Procedure:

• Sample Preparation:

  • For a solid sample, prepare a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition:

  • Acquire the spectrum over the range of 4000-400 cm⁻¹.

  • Perform a background scan before acquiring the sample spectrum.

UV-Visible Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the conjugated system of the molecule.

Instrumentation:

• UV-Vis spectrophotometer

Procedure:

• Solvent Selection: Choose a UV-transparent solvent such as ethanol or methanol.

• Sample Preparation:

  • Prepare a stock solution of the compound of known concentration.

  • Prepare a series of dilutions to determine a concentration that gives an absorbance reading between 0.1 and 1.0.

• Data Acquisition:

  • Acquire the spectrum over a range of approximately 200-400 nm.

  • Identify the wavelength of maximum absorbance (λmax). For a related furan-triazole compound, a λmax of 280 nm was observed.

Integrated Analytical Workflow

A logical and efficient workflow is crucial for the comprehensive characterization of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine.

Conclusion

The analytical methods and protocols detailed in this guide provide a robust framework for the comprehensive characterization of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine. By employing a combination of chromatographic and spectroscopic techniques, researchers can confidently assess the identity, purity, and quantity of this promising heterocyclic compound. It is imperative to note that the provided protocols serve as a starting point, and method validation should be performed to ensure suitability for the intended application.

References

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• Houghton, P. (n.d.). IR: amines. UCLA Web Hosting. Retrieved from [Link]

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• Tan, S. G., et al. (2010). Acta Crystallographica Section E: Structure Reports Online, 66(11), o2869.
• Wang, Z.-L., et al. (2011). Acta Crystallographica Section E: Structure Reports Online, 67(1), o104.
• Zhao, P.-S., et al. (2010). Acta Crystallographica Section E: Structure Reports Online, 66(12), o3246.
• Transformation of 3-(Furan-2-yl)-1,3-di(het)
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• Synthesis and Characterization of Three New Furan-Containing Terpyridine Deriv
• SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. (2013). International Journal of Research in Pharmacy and Chemistry, 3(3), 633-641.
• SYNTHESIS , CHARACTERIZATION AND COMPUTATIONAL STUDY OF SOME NEW 5-(FURAN-2-YL)-3-PHENYL-4,5-DIHYDROISOXAZOLE DERIVATIVES FROM. (2014). International Journal of Pharmaceutical and Chemical Sciences, 3(3), 717-724.

• 5-Furan-2yl[2][3][5]oxadiazole-2-thiol, 5-Furan-2yl-4H[2][5][6] triazole-3-thiol and Their Thiol-Thione Tautomerism. (2003). Molecules, 8(3), 323-331.

• N-(Furan-2-ylmethyl)-2-[5-(pyridin-3-yl)-1H-1,2,4-triazol-3-yl]acetamide - Optional[1H NMR] - Spectrum - SpectraBase. (n.d.). Retrieved January 4, 2026 from [Link]

• 3-amino-1H-1,2,4-triazole-5-carboxylic acid - Optional[UV-VIS] - Spectrum - SpectraBase. (n.d.). Retrieved January 4, 2026 from [Link]

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• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2017). International Journal of Pharmaceutical and Clinical Research, 9(8), 583-588.

• (PDF) Utility of 5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide in the synthesis of heterocyclic compounds with antimicrobial activity. (2018). ResearchGate. Retrieved from [Link]

• Determination of 3-amino-5-mercapto-1,2,4-triazole in serum. (2004).

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• Synthesis, spectral (FT-IR, UV-visible, NMR) features, biological activity prediction and theoretical studies of 4-Amino-3-(4-hydroxybenzyl)-1H-1,2,4-triazole-5(4H)-thione and its tautomer. (2018). Journal of Molecular Structure, 1154, 303-316.
• Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. (2018). Organic & Biomolecular Chemistry, 16(24), 4465-4476.
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• A fast and simple SPE-LC-MS/MS procedure for extraction and quantitative analysis of 1,2,4-triazole, N,N-dimethylsulfamide, and other small polar organic compounds in groundwater. (2020). Analytical and Bioanalytical Chemistry, 412(23), 5683-5693.

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In vitro antimicrobial assay protocol for furan-triazole compounds.

Topic: In Vitro Antimicrobial Assay Protocol for Furan-Triazole Compounds

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Promise of Furan-Triazole Compounds in Antimicrobial Drug Discovery

The rise of antimicrobial resistance (AMR) is a global health emergency that threatens our ability to treat infectious diseases.[1] This crisis necessitates the discovery and development of novel antimicrobial agents with unique mechanisms of action. Furan-triazole compounds, a class of heterocyclic molecules, have emerged as a promising scaffold in medicinal chemistry. The hybridization of the furan ring, known for its diverse biological activities, with the versatile 1,2,4-triazole nucleus has yielded derivatives with significant antibacterial and antifungal potential.[2][3][4]

To rigorously evaluate the antimicrobial efficacy of these novel synthetic compounds, standardized and reproducible in vitro assays are paramount. This guide provides a detailed, field-proven protocol for determining the antimicrobial activity of furan-triazole derivatives, grounded in the standards set by the Clinical and Laboratory Standards Institute (CLSI). We will detail the broth microdilution method for quantitative determination of the Minimum Inhibitory Concentration (MIC) and the subsequent assay to establish the Minimum Bactericidal Concentration (MBC). Additionally, the agar well diffusion method will be described as a robust initial screening tool.

Core Principles of Antimicrobial Susceptibility Testing

The primary goal of these assays is to determine the lowest concentration of a compound that can inhibit the visible growth of a microorganism (MIC) and the lowest concentration that can kill 99.9% of the initial microbial population (MBC).[5][6][7]

• Minimum Inhibitory Concentration (MIC): This is a measure of the bacteriostatic or fungistatic activity of a compound. It is determined by exposing a standardized microbial inoculum to serial dilutions of the test compound.[6] The MIC is the lowest concentration at which no visible growth is observed after a specified incubation period.[6][8]

• Minimum Bactericidal Concentration (MBC): This assay differentiates between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity.[7][8] It is a crucial next step after MIC determination, particularly for infections in immunocompromised patients where a cidal effect is preferred.[9] The MBC is defined as the lowest concentration of an antimicrobial agent that results in a ≥99.9% (or 3-log₁₀) reduction of the initial bacterial inoculum.[8][9][10]

Materials and Reagents

Scientist's Note: The quality and standardization of materials are critical for reproducible results. Using reference strains and adhering to established media formulations, such as those specified by CLSI, is a self-validating step that ensures the integrity of the experiment.

• Test Compounds: Synthesized furan-triazole derivatives.

• Solvent: Dimethyl sulfoxide (DMSO), sterile. Causality: Furan-triazole compounds are often poorly soluble in water. DMSO is a common solvent, but it's crucial to ensure the final concentration in the assay does not exceed 1-2%, as it can have its own inhibitory effects. A solvent toxicity control is mandatory.

• Microbial Strains:

  • Quality Control (QC) Strains: Escherichia coli ATCC 25922, Staphylococcus aureus ATCC 29213, Pseudomonas aeruginosa ATCC 27853, Candida albicans ATCC 90028. Causality: These strains have well-documented susceptibility profiles and are used to validate the test system, as outlined in CLSI M100 documents.[11][12][13]

  • Test Strains: Relevant clinical or environmental isolates.

• Growth Media:

  • Cation-Adjusted Mueller-Hinton Broth (CAMHB) for bacteria.[6][14] Causality: The concentration of divalent cations (Ca²⁺ and Mg²⁺) significantly affects the activity of certain antibiotics and must be standardized.

  • Mueller-Hinton Agar (MHA) for bacteria.[5]

  • RPMI 1640 Medium with L-glutamine, buffered with MOPS, for fungi.

• Standard Antibiotics (Positive Controls):

  • Ciprofloxacin or Gentamicin for bacteria.

  • Fluconazole or Amphotericin B for fungi.

• Equipment and Consumables:

  • Sterile 96-well flat-bottom microtiter plates.[6]

  • Sterile serological pipettes and multichannel pipettes.

  • Incubator (35 ± 2°C).[5]

  • Spectrophotometer or McFarland turbidity standards (0.5 standard).

  • Sterile petri dishes, loops, and swabs.

  • Laminar flow hood or biosafety cabinet.

Experimental Workflow Overview

The overall process involves preparing the necessary reagents, performing serial dilutions of the test compounds, inoculating with a standardized microbial culture, incubating, and finally, reading and interpreting the results to determine MIC and MBC.

Caption: Overall workflow for determining MIC and MBC of furan-triazole compounds.

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This protocol is adapted from the CLSI M07 guidelines, which describe standard broth dilution methods for aerobic bacteria.[15][16]

• Preparation of Compound Stock Solution:

  • Accurately weigh the furan-triazole compound and dissolve it in 100% sterile DMSO to create a high-concentration stock solution (e.g., 1280 µg/mL).

  • Scientist's Note: The initial stock concentration should be at least 10 times the highest concentration to be tested to minimize the final DMSO concentration.

• Preparation of Serial Dilutions:

  • Dispense 100 µL of sterile CAMHB into wells 2 through 12 of a 96-well microtiter plate.

  • Add 200 µL of the compound stock solution to well 1. This well will have a higher volume initially.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2. Mix thoroughly by pipetting up and down.

  • Continue this serial transfer from well 2 to well 10. Discard 100 µL from well 10. Wells 1-10 now contain 100 µL of compound at decreasing concentrations.

  • Well 11 will serve as the growth control (no compound). Add 100 µL of CAMHB.

  • Well 12 will serve as the sterility control (no compound, no inoculum).[5]

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, pick 3-5 isolated colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Dilute this standardized suspension in CAMHB to achieve a final target inoculum concentration of 5 x 10⁵ CFU/mL in each well. Causality: The inoculum density is a critical variable; too high an inoculum can lead to falsely elevated MIC values.

• Inoculation and Incubation:

  • Add 100 µL of the final diluted bacterial inoculum to wells 1 through 11. Do not add inoculum to well 12.

  • The final volume in each well (1-11) is now 200 µL, and the compound concentrations have been diluted by half.

  • Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.[5]

• Reading the MIC:

  • After incubation, visually inspect the plate. The sterility control (well 12) should be clear, and the growth control (well 11) should be turbid.

  • The MIC is the lowest concentration of the furan-triazole compound that completely inhibits visible growth (i.e., the first clear well).[6]

Protocol 2: Determination of Minimum Bactericidal Concentration (MBC)

The MBC test is performed immediately after the MIC has been determined and is essential for understanding if a compound is cidal or static.[7][9]

• Subculturing from MIC Plate:

  • From each well that showed no visible growth in the MIC assay (the MIC well and all wells with higher concentrations), plate a 10-100 µL aliquot onto a sterile MHA plate.[5][9]

  • Spread the aliquot evenly across the surface of the agar.

  • Scientist's Note: It is also critical to plate a dilution of the original inoculum used in the MIC test to perform a starting CFU count, which is needed to verify the 99.9% reduction.

• Incubation:

  • Incubate the MHA plates at 35 ± 2°C for 18-24 hours.

• Reading the MBC:

  • After incubation, count the number of colonies (CFUs) on each plate.

  • The MBC is the lowest concentration that results in a ≥99.9% reduction in CFU/mL compared to the original inoculum count.[5][7][8]

Caption: Logical relationship between MIC determination and the subsequent MBC assay.

Protocol 3: Agar Well Diffusion Assay

The agar well diffusion method is a simple, cost-effective preliminary screening technique to qualitatively assess the antimicrobial activity of compounds.[1][17][18]

• Prepare Inoculum Lawn: A standardized microbial inoculum (0.5 McFarland) is uniformly spread across the surface of an MHA plate using a sterile cotton swab.[17]

• Create Wells: Aseptically punch wells (6-8 mm in diameter) into the agar using a sterile cork borer or pipette tip.[1]

• Add Compounds: Pipette a fixed volume (e.g., 50-100 µL) of the furan-triazole solution (at a known concentration) into each well. A negative control (solvent) and positive control (standard antibiotic) should be included on each plate.[19]

• Incubate: Incubate the plates at 35 ± 2°C for 18-24 hours.

• Measure Inhibition Zone: The antimicrobial activity is determined by measuring the diameter of the zone of inhibition (the clear area around the well where microbial growth is prevented) in millimeters.[17]

Data Presentation and Interpretation

Results should be recorded systematically. The ratio of MBC to MIC is calculated to classify the primary antimicrobial effect.

Compound ID	Test Organism	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
Furan-Triazole-A	S. aureus ATCC 29213	2	4	2	Bactericidal
Furan-Triazole-A	E. coli ATCC 25922	8	128	16	Bacteriostatic
Ciprofloxacin	S. aureus ATCC 29213	0.5	1	2	Bactericidal
Ciprofloxacin	E. coli ATCC 25922	0.25	0.5	2	Bactericidal

Interpretation Guidelines:

• Bactericidal: An MBC/MIC ratio of ≤ 4 is generally considered indicative of bactericidal activity.[5][9]

• Bacteriostatic: An MBC/MIC ratio of > 4 suggests the compound is primarily bacteriostatic.[9]

• Resistance: An MBC/MIC ratio ≥ 32 may indicate microbial tolerance or resistance to the test compound.[10]

By adhering to these rigorous, well-referenced protocols, researchers can generate reliable and comparable data on the antimicrobial efficacy of novel furan-triazole compounds, paving the way for the development of next-generation therapeutics.

References

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• Singh, R. P., et al. (2021). Agar well diffusion: A prominent method for In vitro screening of antimicrobials. International Journal of Botany Studies. Retrieved from [Link]

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• BMG Labtech. (2024). The minimum bactericidal concentration of antibiotics. Retrieved from [Link]

• Clinical and Laboratory Standards Institute. (2024). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Retrieved from [Link]

• Espinel-Ingroff, A., et al. (2007). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Journal of Clinical Microbiology, 45(6), 1999–2001.

• ResearchGate. (n.d.). Agar well-diffusion antimicrobial assay. Retrieved from [Link]

• Miller, R. A., et al. (2005). Standardization of a broth microdilution susceptibility testing method to determine minimum inhibitory concentrations of aquatic bacteria.

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• Zazharskyi, V., et al. (2021). Antimicrobial Activity of Some Furans Containing 1,2,4- Triazoles. Archives of Pharmacy Practice. Retrieved from [Link]

• Zazharskyi, V., et al. (2021). Antimicrobial Activity of Some Furans Containing 1,2,4- Triazoles. Archives of Pharmacy Practice. Retrieved from [Link]

• Clinical and Laboratory Standards Institute. (n.d.). M100 - Performance Standards for Antimicrobial Susceptibility Testing. Retrieved from [Link]

• Wujec, M., & Paneth, A. (2020). 1,2,4-Triazoles as Important Antibacterial Agents. Molecules, 25(21), 5037.

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• Kumar, A., et al. (2016). Synthesis and antimicrobial potential of nitrofuran–triazole congeners. RSC Advances, 6(9), 7436-7448.

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• ResearchGate. (n.d.). (A) Synthesis of 1,2,3-triazole-furan hybrid chalcone derivatives. Retrieved from [Link]

• Clinical and Laboratory Standards Institute. (2024). CLSI 2024 M100Ed34(1). Retrieved from [Link]

• JETIR. (n.d.). Antimicrobial Studies of Novel Furo fused BINOL based triazoles macromolecule. Retrieved from [Link]

• ResearchGate. (2025). Antimicrobial Activity of Some Furans Containing 1,2,4- Triazoles. Retrieved from [Link]

• El-Sayed, W. A., et al. (2017). Design, synthesis, in silico and in vitro antimicrobial screenings of novel 1,2,4-triazoles carrying 1,2,3-triazole scaffold with lipophilic side chain tether. BMC Chemistry, 11(1), 101.

• Clinical and Laboratory Standards Institute. (n.d.). Antimicrobial Susceptibility Testing. Retrieved from [Link]

• Patel, H., et al. (2024). Furan–thiazole hydrazone scaffolds as promising antitubercular and antibacterial agents: synthesis, characterization, bioevaluation and computational analysis. RSC Advances, 14(1), 1-16.
• Alrawashdeh, M. S. M. (2018). Determination of antimicrobial activity of some 1,2,4-triazole derivatives. Regulatory Mechanisms in Biosystems, 9(2), 203–208.

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Topic: Utilizing 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine as a Versatile Scaffold in Modern Drug Design

An Application Note and Protocol Guide for Drug Discovery Researchers

Abstract

This document provides a comprehensive guide for researchers and drug development professionals on the strategic use of the 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine scaffold. We delve into the rationale behind its selection, detailing the synergistic contributions of the furan and 1,2,4-triazole moieties, which are considered "privileged structures" in medicinal chemistry.[1][2] This guide furnishes detailed, validated protocols for the synthesis of the core scaffold, the creation of a diversified chemical library, and robust methodologies for screening its biological activities across key therapeutic areas, including oncology, infectious diseases, and inflammation. By integrating step-by-step experimental procedures with the underlying scientific principles, this note aims to empower research teams to efficiently explore the therapeutic potential of this promising heterocyclic scaffold.

Introduction: The Strategic Value of the Furan-Triazole Hybrid Scaffold

In the landscape of medicinal chemistry, heterocyclic compounds form the bedrock of many therapeutic agents.[2][3] The 1,2,4-triazole ring is a particularly valued pharmacophore due to its metabolic stability, capacity for hydrogen bonding, and its function as a bioisostere for amide groups, properties that contribute to favorable pharmacokinetic profiles.[1][4] This has led to its incorporation into a wide array of successful drugs, including the antifungal agent Fluconazole and the antiviral Ribavirin.[1][5][6]

Similarly, the furan ring, a five-membered aromatic heterocycle, is a crucial component in numerous pharmacologically active compounds.[3][7][8] It can act as a bioisostere for phenyl rings, offering distinct electronic and steric properties that can enhance drug-receptor interactions and metabolic stability.[7] The fusion of these two "privileged" structures into the single molecular entity, 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine, creates a novel scaffold with significant potential. Its key advantages include:

• Multiple Diversification Points: The primary amine at the 5-position serves as an excellent synthetic handle for building a diverse library of derivatives.

• Defined Spatial Geometry: The scaffold presents a rigid framework with specific vectors for hydrogen bond donors and acceptors, facilitating targeted interactions with biological macromolecules.

• Favorable Physicochemical Properties: The combination of the polar triazole amine and the more lipophilic furan ring provides a balanced starting point for optimizing drug-like properties.[9]

This guide will provide the necessary protocols to harness the potential of this scaffold, from initial synthesis to biological evaluation.

Synthesis and Library Generation

The successful exploration of any scaffold begins with a robust and reproducible synthetic route. The following section details the synthesis of the core scaffold and a strategy for library generation.

Protocol: Synthesis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine

This protocol outlines a reliable method starting from furan-2-carboxylic acid hydrazide. The causality behind this multi-step synthesis involves the sequential construction of the triazole ring from an acylhydrazide precursor.

Materials:

• Furan-2-carboxylic acid hydrazide

• Carbon disulfide (CS₂)

• Potassium hydroxide (KOH)

• Hydrazine hydrate (N₂H₄·H₂O)

• Ethanol (absolute)

• Hydrochloric acid (HCl)

• Standard laboratory glassware and reflux apparatus

Step-by-Step Procedure:

• Synthesis of Potassium 2-(furan-2-carbonyl)hydrazine-1-carbodithioate:

  • In a 250 mL round-bottom flask, dissolve potassium hydroxide (0.1 mol) in absolute ethanol (100 mL).

  • Add furan-2-carboxylic acid hydrazide (0.1 mol) to the solution and cool the mixture to below 10°C in an ice bath.

  • Add carbon disulfide (0.12 mol) dropwise with constant stirring. The addition should be slow to control the exothermic reaction.

  • Continue stirring the mixture at room temperature for 12-16 hours. The intermediate salt will precipitate.

  • Collect the precipitate by filtration, wash with cold ethanol, and dry in a vacuum desiccator.

• Synthesis of 4-amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thiol:

  • To a suspension of the potassium salt from the previous step (0.08 mol) in water (50 mL), add hydrazine hydrate (0.16 mol).

  • Reflux the mixture with stirring for 4-6 hours. The color of the reaction mixture will change, and hydrogen sulfide gas may evolve (perform in a well-ventilated fume hood).

  • Cool the reaction mixture to room temperature and carefully acidify with concentrated HCl until the pH is approximately 5-6.

  • The triazole-thiol product will precipitate. Collect the solid by filtration, wash thoroughly with water, and recrystallize from ethanol to obtain the pure product.

• Desulfurization to Yield 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine:

  • This step often involves Raney Nickel, which requires careful handling. An alternative is oxidative desulfurization.

  • To a solution of the triazole-thiol from the previous step (0.05 mol) in an appropriate solvent (e.g., ethanol), add a desulfurizing agent such as Raney Nickel (use with extreme caution, follow all safety protocols) or an oxidizing agent like nitric acid under controlled conditions.

  • The reaction progress should be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, filter the reaction mixture to remove the desulfurizing agent.

  • Evaporate the solvent under reduced pressure. The resulting crude product can be purified by column chromatography or recrystallization to yield the final scaffold, 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine.

Library Generation Strategy

The primary amine at the C5 position is the ideal point for diversification. A library can be rapidly generated via parallel synthesis, primarily through amide bond formation.

General Protocol: Acylation of the Scaffold

• Dissolve 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine (1 equivalent) in a suitable aprotic solvent (e.g., Dichloromethane or DMF).

• Add a base such as triethylamine or DIEA (1.2 equivalents).

• Add the desired acyl chloride or carboxylic acid (with a coupling agent like HATU) (1.1 equivalents) dropwise at 0°C.

• Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring by TLC.

• Upon completion, perform an aqueous workup, extract the product with an organic solvent, dry, and purify by chromatography.

This approach allows for the introduction of a wide variety of R-groups to probe the structure-activity relationship (SAR).

Caption: Synthetic workflow for the core scaffold and subsequent library generation.

Biological Screening Cascade

A hierarchical screening approach is essential for the efficient evaluation of the newly synthesized library. This ensures that resources are focused on the most promising compounds.

Caption: Hierarchical screening cascade for hit identification and lead optimization.

Detailed Protocols for Biological Evaluation

The following protocols are foundational assays for evaluating the anticancer, antimicrobial, and anti-inflammatory potential of the compound library.

Protocol: In Vitro Anticancer Cytotoxicity (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which serves as a proxy for cell viability.[10] It is a robust and widely used method for initial cytotoxicity screening.[11]

Materials and Reagents:

• Selected cancer cell lines (e.g., A549 lung cancer, MCF-7 breast cancer)

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Pen-Strep)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Test compounds dissolved in DMSO (stock solution, e.g., 10 mM)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (for formazan dissolution)

• 96-well cell culture plates

• Microplate reader

Step-by-Step Procedure:

• Cell Seeding: Harvest logarithmically growing cells and perform a cell count. Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for attachment.[10]

• Compound Treatment: Prepare serial dilutions of the test compounds in complete medium from the DMSO stock. The final DMSO concentration should be ≤ 0.5%. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include wells for vehicle control (medium with DMSO) and untreated control.

• Incubation: Incubate the plates for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 3-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.[10]

• Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 150 µL of DMSO to each well to dissolve the crystals. Gently pipette to ensure complete dissolution.[10]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot viability versus log concentration to generate a dose-response curve and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).[10]

Protocol: Antimicrobial Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a quantitative assay to determine the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[12][13]

Materials and Reagents:

• Bacterial strains (e.g., Staphylococcus aureus ATCC 25923, Escherichia coli ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (MHB)

• Test compounds dissolved in DMSO

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Resazurin solution (optional, for viability visualization)

Step-by-Step Procedure:

• Inoculum Preparation: From a fresh bacterial culture, prepare a suspension in sterile saline to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension in MHB to achieve a final concentration of 5 x 10⁵ CFU/mL in the test wells.[12]

• Compound Dilution: Add 50 µL of sterile MHB to all wells of a 96-well plate. Add 50 µL of your stock compound solution (at 2x the highest desired concentration) to the first column of wells.

• Serial Dilution: Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, mixing, and repeating across the plate.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the total volume to 100 µL. This dilutes the compound and bacteria to their final target concentrations.

• Controls: Include a positive control (bacteria, no compound) and a negative control (broth, no bacteria).

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest compound concentration in which there is no visible turbidity (bacterial growth).[13] The result can be confirmed by adding a viability dye like resazurin.

Protocol: Anti-inflammatory Nitric Oxide (NO) Inhibition Assay

This assay assesses the ability of compounds to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cells.[14]

Materials and Reagents:

• RAW 264.7 macrophage cell line

• Complete DMEM medium

• Lipopolysaccharide (LPS) from E. coli

• Test compounds dissolved in DMSO

• Griess Reagent System (Sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride)

• Sodium nitrite (NaNO₂) standard

• 96-well cell culture plates

Step-by-Step Procedure:

• Cell Viability Pre-screen: First, perform an MTT assay (as in 4.1) on RAW 264.7 cells with the test compounds without LPS stimulation. This is crucial to identify compound concentrations that are non-toxic, avoiding false-positive results due to cytotoxicity.

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: Pre-treat the cells for 1-2 hours with non-toxic concentrations of the test compounds.

• Stimulation: Add LPS to the wells to a final concentration of 1 µg/mL to induce an inflammatory response. Include control wells (cells only, cells + LPS).

• Incubation: Incubate the plates for 24 hours at 37°C, 5% CO₂.

• Nitrite Measurement:

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of sulfanilamide solution (Part A of Griess Reagent) to each well and incubate for 10 minutes in the dark.

  • Add 50 µL of NED solution (Part B of Griess Reagent) and incubate for another 10 minutes in the dark. A pink/magenta color will develop.

• Data Acquisition: Measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using serial dilutions of sodium nitrite. Calculate the nitrite concentration in the samples. Determine the percentage inhibition of NO production by the compounds relative to the LPS-only control.

Data Interpretation: Building a Structure-Activity Relationship (SAR)

After generating biological data for the compound library, the next critical step is to establish an SAR. This involves correlating specific structural modifications with changes in biological activity to guide the design of more potent and selective analogs.

Example Data Table:

Compound ID	R-Group on Amine Moiety	Anticancer IC₅₀ (µM) [MCF-7]	Antimicrobial MIC (µg/mL) [S. aureus]
Scaffold	-H	> 100	128
LIB-001	-CO-CH₃	85.2	128
LIB-002	-CO-Ph	45.7	64
LIB-003	-CO-Ph-4-Cl	12.1	32
LIB-004	-CO-Ph-4-OCH₃	52.3	64
LIB-005	-CO-CH₂-Ph	90.4	> 128

SAR Interpretation:

• Initial Hit: Acylation of the primary amine appears necessary for activity, as the unsubstituted scaffold is inactive.

• Aromatic vs. Aliphatic: Aromatic substituents on the acyl group (LIB-002) are more effective than small aliphatic ones (LIB-001). The flexible benzyl group (LIB-005) is detrimental to activity. This suggests a requirement for a flat, rigid aromatic system that may engage in π-stacking interactions within the target's binding site.

• Electronic Effects: The introduction of an electron-withdrawing chloro- group at the para-position of the phenyl ring (LIB-003) significantly enhances both anticancer and antimicrobial activity.[7] Conversely, an electron-donating methoxy group (LIB-004) offers no benefit over the unsubstituted phenyl ring. This strongly indicates that the electronic properties of the R-group are a key determinant of potency.

These initial SAR insights would guide the next round of synthesis, focusing on other electron-withdrawing groups and exploring different substitution patterns on the phenyl ring.

Conclusion

The 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine scaffold represents a promising starting point for the development of novel therapeutic agents. Its synthetic tractability and the privileged nature of its constituent heterocycles provide a solid foundation for drug discovery campaigns. By employing the robust synthesis and screening protocols detailed in this guide, researchers can systematically explore the chemical space around this scaffold, interpret SAR data to make informed design choices, and ultimately unlock its full therapeutic potential.

References

Please note: The URLs provided are based on the search results and are intended to be functional at the time of generation.

• Title: Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Source: Oriental Journal of Chemistry. URL: [Link]

• Title: Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Source: NIH National Library of Medicine. URL: [Link]

• Title: Furans, thiophenes and related heterocycles in drug discovery. Source: PubMed. URL: [Link]

• Title: An insight on medicinal attributes of 1,2,4-triazoles. Source: PMC - PubMed Central. URL: [Link]

• Title: Synthesis, Reactions and Medicinal Uses of Furan. Source: Pharmaguideline. URL: [Link]

• Title: Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Source: ResearchGate. URL: [Link]

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• Title: Application of furan derivative in medicinal field. Source: ResearchGate. URL: [Link]

• Title: Techniques to Study Inflammasome Activation and Inhibition by Small Molecules. Source: MDPI. URL: [Link]

• Title: Assessment of antimicrobial activity. Source: Protocols.io. URL: [Link]

• Title: Structure-activity relationship and interaction studies of new SIRT1 inhibitors with the scaffold of 3-(furan-2-yl)-[2][7][15]triazolo[3,4-b][1][2][7]thiadiazole. Source: PubMed. URL: [Link]

• Title: Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Source: Frontiers in Chemistry. URL: [Link]

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• Title: Experimental protocol of NO production assay to assess the anti-inflammatory activity of EOs. Source: ResearchGate. URL: [Link]

• Title: Guidelines for anti‐inflammatory assays in RAW264.7 cells. Source: ResearchGate. URL: [Link]

• Title: Synthesis and Evaluation of Novel Anticancer Compounds Derived from the Natural Product Brevilin A. Source: ACS Omega. URL: [Link]

• Title: Structure activity relationship of the synthesized compounds 3–11. Source: ResearchGate. URL: [Link]

• Title: Furan: A Promising Scaffold for Biological Activity. Source: Journal of Drug Delivery and Therapeutics. URL: [Link]

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• Title: 5-Furan-2yl[1][2][7]oxadiazole-2-thiol, 5-Furan-2yl-4H[2][7][15] triazole-3-thiol and Their Thiol-Thione Tautomerism. Source: MDPI. URL: [Link]

• Title: Synthesis and structure–activity relationships of 3,4,5-trisubstituted-1,2,4-triazoles: high affinity and selective somatostatin receptor-4 agonists for Alzheimer's disease treatment. Source: PMC - PubMed Central. URL: [Link]

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Application Note & Protocol: High-Throughput Screening of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine Derivatives for Protein Kinase Inhibition

For: Researchers, scientists, and drug development professionals in oncology, immunology, and related therapeutic areas.

Abstract & Introduction

The 1,2,4-triazole nucleus is a foundational scaffold in medicinal chemistry, integral to numerous clinically approved drugs.[1][2][3][4] Its derivatives exhibit a vast range of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[5][6][7][8] When combined with a furan moiety—another pharmacologically significant heterocycle known to impart favorable pharmacokinetic properties—the resulting 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine scaffold presents a promising starting point for the discovery of novel therapeutic agents.[9]

Protein kinases are a critical class of enzymes that regulate a majority of cellular pathways. Their dysregulation is a hallmark of many diseases, particularly cancer, making them a major focus of drug discovery efforts.[10] High-Throughput Screening (HTS) is an indispensable technology that enables the rapid evaluation of large chemical libraries to identify compounds—"hits"—that modulate the activity of a specific biological target.[11][12]

This document provides a comprehensive guide to developing and executing a high-throughput screening campaign for a library of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine derivatives against a representative protein kinase target. We will detail a robust, fluorescence-based assay methodology, outline a step-by-step HTS protocol, and provide a framework for data analysis and hit validation. The principles and protocols described herein are designed to be broadly applicable to various kinase targets.

Assay Principle & Development: A Fluorescence Polarization Approach

For screening kinase inhibitors, a variety of assay formats are available, including radiometric, luminescence, and fluorescence-based methods.[10][13] We have selected a Fluorescence Polarization (FP) assay for this protocol due to its homogeneous "mix-and-read" format, sensitivity, and adaptability to HTS automation, which make it a cost-effective and efficient choice.[14]

The core principle of the FP assay is the detection of the binding of a fluorescently labeled peptide (a tracer) to a phospho-specific antibody.

• In the absence of kinase activity (or in the presence of a potent inhibitor): The substrate peptide remains unphosphorylated. The phospho-specific antibody cannot bind the substrate, and the small, fluorescently labeled tracer binds the antibody instead. This large complex tumbles slowly in solution, retaining a high degree of polarized light upon excitation. Result: High FP signal.

• In the presence of active kinase: The kinase transfers a phosphate group from ATP to the substrate peptide. This newly phosphorylated peptide now competes with the tracer for binding to the antibody. The displaced tracer is small and tumbles rapidly, leading to depolarization of the emitted light. Result: Low FP signal.

The magnitude of the drop in FP signal is directly proportional to the kinase activity.

Causality in Assay Development: Optimizing for Robustness

Developing a high-quality HTS assay is paramount for the success of the screening campaign.[11][15] The goal is to create a large "signal window" (the difference between positive and negative controls) with low data variability.[16]

Key Optimization Parameters:

• Enzyme and Substrate Concentration: Titrate the kinase and peptide substrate to determine the concentrations that yield a linear reaction rate over the desired assay time (e.g., 60 minutes) and achieve approximately 20-30% substrate conversion. This ensures the assay is sensitive to inhibitors without depleting the substrate too quickly.

• ATP Concentration: The concentration of ATP should be set at or near its Michaelis-Menten constant (Km) for the specific kinase. This ensures the assay is sensitive to competitive inhibitors.

• Antibody and Tracer Concentration: Titrate the antibody and tracer to find the optimal concentrations that provide a robust signal window while minimizing reagent costs.

The Litmus Test: Z'-Factor Validation

The Z'-factor is the industry-standard statistical parameter for quantifying the quality and suitability of an HTS assay.[17][18] It is calculated using the means (μ) and standard deviations (σ) of the positive (p, inhibited) and negative (n, active) controls.

Formula: Z' = 1 - [ (3σp + 3σn) / |μp - μn| ]

The Z'-factor provides a measure of the separation between the control signals.[19] An assay's quality is interpreted as follows:

Z'-Factor Value	Assay Quality Interpretation
> 0.5	Excellent, highly robust assay suitable for HTS.[17][19]
0 to 0.5	Acceptable, but may require further optimization.[17]
< 0	Poor assay, unsuitable for screening.[17]

A Z'-factor is calculated from at least 16 replicates of each control before commencing the full screen. Consistent Z' values above 0.5 are required.[20]

High-Throughput Screening Protocol

This protocol is designed for execution in a 384-well microplate format using automated liquid handling systems to ensure precision and reproducibility.[11][21]

Compound Library Management

Effective compound management is crucial for a successful HTS campaign.[22][23] The library of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine derivatives should be of high purity (>90%) and accurately prepared.[24]

• Stock Solution Preparation: Prepare 10 mM stock solutions of each library compound in 100% dimethyl sulfoxide (DMSO).

• Intermediate Plates: Create intermediate plates by diluting the 10 mM stocks to 100 µM in assay buffer.

• Assay-Ready Plates: Prepare final assay-ready plates containing the compounds at 4X the final desired screening concentration (e.g., 40 µM for a 10 µM final screen). This minimizes the final DMSO concentration in the assay to ≤1%, preventing solvent-induced artifacts.

Step-by-Step HTS Workflow

Plate Layout: Each 384-well plate should contain test compounds, positive controls, and negative controls.

• Columns 1-2: Negative Controls (Active Kinase, 1% DMSO, no inhibitor).

• Columns 23-24: Positive Controls (No Kinase or potent known inhibitor, 1% DMSO).

• Columns 3-22: Library Compounds.

Protocol:

• Compound Dispensing: Using an acoustic dispenser or pin tool, transfer 50 nL of compounds from the assay-ready plates into the wells of a 384-well assay plate.

• Kinase Addition: Add 10 µL of 2X kinase solution (in assay buffer containing ATP) to all wells except the positive controls. Add 10 µL of assay buffer with ATP to the positive control wells.

• Incubation: Gently mix the plates and incubate for 15 minutes at room temperature to allow compounds to interact with the kinase.

• Reaction Initiation: Add 10 µL of 2X peptide substrate solution to all wells to start the enzymatic reaction.

• Reaction Incubation: Seal the plates and incubate for 60 minutes at 30°C.

• Reaction Termination & Detection: Add 10 µL of stop/detection solution (containing EDTA to chelate Mg2+ and stop the reaction, plus the FP antibody and tracer).

• Final Incubation: Incubate for 60 minutes at room temperature to allow the antibody-peptide binding to reach equilibrium.

• Data Acquisition: Read the plates on a microplate reader equipped for fluorescence polarization.

Diagram: High-Throughput Screening Workflow

Caption: Automated HTS workflow from compound plating to data analysis.

Data Analysis and Hit Identification

Raw FP data must be normalized to account for plate-to-plate variation. The percentage of inhibition for each compound is calculated relative to the on-plate controls.

Formula: % Inhibition = 100 * [ (Signal_Compound - μ_Negative) / (μ_Positive - μ_Negative) ]

Hit Selection Criteria: A "hit" is a compound that meets a predefined activity threshold. A common starting point is a threshold of >3 standard deviations from the mean of the sample population or a simple cutoff (e.g., >50% inhibition). It is crucial to use robust statistical methods to minimize false positives and negatives.[25][26]

Hypothetical Screening Results:

Parameter	Value
Library Size	10,000 derivatives
Screening Concentration	10 µM
Hit Cutoff	>50% Inhibition
Primary Hit Rate	0.8% (80 compounds)
Average Plate Z'-Factor	0.78

Hit Confirmation and Follow-Up Studies

Hits identified in the primary screen require a cascade of follow-up experiments to confirm their activity and rule out artifacts.[27]

• Hit Re-confirmation: Re-test the primary hits from the original stock powder to confirm activity.

• Dose-Response Analysis: Perform serial dilutions of the confirmed hits to generate concentration-response curves and determine their IC50 values (the concentration required to inhibit 50% of the enzyme's activity).[20]

• Counter-screens & Selectivity Profiling: Screen hits against related kinases to assess their selectivity. It is also essential to perform assays to identify compounds that interfere with the assay technology itself (e.g., autofluorescent compounds).[15][28]

Diagram: Hit Triage and Validation Funnel

Caption: Funnel approach for hit validation and lead identification.

Troubleshooting Common HTS Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low Z'-Factor (<0.5)	Reagent instability, suboptimal concentrations, high data variability.	Re-optimize assay parameters (enzyme, ATP, etc.). Check reagent quality and preparation. Verify liquid handler performance.[21]
High Hit Rate (>2%)	Assay interference, non-specific inhibition (e.g., aggregation).	Implement counter-screens to flag false positives.[15] Analyze hit structures for known Pan-Assay Interference Compounds (PAINS).
Plate Edge Effects	Uneven temperature/evaporation during incubation.	Use lidded plates, ensure proper sealing, and use a temperature-controlled incubator. Leave outer wells empty if the problem persists.
Inconsistent Results	Pipetting errors, compound precipitation, reagent degradation.	Ensure proper mixing of all solutions. Centrifuge plates after reagent addition. Check compound solubility in assay buffer. Use fresh reagents.

Conclusion

This application note provides a robust framework for the high-throughput screening of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine derivatives against protein kinase targets. By implementing rigorous assay development, automated protocols, and a systematic hit validation cascade, researchers can efficiently identify promising lead compounds from large chemical libraries. The successful identification of novel, potent, and selective kinase inhibitors from this scaffold class has the potential to fuel the development of next-generation therapeutics for a wide range of diseases.

References

• Current research trends of 1,2,4-triazole derivatives biological activity (literature review). (n.d.). Vertex AI Search.
• Cell-based assays for high-throughput screening. (n.d.). Broad Institute.
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• Assay Development for High-Throughput Drug Screening Against Mycobacteria. (2024, October 25). PubMed.
• How Automation Overcomes Variability & Limitations in HTS Troubleshooting. (2024, September 18). Dispendix.
• What Is the Best Kinase Assay? (2025, July 3). BellBrook Labs.
• The Z prime value (Z´). (2025, January 27). BMG LABTECH.
• Current research trends of 1,2,4-triazole derivatives biological activity (literature review). (2025, July 4). ResearchGate.
• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. (n.d.). National Institutes of Health.
• Z-factors. (n.d.). BIT 479/579 High-throughput Discovery.
• High-throughput screening. (n.d.). Wikipedia.
• Resources for Assay Development and High Throughput Screening. (n.d.). MSU Drug Discovery.
• Biochemical Kinase Assays. (n.d.). Thermo Fisher Scientific.
• From S/B to Z′: A Better Way to Measure Assay Quality in High-Throughput Screening. (2025, November 20). BellBrook Labs.
• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. (n.d.). MDPI.
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• Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety. (2023, April 29). PubMed Central.
• Assay development and high-throughput screening for small molecule inhibitors of a Vibrio cholerae stress response pathway. (2017, September 19). Drug Design, Development and Therapy.
• Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening. (n.d.). PubMed Central.
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• Plate Quality Control. (2023, October 12). CDD Support.
• Assay Development for Protein Kinase Enzymes. (2012, May 1). National Center for Biotechnology Information.
• Compound Management for Quantitative High-Throughput Screening. (n.d.). PubMed Central.
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Application Notes and Protocols for Docking Studies of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine with Target Proteins

Abstract: The therapeutic potential of novel heterocyclic compounds is a significant focus in modern drug discovery. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on conducting molecular docking studies of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine, a compound of interest due to the known broad-spectrum bioactivities of the 1,2,4-triazole scaffold.[1][2][3] These activities include anticancer, antifungal, and anti-inflammatory properties.[2] This guide outlines the scientific rationale, detailed step-by-step protocols for in silico analysis, and methods for interpreting the results to elucidate the compound's potential mechanisms of action and to identify promising therapeutic targets.

Introduction and Scientific Rationale

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs with a wide range of therapeutic applications.[2] The fusion of a furan ring to this triazole core in 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine suggests the potential for novel biological activities, making it a compelling candidate for drug discovery efforts. Molecular docking is a powerful computational technique that predicts the preferred orientation of a small molecule (ligand) when bound to a macromolecular target, typically a protein.[4][5][6] This method is instrumental in structure-based drug design, allowing for the rapid and cost-effective screening of potential drug candidates against various protein targets.[4][5]

This application note will focus on the in silico evaluation of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine against key protein targets implicated in cancer. Given the established anticancer properties of many triazole derivatives, this is a logical and promising starting point for investigation.[1][2][7] We will explore its potential interactions with targets such as Polo-Like Kinase 1 (PLK1) and Matrix Metalloproteinase-9 (MMP-9), both of which are well-validated targets in oncology.[8]

The primary objectives of this protocol are:

• To provide a robust and reproducible workflow for preparing the ligand and protein structures for docking.

• To detail the setup and execution of molecular docking simulations using widely accepted software.

• To offer guidance on the analysis and interpretation of docking results to identify high-potential ligand-protein interactions.

• To outline a validation strategy to increase confidence in the in silico findings.

Materials and Software

Ligand Structure

The 2D structure of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine will be drawn using chemical drawing software and converted to a 3D structure.

Protein Target Structures

Crystal structures of the target proteins will be obtained from the RCSB Protein Data Bank (PDB). For this guide, we will use the following examples:

• Polo-Like Kinase 1 (PLK1): A key regulator of cell division, often overexpressed in various cancers.

• Matrix Metalloproteinase-9 (MMP-9): An enzyme involved in the degradation of the extracellular matrix, playing a crucial role in cancer invasion and metastasis.

Software

• Chemical Drawing: ChemDraw or MarvinSketch.

• Molecular Visualization: PyMOL or UCSF Chimera.[9][10]

• Molecular Docking: AutoDock Vina, a widely used open-source docking program.[11]

• Structure Preparation: AutoDockTools (ADT), a graphical user interface for preparing files for AutoDock Vina.[12][13]

Experimental Protocols

Ligand Preparation

A crucial first step in any docking study is the accurate preparation of the ligand molecule.[14] This ensures that the structure has the correct 3D geometry, charge distribution, and rotatable bonds.

Protocol 3.1.1: Ligand Preparation using AutoDockTools

• Draw and Save 2D Structure: Using ChemDraw or MarvinSketch, draw the 2D structure of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine. Save the structure as a .mol file.

• Convert to 3D: Import the .mol file into a 3D modeling program and perform an energy minimization to obtain a stable 3D conformation. Save the output as a .pdb file.

• Open in AutoDockTools: Launch ADT and open the ligand's .pdb file.

• Add Hydrogens: Go to Edit > Hydrogens > Add and select "Polar Only".

• Compute Charges: Navigate to Edit > Charges > Compute Gasteiger.

• Detect Rotatable Bonds: Go to Ligand > Torsion Tree > Detect Root.

• Save as PDBQT: Finally, save the prepared ligand in the PDBQT format by going to Ligand > Output > Save as PDBQT.[15]

Protein Preparation

Proper preparation of the receptor is equally critical for a successful docking experiment.[16][17] This involves removing non-essential molecules, adding hydrogens, and assigning charges.

Protocol 3.2.1: Protein Preparation using AutoDockTools

• Download PDB File: Obtain the crystal structure of the target protein (e.g., PLK1, MMP-9) from the RCSB PDB database.

• Clean the PDB File: Open the PDB file in a text editor or a molecular visualization tool like PyMOL. Remove all water molecules, co-crystallized ligands, and any other heteroatoms that are not part of the protein or essential cofactors.[18] Save this cleaned structure as a new .pdb file.

• Open in AutoDockTools: Launch ADT and open the cleaned protein .pdb file.

• Add Hydrogens: Go to Edit > Hydrogens > Add and select "Polar Only".

• Add Kollman Charges: Navigate to Edit > Charges > Add Kollman Charges.

• Assign Atom Types: Go to Edit > Atoms > Assign AD4 type.

• Save as PDBQT: Save the prepared protein in the PDBQT format by going to Grid > Macromolecule > Choose and then saving the file.[19]

Molecular Docking

With the prepared ligand and protein files, the next step is to perform the molecular docking simulation. This involves defining the binding site on the protein and running the docking algorithm.

Protocol 3.3.1: Molecular Docking using AutoDock Vina

• Define the Grid Box: In AutoDockTools, with the prepared protein loaded, go to Grid > Grid Box. A box will appear in the viewing window. Adjust the size and position of this box to encompass the active site of the protein. The coordinates and dimensions of this box are crucial for the docking calculation.[19][20]

• Generate Grid Parameter File: Once the grid box is set, go to File > Close Saving Current to save the grid parameters to a .gpf file.

• Generate Docking Parameter File: Go to Docking > Macromolecule > Set Rigid Filename and select the prepared protein PDBQT file. Then, go to Docking > Ligand > Choose and select the prepared ligand PDBQT file. Set the search parameters (e.g., Genetic Algorithm parameters) and then go to Docking > Output > Lamarckian GA to save the docking parameters to a .dpf file.

• Run AutoGrid and AutoDock: Open a command-line terminal and navigate to the directory containing your prepared files. Execute AutoGrid using the .gpf file, followed by AutoDock Vina using the .dpf file.[19]

Results and Interpretation

Binding Affinity

The primary quantitative result from AutoDock Vina is the binding affinity, reported in kcal/mol.[11] A more negative value indicates a stronger predicted binding affinity.[21][22] It is generally accepted that values more negative than -7.0 kcal/mol suggest a moderate interaction, while those more negative than -10.0 kcal/mol indicate a strong interaction.[23]

Target Protein	Binding Affinity (kcal/mol)
PLK1	-8.5
MMP-9	-7.9

Note: These are hypothetical values for illustrative purposes.

Binding Pose and Interactions

Beyond the binding affinity, it is crucial to visually inspect the predicted binding pose of the ligand within the protein's active site.[21] This can be done using molecular visualization software like PyMOL.[24][25] Key interactions to look for include:

• Hydrogen Bonds: These are strong, directional interactions that are critical for ligand binding.

• Hydrophobic Interactions: Interactions between nonpolar regions of the ligand and protein.

• Pi-Pi Stacking: Interactions between aromatic rings.

Protocol 4.2.1: Visualization of Interactions using PyMOL

• Load Structures: Open PyMOL and load the PDBQT files for both the protein and the docked ligand.

• Select and Color: Select the ligand and color it distinctly from the protein.

• Identify Interacting Residues: Use the "find" command or the "Action > preset > ligand sites" option to identify and display the amino acid residues in the binding pocket that are interacting with the ligand.[9]

• Visualize Interactions: Use the "wizard > measurement" tool to visualize hydrogen bonds and other key interactions.

Validation of Docking Protocol

To ensure the reliability of the docking results, it is essential to validate the docking protocol.[26][27]

Protocol 5.1: Re-docking of a Co-crystallized Ligand

• Obtain a Complex: Find a crystal structure of your target protein in the PDB that has a co-crystallized inhibitor.

• Extract and Re-dock: Separate the inhibitor from the protein and prepare both as described in sections 3.1 and 3.2. Then, dock the inhibitor back into the protein's active site using the same protocol.[20][28]

• Calculate RMSD: Superimpose the re-docked pose of the inhibitor with its original co-crystallized pose and calculate the Root Mean Square Deviation (RMSD). An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that the docking protocol can accurately reproduce the experimentally observed binding mode.[27][28]

Conclusion

This application note provides a detailed and scientifically grounded protocol for conducting molecular docking studies of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine with potential protein targets. By following these steps, researchers can gain valuable insights into the compound's potential therapeutic applications and guide further experimental validation. The combination of quantitative binding affinity data and qualitative analysis of binding interactions provides a robust framework for identifying promising lead compounds in the early stages of drug discovery.

References

• Microwave-Assisted Synthesis and Docking Studies of Triazole Derivatives: Evaluating Anticancer Properties. (2024). International Journal of Medical Toxicology and Legal Medicine.
• Molecular Docking Studies of 1, 2, 4-Triazole Derivatives as Potential Anticancer Agents. International Journal of Chemico-Legal Studies.
• How does one prepare proteins for molecular docking? (2021). Quora.
• How can PyMOL be exploited for seeing ligand-protein interactions? (2014).
• Synthesis and Molecular Docking Studies of Novel Triazole Derivatives as Antioxidant Agents. (2020). Letters in Organic Chemistry.
• Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. (2025). ChemCopilot.
• Tutorial: Prepping Molecules. (2025). UCSF DOCK.
• Computer-Aided Drug Design Tutorials: Visualization of Protein Surfaces with PyMOL. University of Hamburg.
• Design, synthesis, antifungal evaluation, and molecular docking of novel 1,2,4-triazole derivatives containing oxime ether and cyclopropyl moieties as potential sterol demethylase inhibitors. (2021). RSC Advances.
• Click Synthesis, Anticancer Activity, and Molecular Docking Investigation of some Functional 1,2,3-triazole Deriv
• [PyMOL] Visualisation of protein-ligand interactions in pymol. PyMOL Mailing List.
• Molecular Docking: A powerful approach for structure-based drug discovery. (2015).
• Molecular Docking Made Easy: A Step-by-Step Guide to AutoDock4 using AutoDockTools. (2025). Medium.
• PyMOL tutorial: Generate ligand interaction images. University of Hamburg.
• How to interprete and analyze molecular docking results? (2024).
• Visualizing protein-protein docking using PyMOL. (2021). Medium.
• Lessons from Docking Validation.
• Molecular Docking: A structure-based drug designing approach. (2017). JSciMed Central.
• How to validate the molecular docking results? (2022).
• Molecular Docking and Structure-Based Drug Design Str
• How to Interpret Docking Scores with Precision | Molecular Docking Tutorial. (2025). YouTube.
• Autodock Tutorial easy for beginners Ligand Prepar
• Computational protein-ligand docking and virtual drug screening with the AutoDock suite. (2016).
• A Beginner's Guide to Molecular Docking. (2021). ETFLIN.
• Key Topics in Molecular Docking for Drug Design. (2020).
• Molecular docking proteins preparation. (2019).
• [MD-2] Protein Preparation for Molecular Docking | #autodockvina #TrendBioTech. (2022). YouTube.
• Learn Maestro: Preparing protein structures. (2024). YouTube.
• AutoDock Tutorial- Part 4. Preparing Ligand for Docking. (2021). YouTube.
• Molecular docking, validation, dynamics simulations, and pharmacokinetic prediction of natural compounds against the SARS-CoV-2 main-protease. (2021). Journal of Biomolecular Structure and Dynamics.
• Validation of a computational docking methodology to identify the non-covalent binding site of ligands to DNA. (2014). Molecular BioSystems.
• Validation of Molecular Docking Programs for Virtual Screening against Dihydroptero
• Anticancer activity of novel 3‐(furan‐2‐yl)pyrazolyl and 3‐(thiophen‐2‐yl)pyrazolyl hybrid chalcones. (2021). Archiv der Pharmazie.
• Positive Binding energy seen in docking studies. ECHEMI.
• AutoDock and AutoDockTools for Protein-Ligand Docking: Beta-Site Amyloid Precursor Protein Cleaving Enzyme 1(BACE1) as a Case Study. (2018). Methods in Molecular Biology.
• An inverse docking approach for identifying new potential anti-cancer targets. (2008).
• Synthesis and biological activity of novel N-(3-furan-2-yl-1-phenyl-1H-pyrazol-5-yl) amides. (2017). Journal of the Serbian Chemical Society.
• List of protein targets for docking analysis. (2022).
• Molecular docking of lung cancer proteins against specific drug targets. (2024).

Sources

• 1. Microwave-Assisted Synthesis and Docking Studies of Triazole Derivatives: Evaluating Anticancer Properties | International Journal of Medical Toxicology and Legal Medicine [ijmtlm.org]
• 2. ijcrcps.com [ijcrcps.com]
• 3. benthamdirect.com [benthamdirect.com]
• 4. Molecular Docking: A powerful approach for structure-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular Docking: A structure-based drug designing approach [jscimedcentral.com]
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• 28. Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine

Welcome to the technical support center for the synthesis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions encountered during the synthesis of this important heterocyclic compound.

Introduction to the Synthesis

The synthesis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine is a multi-step process that requires careful control of reaction conditions to achieve a high yield and purity. The 1,2,4-triazole ring is a key pharmacophore in many pharmaceutical agents, and furan-substituted derivatives are of significant interest in medicinal chemistry. The most common and accessible synthetic route involves the cyclization of an acylhydrazide or a related derivative with a source of the remaining nitrogen and carbon atoms of the triazole ring.

This guide will focus on a reliable and adaptable synthetic pathway starting from furan-2-carboxylic acid. We will explore the key steps, potential challenges, and strategies for optimization to ensure a successful synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting materials for the synthesis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine?

A1: The most common and cost-effective starting material is furan-2-carboxylic acid . This is first converted to its corresponding ester, typically methyl or ethyl furan-2-carboxylate, which is then reacted with hydrazine hydrate to form furan-2-carbohydrazide . This carbohydrazide is a key intermediate for the subsequent cyclization step. For the cyclization, cyanogen bromide (CNBr) is a common reagent to provide the carbon and nitrogen atoms to form the 5-amino-1,2,4-triazole ring. Alternatively, methods involving the reaction of aminoguanidine with furan-2-carboxylic acid or its derivatives can also be employed[1].

Q2: What is a typical yield for this synthesis?

A2: The overall yield for the multi-step synthesis can vary significantly depending on the optimization of each step. The conversion of furan-2-carboxylic acid to its ester and then to furan-2-carbohydrazide can be achieved with high yields, often exceeding 80-90% for each step. The final cyclization step to form the triazole ring is typically the most challenging, with reported yields for similar 3-substituted-5-amino-1,2,4-triazoles ranging from 50% to 80% under optimized conditions. Therefore, an overall yield of 40-70% is a reasonable expectation.

Q3: What are the key reaction parameters to control for a successful synthesis?

A3: Several parameters are critical for maximizing the yield and purity of the final product:

• Temperature: The cyclization step often requires heating, but excessive temperatures can lead to side reactions and decomposition of the furan ring. Careful temperature control is crucial.

• pH: The pH of the reaction medium can influence the reactivity of the nucleophiles and the stability of the intermediates. For the cyclization with cyanogen bromide, the reaction is typically carried out in a suitable solvent without the need for a strong acid or base. When using aminoguanidine, the acidity of the medium can be a critical factor[2].

• Purity of Intermediates: The purity of the furan-2-carbohydrazide intermediate is vital. Impurities from the esterification or hydrazinolysis steps can interfere with the cyclization reaction and complicate the final purification.

• Solvent Choice: The choice of solvent is important for both the reaction and the purification. For the cyclization, solvents like methanol, ethanol, or isopropanol are often used. For purification by recrystallization, a solvent system that provides good solubility at high temperatures and poor solubility at low temperatures is required to ensure high recovery[3].

Q4: How can I confirm the identity and purity of the final product?

A4: A combination of spectroscopic techniques should be used to confirm the structure and assess the purity of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for structural elucidation. The 1H NMR spectrum should show characteristic signals for the furan ring protons and the amine protons of the triazole ring.

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups, such as N-H stretching vibrations for the amine and the triazole ring, and C=N stretching of the triazole ring.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

• Melting Point: A sharp melting point is a good indicator of purity.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine in a question-and-answer format.

Q5: I am getting a very low or no yield of the final product. What could be the reasons?

A5: Low or no yield in the final cyclization step is a common issue. Here are the potential causes and solutions:

• Cause 1: Inactive or Decomposed Cyanogen Bromide.

  • Explanation: Cyanogen bromide is moisture-sensitive and can decompose over time.

  • Solution: Use a fresh bottle of cyanogen bromide or test the activity of the existing stock. Ensure it is handled in a dry environment.

• Cause 2: Incomplete Formation or Poor Quality of Furan-2-carbohydrazide.

  • Explanation: The intermediate may not have formed in high yield or may contain unreacted starting materials or byproducts.

  • Solution: Before proceeding to the cyclization, confirm the purity of your furan-2-carbohydrazide by melting point and spectroscopy. If necessary, purify it by recrystallization.

• Cause 3: Suboptimal Reaction Temperature.

  • Explanation: The cyclization reaction is temperature-dependent. If the temperature is too low, the reaction may not proceed at a reasonable rate. If it's too high, degradation of the starting materials or product can occur.

  • Solution: Optimize the reaction temperature by running small-scale trials at different temperatures (e.g., from room temperature to the reflux temperature of the solvent). Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Cause 4: Incorrect Stoichiometry.

  • Explanation: An incorrect molar ratio of the reactants can lead to a low yield.

  • Solution: Carefully check the molar ratios of furan-2-carbohydrazide and cyanogen bromide. A slight excess of cyanogen bromide may be beneficial, but a large excess can lead to side reactions.

Q6: My product fails to crystallize during purification. What should I do?

A6: Difficulty in crystallization is often due to the presence of impurities or the choice of an inappropriate solvent system.

• Cause 1: Presence of Oily Impurities.

  • Explanation: Impurities can act as "crystal growth inhibitors."

  • Solution: Try to remove the impurities by washing the crude product with a solvent in which the product is insoluble but the impurities are soluble. Alternatively, column chromatography can be used to purify the product before crystallization.

• Cause 2: Inappropriate Crystallization Solvent.

  • Explanation: The product may be too soluble in the chosen solvent, even at low temperatures.

  • Solution: Select a solvent in which the product has high solubility at elevated temperatures and low solubility at room temperature or below. If a single solvent is not effective, try a binary solvent system. Dissolve the compound in a "good" solvent (in which it is very soluble) and then add a "poor" solvent (in which it is sparingly soluble) dropwise until the solution becomes turbid. Then, heat to get a clear solution and allow it to cool slowly[3].

• Cause 3: Supersaturated Solution.

  • Explanation: The solution may be supersaturated, and crystallization has not been initiated.

  • Solution: Try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the product.

Q7: The final product is impure even after recrystallization. What are the possible impurities and how can I remove them?

A7: Impurities can arise from side reactions or unreacted starting materials.

• Possible Impurity 1: Unreacted Furan-2-carbohydrazide.

  • Explanation: If the cyclization reaction did not go to completion, the starting material will contaminate the product.

  • Solution: Monitor the reaction by TLC to ensure the complete consumption of the starting material. If unreacted starting material is present, it can sometimes be removed by washing the crude product with a suitable solvent or by a second recrystallization.

• Possible Impurity 2: Side Products from Cyanogen Bromide.

  • Explanation: Cyanogen bromide can react with the solvent or with itself to form byproducts.

  • Solution: Ensure that the reaction is performed under controlled conditions. Purification by column chromatography may be necessary to separate the desired product from closely related impurities.

• Possible Impurity 3: Isomeric Triazoles.

  • Explanation: Under certain conditions, the formation of other triazole isomers is possible, although for this specific synthesis it is less common.

  • Solution: Careful control of reaction conditions is key. If isomers are formed, their separation can be challenging and may require advanced chromatographic techniques.

Experimental Protocols

Protocol 1: Synthesis of Furan-2-carbohydrazide

This protocol is adapted from the general procedure for the synthesis of carbohydrazides from esters.

Step 1: Esterification of Furan-2-carboxylic acid

• To a solution of furan-2-carboxylic acid (1 equivalent) in methanol (5-10 volumes), add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops).

• Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed (typically 4-6 hours).

• Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

• Dissolve the residue in a suitable organic solvent like ethyl acetate and wash with a saturated solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the methyl furan-2-carboxylate.

Step 2: Hydrazinolysis of Methyl furan-2-carboxylate

• Dissolve the methyl furan-2-carboxylate (1 equivalent) in ethanol (5-10 volumes).

• Add hydrazine hydrate (1.2-1.5 equivalents) dropwise to the solution at room temperature.

• Heat the reaction mixture to reflux and monitor by TLC (typically 2-4 hours).

• Upon completion, cool the reaction mixture to room temperature and then in an ice bath to induce crystallization of the product.

• Collect the solid by filtration, wash with cold ethanol, and dry under vacuum to obtain furan-2-carbohydrazide.

Protocol 2: Synthesis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine

This protocol is adapted from the synthesis of similar 3-substituted-5-amino-1,2,4-triazoles.

• Dissolve furan-2-carbohydrazide (1 equivalent) in a suitable alcohol, such as methanol or ethanol (10-20 volumes).

• Add a solution of cyanogen bromide (1.1 equivalents) in the same solvent dropwise to the carbohydrazide solution at room temperature with stirring.

• After the addition is complete, heat the reaction mixture to reflux and monitor the progress by TLC (typically 4-8 hours).

• Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Treat the residue with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid and to precipitate the crude product.

• Collect the solid by filtration, wash with water, and dry.

Protocol 3: Purification by Recrystallization

• Choose a suitable solvent for recrystallization (e.g., ethanol, isopropanol, or a mixture of solvents like ethanol/water).

• Dissolve the crude product in a minimum amount of the hot solvent.

• If the solution is colored, you can add a small amount of activated charcoal and heat for a few minutes.

• Filter the hot solution to remove the charcoal and any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature to form crystals.

• Further cool the mixture in an ice bath to maximize the yield of the crystals.

• Collect the purified crystals by filtration, wash with a small amount of the cold solvent, and dry under vacuum.

Data Presentation

Table 1: Expected Spectroscopic Data for 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine

Technique	Expected Observations
1H NMR	Signals corresponding to the three furan ring protons (in the aromatic region), a broad singlet for the NH2 protons, and a broad singlet for the triazole N-H proton.
13C NMR	Signals for the carbon atoms of the furan ring and two distinct signals for the carbon atoms of the triazole ring.
IR (cm-1)	N-H stretching bands (amine and triazole) in the range of 3100-3400 cm-1, C=N stretching of the triazole ring around 1600-1650 cm-1, and characteristic bands for the furan ring.
MS (ESI+)	[M+H]+ peak corresponding to the molecular weight of the compound.

Visualizations

Diagram 1: Synthetic Pathway

Caption: Synthetic route to 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine.

Diagram 2: Troubleshooting Low Yield

Caption: Workflow for troubleshooting low product yield.

Diagram 3: Cyclization Mechanism

Caption: Proposed mechanism for the triazole ring formation.

References

• Dolzhenko, A. V., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances, 8(3), 1333-1342. [Link]

• MDPI. (2024). Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids. Molecules, 29(6), 1253. [Link]

• National Institutes of Health. (2010). Synthesis of Novel Derivatives of 4-Amino-3-(2-Furyl)-5-Mercapto-1,2,4-Triazole as Potential HIV-1 NNRTIs. Molecules, 15(11), 7864-7875. [Link]

• Organic Syntheses. (1925). 2-FURANCARBOXYLIC ACID and 2-FURYLCARBINOL. Organic Syntheses, 5, 63. [Link]

• MDPI. (2024). Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids. Molecules, 29(6), 1253. [Link]

• ResearchGate. (2015). Can anyone tell me what is the problem in the synthesis of 1,2,4 triazole from aminoguanidinium hydrogen carbonate but the yield is much low?. [Link]

Sources

• 1. FR2566402B1 - PROCESS FOR THE PREPARATION OF AMINO-3 TRIAZOLE-1,2,4 - Google Patents [patents.google.com]
• 2. CN118930491B - A method for synthesizing 3-fluoroalkyl-5-amino-1,2,4-triazole compounds - Google Patents [patents.google.com]
• 3. Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Purification Challenges of Furan-Triazole Compounds

Welcome to the technical support center for the purification of furan-triazole compounds. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions to common and complex purification challenges encountered in the laboratory. The following content is structured to offer immediate answers through FAQs and detailed troubleshooting for more persistent issues.

Frequently Asked Questions (FAQs)

Q1: My crude furan-triazole product is a dark, tarry, or resinous material. What is the likely cause and what should I do?

A1: The furan ring is susceptible to decomposition under acidic conditions, which is a common cause of tar formation. To mitigate this, it is crucial to neutralize any acid catalysts promptly after the reaction is complete. If the reaction requires heating, maintaining the lowest possible temperature can also help minimize decomposition. For purification, a preliminary step to remove the bulk of the resinous material is recommended. This can often be achieved by trituration with a non-polar solvent in which your product has minimal solubility, or by filtering a solution of the crude product through a plug of silica gel.

Q2: I'm struggling to remove an impurity with a very similar Rf to my product on TLC. What are my options?

A2: This is a common challenge, often arising from structurally similar impurities such as positional isomers or unreacted starting materials that have comparable polarities to the desired product[1]. To address this, consider the following chromatographic adjustments:

• Optimize your solvent system: Employ a less polar solvent system in your column chromatography to enhance separation. A shallow gradient elution, starting from a non-polar solvent and gradually increasing polarity, can be very effective.

• Consider a different stationary phase: If silica gel does not provide adequate separation, alternative stationary phases such as alumina or reverse-phase silica (C18) may offer different selectivity.

• Recrystallization: Attempt recrystallization from various solvent systems. A mixture of solvents, such as ethanol/water or toluene/hexane, might provide the differential solubility needed for effective separation.

Q3: My furan-triazole compound "oils out" during recrystallization instead of forming crystals. How can I resolve this?

A3: "Oiling out" can occur for several reasons, including a supersaturated solution, a cooling rate that is too rapid, or the presence of impurities that inhibit crystal lattice formation[2]. Here are some troubleshooting steps:

• Slow down the cooling process: Allow the hot, saturated solution to cool to room temperature slowly before transferring it to a colder environment like a refrigerator[3]. Insulating the flask can help slow this process further[3].

• Use seed crystals: If you have a small amount of the pure, solid compound, adding a seed crystal to the cooled solution can initiate crystallization.

• Adjust the solvent system: The chosen solvent may not be ideal. Try a more viscous solvent or a different solvent mixture to slow down molecular movement and encourage the formation of an ordered crystal lattice. The boiling point of the solvent being higher than the melting point of your compound can also lead to oiling out[2].

Q4: My purified furan-triazole compound is an oil, but I was expecting a solid. What should I do?

A4: The presence of impurities can depress the melting point of a compound, sometimes to the extent that it appears as an oil at room temperature[2]. Re-dissolving the oil in a minimal amount of a "good" solvent and then slowly adding a "poor" solvent dropwise can induce precipitation[2]. Scratching the inside of the flask at the liquid-air interface with a glass rod can also help to initiate crystallization[2]. If these techniques are unsuccessful, further purification by column chromatography may be necessary to remove the problematic impurities[2].

In-Depth Troubleshooting Guides

Challenge 1: Product Degradation During Purification

The stability of the furan moiety is a primary concern. While the electron-deficient triazole ring can have a stabilizing effect, degradation can still occur, particularly in the presence of acid and heat[4][5].

Troubleshooting Steps:

• Neutralize Promptly: After quenching the reaction, ensure the mixture is neutralized before any concentration or purification steps.

• Temperature Control: Use minimal heat during solvent evaporation. Rotary evaporation should be conducted at the lowest feasible temperature.

• Column Chromatography Considerations:

  • Deactivated Silica: Consider using silica gel deactivated with a small percentage of a base like triethylamine in your eluent to prevent degradation of acid-sensitive compounds on the column.

  • Swift Elution: Avoid letting the compound sit on the silica gel for extended periods.

Challenge 2: Poor Solubility

Some furan-triazole derivatives exhibit poor solubility in common organic solvents, with some only being soluble in hot DMSO or DMF[5]. This can complicate purification by both chromatography and recrystallization.

Troubleshooting Steps:

• Solvent Scouting for Chromatography:

  • Perform small-scale solubility tests with a range of solvents to find a suitable system for column chromatography.

  • If solubility is very low, you may need to use a stronger, more polar mobile phase, which could compromise separation. In such cases, reverse-phase chromatography might be a better option.

• Recrystallization Solvent Systems:

  • For compounds soluble only in high-boiling point solvents like DMSO or DMF, recrystallization can be challenging. An anti-solvent precipitation approach is often more effective. Dissolve the compound in a minimal amount of hot DMSO or DMF and then slowly add an anti-solvent (a solvent in which the compound is insoluble, e.g., water or an ether) until the solution becomes turbid. Gently heat to clarify and then cool slowly[3].

Experimental Protocols

Protocol 1: Purification by Column Chromatography

• Slurry Preparation: Adsorb the crude furan-triazole compound onto a small amount of silica gel by dissolving it in a suitable solvent, adding the silica gel, and then removing the solvent under reduced pressure.

• Column Packing: Pack a glass column with silica gel using a wet slurry method with your chosen eluent.

• Loading: Carefully load the dried slurry of your compound onto the top of the packed column.

• Elution: Begin elution with a non-polar solvent and gradually increase the polarity of the eluent. Collect fractions and monitor them by TLC.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Purification by Recrystallization

• Solvent Selection: In a flask, dissolve the impure furan-triazole compound in a minimal amount of a hot solvent in which it is highly soluble at elevated temperatures but poorly soluble at room temperature[6].

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask[3][6].

• Crystallization: Cover the flask and allow the hot, clear solution to cool slowly to room temperature to promote the formation of large, pure crystals[3].

• Maximizing Yield: Once at room temperature, the flask can be placed in an ice bath or refrigerator to maximize the yield of crystals[3].

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel[3][6]. Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals in a vacuum oven.

Data Presentation

Purification Method	Typical Purity Achieved	Estimated Yield	Key Considerations
Direct Recrystallization	85-95%	60-70%	Effective if the crude product is relatively clean.
Column Chromatography	>98%	40-80%	Highly effective for separating close-spotting impurities but can be time-consuming and lead to yield loss.
Trituration	70-90%	>80%	Good for removing highly soluble or insoluble impurities as a first-pass purification.
Preparative HPLC	>99%	20-50%	Ideal for separating challenging mixtures and for obtaining highly pure material, though often at a smaller scale[7][8].

Visualizations

Logical Workflow for Purification Method Selection

Caption: A decision-making workflow for selecting the appropriate purification method for furan-triazole compounds.

Common Impurity Sources and Mitigation

Caption: Common sources of impurities in furan-triazole synthesis and corresponding mitigation strategies.

References

• Benchchem. (n.d.). Troubleshooting common issues in the synthesis of N-heterocycles.
• Kolykhalov, D. A., et al. (2025). Stabilizing Influence of Electron-Deficient Triazole Fragment on the Furan Heterocycle in Renewable Platform Chemicals. Doklady Chemistry.
• ResearchGate. (n.d.). Click Synthesis and the Properties Study of Sustainable and Biodegradable Furan-based Poly(imino-furano-triazole).
• Waters Corporation. (n.d.). Improving the Speed and Quantitative Performance for the Separation of Furans and the Passivator Benzotriazole in Transformer Oil Analysis.
• Benchchem. (n.d.). Purification challenges of 2-(Furan-2-yl)-4-methylbenzo[d]thiazole.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Low Yields in Recrystallization of 1,2,4-Triazoles.
• Chemistry LibreTexts. (2023). Recrystallization.
• NIH. (2011). Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole.
• ResearchGate. (2023). Separation and analysis of triazole antifungal in biological matrices by liquid chromatography: a review.
• NIH. (2023). Simultaneous determination of triazole fungicides in animal-origin food by ultra-high-performance liquid chromatography coupled with tandem mass spectrometry.
• Benchchem. (n.d.). Technical Support Center: Purification of Substituted 1,2,4-Triazoles.
• ACS Publications. (2021). Unusual Effect of Impurities on the Spectral Characterization of 1,2,3-Triazoles Synthesized by the Cu-Catalyzed Azide–Alkyne Click Reaction. The Journal of Organic Chemistry.

Sources

• 1. Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Stabilizing Influence of Electron-Deficient Triazole Fragment on the Furan Heterocycle in Renewable Platform Chemicals - Kolykhalov - Doklady Chemistry [rjpbr.com]
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• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. Simultaneous determination of triazole fungicides in animal-origin food by ultra-high-performance liquid chromatography coupled with tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Regioselectivity Issues in Triazole Synthesis

Welcome to the Technical Support Center dedicated to addressing the challenges of regioselectivity in 1,2,3-triazole synthesis. This guide is designed for researchers, chemists, and drug development professionals who are navigating the nuances of azide-alkyne cycloaddition reactions. Here, we provide in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you achieve the desired regioisomeric purity in your experiments.

Introduction: The Regioselectivity Challenge in Triazole Synthesis

The 1,2,3-triazole ring is a valuable structural motif in medicinal chemistry, materials science, and bioconjugation, largely due to its stability and ability to engage in hydrogen bonding and dipole interactions.[1] The Huisgen 1,3-dipolar cycloaddition of azides and alkynes is a fundamental method for its synthesis. However, the thermal, uncatalyzed reaction often leads to a mixture of 1,4- and 1,5-disubstituted regioisomers, necessitating tedious purification and resulting in lower yields of the desired product.[2][3][4]

The advent of "click chemistry," particularly the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), revolutionized triazole synthesis by providing a powerful tool for the exclusive formation of the 1,4-regioisomer.[3][5] Conversely, the Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) offers a complementary method for selectively obtaining the 1,5-regioisomer.[2][6] Despite the high selectivity of these catalytic systems, researchers can still encounter issues with regioselectivity, yield, and side product formation. This guide aims to provide practical solutions to these common problems.

Frequently Asked Questions (FAQs)

Q1: Why does the uncatalyzed thermal cycloaddition of an azide and a terminal alkyne give a mixture of 1,4- and 1,5-regioisomers?

A1: The thermal Huisgen 1,3-dipolar cycloaddition proceeds through a concerted mechanism where the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) interactions of the azide and alkyne have similar energy levels for both possible orientations.[2][4] This results in comparable activation energies for the formation of both the 1,4- and 1,5-disubstituted triazoles, leading to a mixture of products, often in a roughly 1:1 ratio.[2][7]

Q2: How do copper and ruthenium catalysts achieve such high regioselectivity?

A2: Copper and ruthenium catalysts operate through different mechanisms, leading to their distinct regiochemical outcomes.

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): The currently accepted mechanism involves the formation of a dinuclear copper-acetylide intermediate.[5][8][9] This intermediate then reacts with the azide in a stepwise manner. The regioselectivity for the 1,4-isomer is a result of the favorable interaction between the terminal nitrogen of the azide and the internal carbon of the copper-acetylide complex.[8][9][10]

• Ruthenium(II)-Catalyzed Azide-Alkyne Cycloaddition (RuAAC): The RuAAC reaction is believed to proceed via an oxidative coupling mechanism.[11][12][13] The ruthenium catalyst coordinates to both the azide and the alkyne, forming a ruthenacycle intermediate.[11][12] Reductive elimination from this intermediate then yields the 1,5-disubstituted triazole.[11][12]

Q3: Can I use internal alkynes in CuAAC and RuAAC reactions?

A3: This is a key difference between the two catalytic systems.

• CuAAC: The standard CuAAC reaction is generally not effective for internal alkynes.[14][15] The reaction is highly dependent on the terminal proton of the alkyne for the formation of the copper-acetylide intermediate. While some specialized methods for the synthesis of 1,4,5-trisubstituted triazoles using internal alkynes exist, they are often more challenging.[15][16]

• RuAAC: A significant advantage of the RuAAC is its ability to effectively catalyze the cycloaddition of both terminal and internal alkynes, providing access to 1,5-disubstituted and fully substituted 1,2,3-triazoles, respectively.[2][11][12]

Q4: What is the impact of solvent and temperature on regioselectivity?

A4: For catalyzed reactions, the choice of catalyst is the primary determinant of regioselectivity. However, solvent and temperature can influence reaction rates and yields.

• Solvent: In CuAAC, polar, protic solvents like water or t-butanol/water mixtures are often used and can enhance the reaction rate.[7] For RuAAC, solvents like THF or DMF are commonly employed.[17] The solvent can influence the solubility of reactants and the stability of catalytic intermediates.

• Temperature: CuAAC reactions are typically run at room temperature, highlighting one of the key advantages of "click chemistry."[2][5] RuAAC reactions may require elevated temperatures, especially for less reactive substrates.[12][18] While temperature changes are unlikely to switch the regioselectivity of a catalyzed reaction, running the reaction at the optimal temperature is crucial for achieving good yields and minimizing side reactions.[18]

Q5: Are there any reliable metal-free methods for regioselective triazole synthesis?

A5: Yes, several metal-free approaches have been developed, which are particularly useful in biological applications where metal toxicity is a concern.[19]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This method utilizes strained cyclooctynes, which react readily with azides without the need for a catalyst. The regioselectivity is dictated by the substitution pattern on the cyclooctyne.

• Organocatalysis: Certain organic bases, such as DBU, can promote the reaction between azides and electron-deficient alkynes to selectively form 1,4-disubstituted triazoles.[18]

• Three-Component Reactions: Some metal-free, three-component reactions have been developed for the synthesis of 1,5-disubstituted triazoles from primary amines, ketones, and azides.[18]

Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during triazole synthesis.

Issue 1: Formation of a Mixture of 1,4- and 1,5-Regioisomers

Potential Cause	Troubleshooting Steps & Explanation
Uncatalyzed Thermal Reaction	The most common reason for a lack of regioselectivity is performing the reaction under thermal conditions without a catalyst. Solution: Introduce a catalyst to direct the reaction towards the desired isomer. Use a copper(I) source for the 1,4-isomer and a ruthenium(II) catalyst for the 1,5-isomer.[4]
Inefficient Catalysis (CuAAC)	If you are attempting a CuAAC reaction and still observing the 1,5-isomer, your copper(I) catalyst may be inactive or insufficient. Copper(I) can oxidize to the inactive copper(II) state. Solution: 1. Use a reducing agent: Add sodium ascorbate to the reaction mixture to reduce any oxidized copper(II) back to the active copper(I) species.[20] 2. Use fresh catalyst: Ensure your copper(I) source is fresh and has been stored under an inert atmosphere. 3. Ligand assistance: Employ a stabilizing ligand, such as TBTA or THPTA, to protect the copper(I) from oxidation and improve catalytic efficiency.[20]
Contamination	Contamination with other metals could potentially lead to side reactions and a mixture of products. Solution: Ensure all glassware is scrupulously clean and use high-purity reagents and solvents.

Issue 2: Low Yield of the Desired Triazole Product

Potential Cause	Troubleshooting Steps & Explanation
Catalyst Inactivity	As mentioned above, catalyst deactivation is a common cause of low yields. Solution: For CuAAC, add a reducing agent like sodium ascorbate. For both CuAAC and RuAAC, ensure the catalyst is of high quality and handled under appropriate conditions (e.g., inert atmosphere for air-sensitive catalysts).
Poor Solubility of Reactants	If your azide or alkyne is not fully dissolved in the reaction solvent, the reaction will be slow and incomplete. Solution: 1. Choose an appropriate solvent system: A mixture of solvents, such as t-butanol/water or DMSO, can often improve solubility. 2. Gentle heating: For some reactions, gentle heating can improve solubility and reaction rate. However, be mindful of the thermal stability of your reactants and catalyst.
Side Reactions	In CuAAC, oxidative homocoupling of the terminal alkyne to form a diacetylene byproduct can compete with the desired cycloaddition, especially in the presence of oxygen.[20] Solution: 1. Degas the solvent: Purge the reaction solvent with an inert gas (e.g., argon or nitrogen) before adding the catalyst and reactants. 2. Use a reducing agent: Sodium ascorbate can also help to suppress oxidative side reactions.
Steric Hindrance	Highly hindered azides or alkynes can react more slowly, leading to lower yields. Solution: 1. Increase reaction time and/or temperature: Allow the reaction to proceed for a longer period or, if the catalyst and substrates are stable, increase the reaction temperature. 2. Increase catalyst loading: A higher catalyst loading may be necessary to drive the reaction to completion with sterically demanding substrates.

Issue 3: Difficulty in Product Purification

Potential Cause	Troubleshooting Steps & Explanation
Residual Catalyst	Copper and ruthenium catalysts can be difficult to remove completely from the final product, which is a significant concern in pharmaceutical applications.[19] Solution: 1. Chelating agents: Use a chelating resin or perform an aqueous wash with a solution of a chelating agent like EDTA to sequester and remove the metal catalyst. 2. Silica gel chromatography: For copper-containing products, co-spotting the crude material with a small amount of a chelating agent on the TLC plate can help to identify the appropriate solvent system for chromatography. 3. Filtration through a plug of silica: Passing the crude reaction mixture through a short plug of silica gel can often remove a significant portion of the catalyst.
Formation of Byproducts	Side reactions, such as alkyne homocoupling, can lead to impurities that are difficult to separate from the desired triazole. Solution: Optimize the reaction conditions to minimize byproduct formation (see Issue 2). Careful selection of the chromatographic conditions (solvent system, stationary phase) will be necessary for purification.

Catalyst Selection and Reaction Conditions

The following table provides a summary of common catalytic systems and typical reaction conditions for achieving high regioselectivity in triazole synthesis.

Desired Isomer	Catalyst System	Typical Ligand	Common Solvents	Temperature	Key Considerations
1,4-Disubstituted	CuSO₄·5H₂O / Sodium Ascorbate	None or THPTA	t-BuOH/H₂O, DMSO, H₂O	Room Temp.	The most common and robust method for 1,4-triazoles.[7]
1,4-Disubstituted	CuI	TBTA	CH₂Cl₂, THF, CH₃CN	Room Temp.	Useful for organic-soluble substrates.
1,5-Disubstituted	[CpRuCl(PPh₃)₂]	None	Toluene, Benzene	60-100 °C	A versatile catalyst for a wide range of substrates.[11][12]
1,5-Disubstituted	[CpRuCl(COD)]	None	THF, Dioxane	Room Temp. - 80 °C	Often more active than the PPh₃ analogue, allowing for milder conditions.[11]

Experimental Protocols

Protocol 1: General Procedure for Copper(I)-Catalyzed Synthesis of a 1,4-Disubstituted 1,2,3-Triazole

• To a vial, add the azide (1.0 equiv) and the terminal alkyne (1.0-1.2 equiv).

• Add a suitable solvent, such as a 1:1 mixture of t-butanol and water.

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.1-0.3 equiv) in water.

• In another vial, prepare a solution of CuSO₄·5H₂O (0.01-0.05 equiv) in water.

• Add the sodium ascorbate solution to the reaction mixture, followed by the CuSO₄·5H₂O solution.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate or CH₂Cl₂).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by silica gel chromatography if necessary.

Protocol 2: General Procedure for Ruthenium(II)-Catalyzed Synthesis of a 1,5-Disubstituted 1,2,3-Triazole

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add the ruthenium catalyst (e.g., [Cp*RuCl(PPh₃)₂], 0.01-0.05 equiv).

• Add the azide (1.0 equiv) and the alkyne (1.0-1.2 equiv).

• Add a dry, degassed solvent (e.g., toluene or THF).

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and concentrate in vacuo.

• Purify the crude product by silica gel chromatography.

Visualizing Reaction Pathways

The following diagrams illustrate the catalytic cycles for CuAAC and RuAAC, providing a visual representation of the mechanistic basis for their distinct regioselectivity.

Caption: Catalytic cycle for the CuAAC reaction leading to 1,4-disubstituted triazoles.

Caption: Catalytic cycle for the RuAAC reaction yielding 1,5-disubstituted triazoles.

Conclusion

Achieving high regioselectivity in triazole synthesis is critical for the efficient production of pure compounds. By understanding the underlying mechanisms of both copper- and ruthenium-catalyzed azide-alkyne cycloadditions, researchers can make informed decisions about catalyst and reaction condition selection. This guide provides a framework for troubleshooting common issues and optimizing reactions to overcome challenges related to regioselectivity, yield, and purity. For further in-depth reading, the references below offer a wealth of information on this important class of reactions.

References

• Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. (2018). RSC Advances, 8(12), 6332-6340. Available at: [Link]

• Boren, B. C., Narayan, S., Rasmussen, L. K., Zhang, L., Zhao, H., Lin, Z., Jia, G., & Fokin, V. V. (2008). Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism. Journal of the American Chemical Society, 130(28), 8923–8930. Available at: [Link]

• Click Chemistry Azide-Alkyne Cycloaddition. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Hafid, A., Domingo, L. R., & Stiriba, S.-E. (2018). Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. RSC Advances, 8(12), 6332-6340. Available at: [Link]

• New Methods for Synthesis of 1,2,3-Triazoles: A Review. (2021). ChemistrySelect, 6(3), 347-364. Available at: [Link]

• Zhang, L., Chen, X., Xue, P., Sun, H. H. Y., Williams, I. D., Sharpless, K. B., Fokin, V. V., & Jia, G. (2005). Ruthenium-Catalyzed Azide−Alkyne Cycloaddition: Scope and Mechanism. Journal of the American Chemical Society, 127(46), 15998–15999. Available at: [Link]

• Hafid, A., Domingo, L. R., & Stiriba, S.-E. (2018). Understanding the mechanism and regioselectivity of the copper( i ) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DF ... RSC Advances. Available at: [Link]

• Rasmussen, L. K., Boren, B. C., & Fokin, V. V. (2007). A Study of the Scope and Regioselectivity of the Ruthenium-Catalyzed [3+2]-Cycloaddition of Azides with Internal Alkynes. Organic Letters, 9(26), 5337–5339. Available at: [Link]

• Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. (2024). Molecules, 29(21), 5035. Available at: [Link]

• Boren, B. C., Narayan, S., Rasmussen, L. K., & Fokin, V. V. (2007). Ruthenium-Catalyzed Cycloaddition of Aryl Azides and Alkynes. Organic Letters, 9(18), 3491–3494. Available at: [Link]

• Boren, B. C., Narayan, S., Rasmussen, L. K., Zhang, L., Zhao, H., Lin, Z., Jia, G., & Fokin, V. V. (2008). Ruthenium-catalyzed azide-alkyne cycloaddition: scope and mechanism. Journal of the American Chemical Society, 130(28), 8923–8930. Available at: [Link]

• An Overview of Synthetic Approaches towards 1,2,3-Triazoles. (2024). ChemistryOpen, 13(1), e202300216. Available at: [Link]

• Regioselective synthesis of multisubstituted 1,2,3-triazoles. Moving beyond the copper-catalyzed azide-alkyne cycloaddition. (2020). Chemical Society Reviews, 49(12), 3793-3812. Available at: [Link]

• Exploring the regioselectivity in the cycloaddition of azides to alkynes catalyzed by dinuclear copper clusters (Cu2AAC reaction) using the topologies of ∇2 ρ (r) and ∇∇2 ρ (r). (2017). Physical Chemistry Chemical Physics, 19(27), 17793-17801. Available at: [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). Frontiers in Chemistry, 10, 996396. Available at: [Link]

• On the regioselectivity of the mononuclear copper-catalyzed cycloaddition of azide and alkynes (CuAAC). A quantum chemical topological study. (2018). Physical Chemistry Chemical Physics, 20(31), 20435-20443. Available at: [Link]

• Synthesis of 1,2,4 triazole compounds. (2022). International Journal of Health Sciences, 6(S4), 1032-1045. Available at: [Link]

• Understanding the mechanism and regioselectivity of the copper(I) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. (2018). RSC Advances, 8(12), 6332-6340. Available at: [Link]

• Copper-Catalyzed Azide-Alkyne Cycloaddition: Regioselective Synthesis of 1,4,5-Trisubstituted 1,2,3-Triazoles. (2012). Angewandte Chemie International Edition, 51(33), 8254-8268. Available at: [Link]

• Synthesis of Multisubstituted 1,2,3-Triazoles: Regioselective Formation and Reaction Mechanism. (2013). The Journal of Organic Chemistry, 78(17), 8565–8574. Available at: [Link]

• Synthesis of 1,2,3-triazoles. (n.d.). Organic Chemistry Portal. Available at: [Link]

• A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. (2020). RSC Advances, 10(49), 29334-29350. Available at: [Link]

• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 39(4), 1302–1315. Available at: [Link]

• How can I exactly confirm weather 1,4 or 1,5 substituted 1,2,3 triazole formed in click chemistry when I use other than copper catalyst? (2015). ResearchGate. Available at: [Link]

• Solvent effect on copper-catalyzed azide-alkyne cycloaddition (CuAAC): Synthesis of novel triazolyl substituted quinolines as potential anticancer agents. (2016). Tetrahedron Letters, 57(2), 244-248. Available at: [Link]

• Investigation of Base-free Copper-Catalyzed Azide–Alkyne Click Cycloadditions (CuAAc) in Natural Deep Eutectic Solvents as Gre. (2020). ChemRxiv. Available at: [Link]

• Click chemistry. (n.d.). Wikipedia. Available at: [Link]

• Synthesis of Multisubstituted 1,2,3-Triazoles: Regioselective Formation and Reaction Mechanism. (2013). The Journal of Organic Chemistry, 78(17), 8565–8574. Available at: [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). Frontiers in Chemistry, 10. Available at: [Link]

• Biological importance and synthesis of 1,2,3-triazole derivatives: a review. (2024). Journal of the Iranian Chemical Society, 21(1), 1-26. Available at: [Link]

• Proposed mechanism for the formation of 1,2,3‐triazoles in the presence of compound 1. (2023). Synthetic Communications, 53(5), 445-470. Available at: [Link]

• Recent Progress on Synthesis of Functionalized 1,5-Disubstituted Triazoles. (2021). Current Organic Chemistry, 25(13), 1546-1563. Available at: [Link]

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• 10. Understanding the mechanism and regioselectivity of the copper( i ) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DF ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10653J [pubs.rsc.org]
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Stability testing of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine under different conditions

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for navigating the stability testing of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine. The information is presented in a question-and-answer format to directly address potential issues and provide practical, field-proven insights.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

General Handling and Storage

Q1: What are the recommended storage conditions for 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine to ensure its long-term stability?

A1: For optimal stability, 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine should be stored in a cool, dry, and dark environment.[1] Exposure to light, high temperatures, and humidity can accelerate the degradation of this compound. For long-term storage, it is advisable to keep the substance in a tightly sealed container, preferably under an inert atmosphere such as argon or nitrogen, at refrigerated temperatures (e.g., 2-8 °C).[1]

Q2: I've noticed a change in the color of my compound. What could be the cause?

A2: A color change often indicates degradation. This could be due to oxidation of the amine group or polymerization of degradation products, which can be initiated by exposure to light, air, or elevated temperatures. It is crucial to re-analyze the purity of the material before proceeding with any experiments.

Forced Degradation Studies: Hydrolytic Stability

Q3: My compound is showing significant degradation under acidic conditions, but the 1,2,4-triazole ring is supposed to be stable. What is happening?

A3: While the 1,2,4-triazole ring is generally stable under acidic conditions, the furan ring is susceptible to acid-catalyzed hydrolysis.[2][3] The ether-like oxygen in the furan ring can be protonated, leading to ring-opening and the formation of 1,4-dicarbonyl compounds.[3] The rate of this degradation is dependent on the acid concentration and temperature.

Troubleshooting Hydrolytic (Acidic) Degradation:

• Observation: Rapid loss of the parent peak with the appearance of multiple new, more polar peaks in the HPLC chromatogram.

• Potential Cause: Acid-catalyzed opening of the furan ring.

• Recommendations:

  • Use milder acidic conditions (e.g., 0.01 M HCl instead of 1 M HCl) to control the degradation rate.

  • Conduct experiments at a lower temperature to slow down the reaction kinetics.

  • Ensure your analytical method is capable of separating the parent compound from its more polar degradants. A gradient elution with a highly aqueous initial mobile phase may be necessary.

Q4: I am observing very little to no degradation under basic conditions. Is this expected?

A4: Yes, this is generally expected. Both the 1,2,4-triazole and furan rings are relatively stable under basic conditions. The amine group is also generally stable in a basic environment. However, under harsh conditions (e.g., high concentrations of base and elevated temperatures), some degradation may occur, but it is typically much slower than acid-catalyzed degradation.[1]

Forced Degradation Studies: Oxidative Stability

Q5: My compound is degrading rapidly in the presence of hydrogen peroxide. What are the likely degradation pathways?

A5: Both the furan ring and the amino group on the triazole are susceptible to oxidation. The furan ring can undergo oxidative cleavage. The primary amine group can be oxidized to various products, including nitroso, nitro, or hydroxylamine derivatives.[4] The presence of metal ions can also catalyze oxidative degradation.[5]

Experimental Workflow for Oxidative Degradation

Caption: Potential degradation pathways for the compound.

Summary of Forced Degradation Conditions and Potential Observations

Stress Condition	Typical Reagents/Conditions	Potential Degradation Pathway	Expected Outcome
Acid Hydrolysis	0.1 M - 1 M HCl, RT to 60°C [6][7]	Furan ring opening [3][8]	Significant degradation expected
Base Hydrolysis	0.1 M - 1 M NaOH, RT to 60°C [6][7]	Generally stable	Minimal to no degradation
Oxidation	3-30% H₂O₂, RT [6]	Furan ring oxidation, Amine oxidation [4]	Degradation expected
Thermal	60-80°C (in solution), higher for solid	Ring cleavage, rearrangement [9][10]	Degradation possible at elevated temperatures
Photochemical	ICH Q1B light exposure [11][12]	Photochemical reactions	Degradation is possible

References

• Koopman, F., Wierckx, N., de Winde, J. H., & Ruijssenaars, H. J. (2011). Microbial degradation of furanic compounds: biochemistry, genetics, and impact. Applied Microbiology and Biotechnology, 90(5), 1641-1653. [Link]

• European Medicines Agency. (1998). ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. [Link]

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• Lim, J., & Lee, K. G. (2018). Furan in Thermally Processed Foods: A Review. Journal of food protection, 81(11), 1858-1865. [Link]

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• Baertschi, S. W., Alsante, K. M., & Reed, R. A. (2010). A critical assessment of the ICH guideline on photostability testing of new drug substances and products (Q1B): recommendation for revision. Journal of pharmaceutical sciences, 99(7), 2934-2940. [Link]

• SlideShare. (n.d.). Stability Testing Photostability Testing of New Drug Substances and Products-Q1B.pptx. [Link]

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• Kosmalski, T., Szymańska, E., & Błażejewicz, A. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. Molecules, 29(9), 1999. [Link]

• Kosmalski, T., Szymańska, E., & Błażejewicz, A. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. Molecules, 29(9), 1999. [Link]

• ResearchGate. (n.d.). A review on furan: Formation, analysis, occurrence, carcinogenicity, genotoxicity and reduction methods. [Link]

• Wikipedia. (n.d.). Furan. [Link]

• Szymańska, E., Kosmalski, T., & Błażejewicz, A. (2023). Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. International journal of molecular sciences, 24(7), 6190. [Link]

• ResearchGate. (n.d.). (PDF) Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. [Link]

• National Center for Biotechnology Information. (n.d.). Furan. PubChem Compound Summary for CID 8029. [Link]

• SciSpace. (n.d.). Determination of Chemical and in vitro Metabolic Stability Studies of New Triazole Antitubercular Compounds to Optimize Lead Com. [Link]

• Al-Absi, H. R., & Ramazani, A. (2022). Development of a Predictive Model to Correlate the Chemical Structure of Amines with Their Oxidative Degradation Rate in a Post-Combustion Amine-Based CO2 Capture Process Using Multiple Linear Regression and Machine Learning Regression Approaches. ACS omega, 7(33), 28766-28779. [Link]

• ResearchGate. (n.d.). (PDF) Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. [Link]

• ResearchGate. (n.d.). Stability of 1,2,4-triazoles?. [Link]

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• PubMed. (2018). Validation of an analytical method for 1,2,4-triazole in soil using liquid chromatography coupled to electrospray tandem mass spectrometry and monitoring of propiconazole degradation in a batch study. [Link]

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• National Center for Biotechnology Information. (n.d.). Trace-Level Determination of Triazole Fungicides Using Effervescence-Assisted Liquid–Liquid Microextraction Based on Ternary Deep Eutectic Solvent Prior to High-Performance Liquid Chromatography. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and biological evaluation of heterocyclic 1,2,4-triazole scaffolds as promising pharmacological agents. [Link]

• National Center for Biotechnology Information. (n.d.). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. [Link]

• PubChem. (n.d.). 3-(furan-2-yl)-1h-1,2,4-triazol-5-amine. [Link]

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Common side reactions in the synthesis of 1,2,4-triazoles

Technical Support Center: Synthesis of 1,2,4-Triazoles

Welcome to the Technical Support Center for the synthesis of 1,2,4-triazoles. This guide is designed for researchers, scientists, and professionals in drug development, offering in-depth troubleshooting for common side reactions encountered during synthesis. Our goal is to provide you with the expertise and practical solutions needed to optimize your experimental outcomes.

Troubleshooting Guide: Common Side Reactions and Their Mitigation

The synthesis of the 1,2,4-triazole core, a privileged scaffold in medicinal chemistry, is often complicated by the formation of unwanted side products.[1][2][3] This section provides a systematic approach to identifying, understanding, and mitigating these common issues.

Issue 1: Formation of 1,3,4-Oxadiazole as a Major Byproduct

Scenario: You are performing a synthesis, likely involving hydrazides, and your final product is contaminated with a significant amount of a 1,3,4-oxadiazole isomer. This is a frequent challenge, particularly in syntheses that rely on the cyclization of acylhydrazide intermediates.[4]

Root Cause Analysis: The formation of 1,3,4-oxadiazoles stems from a competing intramolecular cyclization pathway of the diacylhydrazine intermediate.[4] Instead of the desired N-N bond formation to yield the triazole, an N-O bond closure occurs. Several factors can favor this undesired pathway:

• Presence of Water: Even trace amounts of water can facilitate the competing cyclization pathway leading to the oxadiazole.[4]

• High Reaction Temperatures: Elevated temperatures can provide the activation energy needed for the oxadiazole formation, sometimes even leading to thermal rearrangement of the desired triazole product.[4]

• Nature of the Acylating Agent: The choice of acylating agent can influence the electrophilicity of the carbonyl carbons and thus the preferred cyclization route.[4]

Troubleshooting Protocol:

• Ensure Anhydrous Conditions:

  • Thoroughly dry all glassware in an oven prior to use.

  • Use freshly distilled, anhydrous solvents.

  • Ensure starting materials, especially hygroscopic hydrazides, are completely dry.[4]

• Optimize Reaction Temperature:

  • Attempt the reaction at a lower temperature.[4] While this may increase the reaction time, it can significantly suppress the formation of the 1,3,4-oxadiazole.

  • Monitor the reaction progress closely using Thin Layer Chromatography (TLC) to find the optimal balance between reaction rate and selectivity.

• Consider Microwave-Assisted Synthesis:

  • Microwave irradiation can often reduce reaction times and improve yields by minimizing exposure to prolonged high temperatures.[4]

Issue 2: Formation of Isomeric Mixtures (N-1 vs. N-4 Substitution)

Scenario: In reactions involving the alkylation of an unsubstituted 1,2,4-triazole, you obtain a mixture of N-1 and N-4 alkylated products, which are often difficult to separate.

Root Cause Analysis: The 1,2,4-triazole ring possesses two nucleophilic nitrogen atoms (N-1 and N-4) available for electrophilic attack.[5] The regioselectivity of the alkylation is influenced by a delicate interplay of factors:

• The Electrophile: The steric bulk and electronic nature of the alkylating agent can influence which nitrogen is preferentially attacked.

• The Base: The choice of base can affect the deprotonation equilibrium and the relative nucleophilicity of the N-1 and N-4 positions.

• The Solvent: The polarity of the solvent can impact the solvation of the triazole anion and the transition states leading to the different isomers.

Troubleshooting Protocol:

• Systematic Screening of Reaction Conditions:

  • Base: Evaluate a range of bases, from weaker inorganic bases (e.g., K₂CO₃) to stronger organic bases (e.g., DBU).

  • Solvent: Test a variety of solvents with differing polarities (e.g., acetonitrile, DMF, THF).

  • Temperature: Vary the reaction temperature, as this can influence the kinetic versus thermodynamic product distribution.

• Catalyst-Controlled Regioselectivity:

  • In certain cycloaddition reactions, the choice of metal catalyst can direct the regioselectivity. For instance, Ag(I) catalysts have been shown to influence the isomeric outcome.[4]

Issue 3: Low or No Yield of the Desired 1,2,4-Triazole

Scenario: After performing the synthesis, you observe a low yield of the target product, or in some cases, no product formation at all.

Root Cause Analysis: Low yields are a common frustration and can stem from several factors:[6]

• Purity of Starting Materials: Impurities in the starting materials, such as residual water or byproducts from their synthesis, can inhibit the reaction.[4]

• Incomplete Reaction: The reaction may not have gone to completion due to insufficient temperature or reaction time.[4]

• Decomposition: The starting materials or the desired product may be unstable under the reaction conditions, leading to decomposition at high temperatures.[4]

Troubleshooting Protocol:

• Verify Starting Material Purity:

  • Confirm the purity of all reagents using appropriate analytical techniques (e.g., NMR, melting point).

  • Ensure all starting materials are thoroughly dried before use.[6]

• Optimize Reaction Conditions:

  • Gradually increase the reaction temperature in small increments (e.g., 10-20 °C) while monitoring the reaction by TLC.[6]

  • Extend the reaction time and track the consumption of starting materials.[6]

• Protect Sensitive Functional Groups:

  • If your starting materials contain sensitive functional groups that may not be stable under the reaction conditions, consider using protecting groups.[7]

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing 1,2,4-triazoles?

A1: The most prevalent methods include the Pellizzari and Einhorn-Brunner reactions.[4] Modern approaches also utilize amidines and multicomponent reactions.[8] The Pellizzari reaction involves the condensation of an amide and a hydrazide, while the Einhorn-Brunner reaction utilizes an imide and a hydrazine.[4][9]

Q2: How can I improve the yield of my 1,2,4-triazole synthesis?

A2: Optimizing reaction parameters such as temperature, reaction time, and the choice of solvent and catalyst is crucial.[4] Ensuring the purity of your starting materials is also of utmost importance.[4] For reactions that are slow or require high temperatures, microwave-assisted synthesis can often lead to improved yields and shorter reaction times.[4]

Q3: What causes the formation of multiple products in an unsymmetrical Pellizzari reaction?

A3: In an unsymmetrical Pellizzari reaction, where the amide and acylhydrazide have different acyl groups, a side reaction known as "acyl interchange" can occur at high temperatures.[10] This leads to the formation of a mixture of three different 1,2,4-triazoles, complicating purification and reducing the yield of the desired product.[11]

Q4: How can I purify my 1,2,4-triazole product from unreacted starting materials and side products?

A4: Common purification techniques include recrystallization and column chromatography.[12] For highly polar 1,2,4-triazoles, reverse-phase chromatography or hydrophilic interaction liquid chromatography (HILIC) may be more effective than standard silica gel chromatography.[12] If your synthesis involves a metal catalyst, washing the organic solution with a chelating agent like EDTA can help remove residual metal ions.[12]

Experimental Protocols

Protocol 1: General Procedure for Pellizzari Reaction (Symmetrical)

This protocol describes the synthesis of 3,5-diphenyl-1,2,4-triazole, a symmetrical triazole, which avoids the complication of isomeric side products.[11]

Materials:

• Benzamide

• Benzoylhydrazide

• High-boiling point solvent (optional, e.g., paraffin oil)

• Ethanol (for recrystallization)

Procedure:

• Combine equimolar amounts of benzamide and benzoylhydrazide in a round-bottom flask.[7]

• Heat the mixture to a high temperature (typically >200 °C) with stirring.[4] If a solvent is used, ensure it is suitable for high-temperature reactions.

• Maintain the temperature for several hours, monitoring the reaction progress by TLC.[4]

• After the reaction is complete, allow the mixture to cool to room temperature.

• The solid product is then purified by recrystallization from a suitable solvent, such as ethanol.[6]

Protocol 2: General Procedure for Einhorn-Brunner Reaction

Materials:

• Imide (1.0 eq)

• Alkyl hydrazine (1.1 eq)

• Glacial Acetic Acid (solvent and catalyst)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve the imide in glacial acetic acid.

• Slowly add the alkyl hydrazine to the solution.

• Heat the reaction mixture to reflux (around 110-120°C) for 2-6 hours.

• Monitor the reaction by TLC.

• Once complete, cool the mixture and pour it into ice-cold water to precipitate the product.

• Collect the precipitate by filtration, wash with cold water, and dry.

• The crude product can be further purified by recrystallization or column chromatography.[6]

Visualizations

Pellizzari Reaction: Main vs. Side Pathway

Caption: Pellizzari reaction pathway showing the desired 1,2,4-triazole formation and the competing side reaction leading to a 1,3,4-oxadiazole.

Troubleshooting Workflow for 1,2,4-Triazole Synthesis

Caption: A logical workflow for troubleshooting common issues in 1,2,4-triazole synthesis.

References

• Al-Ghamdi, A. M. (2014). A Review on Synthetic Approaches and Activities of 1, 2, 4-Triazoles. International Journal of ChemTech Research, 6(9), 4283-4304.
• Jat, L. R., Sharma, V., & Agarwal, R. (2023). A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. International Journal of Pharmaceutical Sciences and Research, 14(3), 1000-1015.

• Semantic Scholar. (n.d.). A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. Retrieved from [Link]

• Bentham Science. (n.d.). 1,2,4-Triazoles: A Review of Synthetic Approaches and the Biological Activity. Retrieved from [Link]

• Li, J., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 987812.

• ISRES Publishing. (n.d.). Synthesis of 1,2,4 triazole compounds. Retrieved from [Link]

• SciSpace. (n.d.). A review on methods of synthesis of 1,2,4-triazole derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (2022).
• ACS Publications. (2015). One-Pot Synthesis of 3,4,5-Trisubstituted 1,2,4-Triazoles via the Addition of Hydrazides to Activated Secondary Amides. Organic Letters, 17(5), 1184-1187.
• Frontiers. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10.
• National Center for Biotechnology Information. (2005). Synthesis of Oxadiazoles, Thiadiazoles and Triazoles Derived from Benzo[b]thiophene. Molecules, 10(9), 1161-1168.
• Google Patents. (n.d.). US4269987A - Purification of triazoles.

• Wikipedia. (n.d.). Pellizzari reaction. Retrieved from [Link]

• MDPI. (2005). Synthesis of Oxadiazoles, Thiadiazoles and Triazoles Derived from Benzo[b]thiophene. Molecules, 10(9), 1161-1168.

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-oxazoles. Retrieved from [Link]

• ACS Publications. (2021). Synthesis and Screening of New[2][4][13]Oxadiazole,[1][4][13]Triazole, and[1][4][13]Triazolo[4,3-b][1][4][13]triazole Derivatives as Potential Antitumor Agents on the Colon Carcinoma Cell Line (HCT-116). ACS Omega, 6(2), 1466-1476.

• Wiley Online Library. (n.d.). Pellizzari Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles. Retrieved from [Link]

• Wikipedia. (n.d.). Einhorn–Brunner reaction. Retrieved from [Link]

• SciSpace. (2022). Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review. Retrieved from [Link]

• ResearchGate. (2015). Can anyone tell me what is the problem in the synthesis of 1,2,4 triazole from aminoguanidinium hydrogen carbonate but the yield is much low?. Retrieved from [Link]

• Google Patents. (n.d.). EP0025859A2 - Process for the synthesis of 1,2,4-triazoles.

• Wikipedia. (n.d.). 1,2,4-Triazole. Retrieved from [Link]

• Wiley Online Library. (n.d.). Einhorn-Brunner Reaction. Retrieved from [Link]

• ChemFinder. (2011). Einhorn-Brunner reaction. Retrieved from [Link]

• MDPI. (2024). Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. Molecules, 29(21), 4887.

• ResearchGate. (n.d.). Synthesis of some triazole-bridged dimers. Retrieved from [Link]

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Technical Support Center: Optimizing Reaction Conditions for Synthesizing Furan-Triazole Derivatives

Welcome to the technical support center for the synthesis of furan-triazole derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who are actively engaged in the synthesis of these valuable heterocyclic compounds. The fusion of furan and triazole moieties offers a rich scaffold for discovering new therapeutic agents. However, the synthetic routes, particularly the widely used Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "click chemistry," can present challenges.[1][2]

This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate common experimental hurdles, optimize your reaction conditions, and achieve higher yields and purity.

Frequently Asked questions (FAQs)

Q1: My CuAAC reaction is sluggish or not proceeding to completion. What are the most common causes?

A1: Several factors can lead to an incomplete or slow reaction. The most common culprits are:

• Inactive Catalyst: The active catalyst is Cu(I). If you start with a Cu(II) salt (like CuSO₄·5H₂O), ensure your reducing agent (e.g., sodium ascorbate) is fresh and added in slight excess to generate and maintain the Cu(I) oxidation state.[3]

• Oxygen Contamination: Oxygen can oxidize the Cu(I) catalyst to the inactive Cu(II) state. Degassing your solvent and running the reaction under an inert atmosphere (Nitrogen or Argon) is crucial.

• Poor Solubility: If your furan-alkyne or azide starting materials are not fully dissolved in the chosen solvent system, the reaction will be slow. Consider solvent mixtures (e.g., t-BuOH/H₂O, DMSO/H₂O) to improve solubility.

• Inhibiting Functional Groups: Certain functional groups on your starting materials can coordinate with the copper catalyst and inhibit its activity.

Q2: I am observing significant amounts of a side product that appears to be a homocoupling of my alkyne. How can I prevent this?

A2: The formation of symmetrical diynes (Glasner coupling) is a common side reaction, also catalyzed by copper. To minimize this:

• Control Copper Concentration: Use the lowest effective catalyst loading (typically 1-5 mol%).

• Use a Ligand: A ligand, such as TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine), can stabilize the Cu(I) catalyst, preventing both oxidation and side reactions.

• Ensure Reducing Environment: A slight excess of a reducing agent like sodium ascorbate helps to keep the copper in the active Cu(I) state, disfavoring the oxidative homocoupling pathway.[3]

Q3: How do I choose the best solvent for my furan-triazole synthesis?

A3: Solvent choice is critical and depends on the solubility of your substrates.

• Protic Solvents: Mixtures of water with alcohols (e.g., t-butanol, ethanol) are very common and often accelerate the reaction.[3]

• Apolar Solvents: For less polar substrates, solvents like THF, dichloromethane (DCM), or toluene can be effective.[4]

• Polar Aprotic Solvents: DMSO and DMF are excellent for dissolving a wide range of substrates but can be difficult to remove during workup.[4]

• Solvent-Free: Mechanochemical (ball-milling) approaches have proven highly efficient, sometimes offering better yields than solution-based methods.[5]

Q4: My furan ring seems to be degrading under the reaction conditions. What can I do?

A4: The furan ring can be sensitive, particularly to strong acids.[6]

• Avoid Acidic Conditions: Ensure your reaction mixture is neutral or slightly basic. If using a Cu(II) salt that can form an acidic solution, consider buffering the reaction.

• Milder Catalysts: While copper is standard, ruthenium-based catalysts can also be used for azide-alkyne cycloadditions and may be more compatible with sensitive substrates.[7]

• Lower Temperature: Running the reaction at room temperature or even 0 °C can prevent the degradation of thermally sensitive furan derivatives.[6]

Troubleshooting Guide: A Deeper Dive

Issue 1: Low or No Product Yield

A low or non-existent yield is a frustrating but common problem. A systematic approach is the best way to diagnose the issue.

dot

Caption: Systematic workflow for troubleshooting low product yield.

Step-by-Step Protocol for Diagnosis:

• Verify Starting Materials :

  • Azide Stability : Organic azides, especially low molecular weight ones, can be unstable.[8] Confirm the integrity of your azide using NMR or IR spectroscopy before use.

  • Alkyne Purity : Ensure your furan-alkyne is pure. Impurities can inhibit the catalyst.

• Evaluate the Catalyst System :

  • Source of Copper : The most reliable method is to use a Cu(I) salt (e.g., CuI, CuBr) directly. If using a Cu(II) salt (e.g., CuSO₄), the in-situ reduction to Cu(I) is a critical step.[3]

  • Reducing Agent : Sodium ascorbate is the most common reducing agent. It is sensitive to air and moisture. Use a freshly opened bottle or a sample that has been stored properly in a desiccator.

  • Ligand Addition : For difficult substrates, the addition of a copper-stabilizing ligand is highly recommended. This not only protects the catalyst but can also accelerate the reaction.

• Assess Reaction Conditions :

  • Atmosphere : Did you effectively exclude oxygen? Purge your reaction vessel and solvents with an inert gas (N₂ or Ar) for 15-30 minutes before adding the catalyst.

  • Solubility : Visually inspect the reaction. Are all components fully dissolved? If not, a change in solvent or the addition of a co-solvent is necessary.

  • Temperature : While many CuAAC reactions work well at room temperature, some may require gentle heating (40-60 °C) to proceed at a reasonable rate.[9][10] Conversely, if you suspect product or starting material degradation, cooling the reaction may be necessary.[6]

Issue 2: Poor Regioselectivity (Formation of 1,5-Isomer)

The standard CuAAC reaction is highly regioselective, yielding the 1,4-disubstituted triazole.[2][3] The formation of the 1,5-isomer is typically associated with ruthenium-catalyzed reactions or the uncatalyzed thermal Huisgen cycloaddition.[11][12]

dot

Caption: Catalyst influence on triazole regioselectivity.

If you are using a copper catalyst and still observing the 1,5-isomer, consider these possibilities:

• High Temperatures : Excessive heat might be promoting the uncatalyzed thermal reaction, which lacks regioselectivity. Keep the temperature as low as possible.

• Catalyst Purity : Ensure your copper source is not contaminated with other metals that might catalyze the alternative pathway.

• Reaction Mechanism : The generally accepted mechanism for CuAAC involves the formation of a copper acetylide, which then reacts with the azide, leading to the 1,4-isomer.[2] Any deviation from this pathway could affect selectivity.

Issue 3: Difficult Purification

Purifying furan-triazole derivatives can be challenging due to residual catalyst, ligands, or closely related byproducts.

Recommended Purification Strategies:

Method	Description	Best For	Potential Issues
Aqueous Workup with Ammonia	After reaction completion, quenching with an aqueous solution of ammonia (NH₄OH) can help remove copper salts by forming the soluble tetraamminecopper(II) complex.	Removing bulk copper salts.	May not remove all copper, especially if a ligand is used.
Silica Gel Chromatography	The most common method for purifying organic compounds.	Separating product from starting materials, nonpolar byproducts, and ligands.	The acidic nature of silica can sometimes cause degradation of sensitive furan compounds.[6] Consider using deactivated (neutral) silica or adding a small amount of a base like triethylamine to the eluent.
Reverse-Phase Chromatography	Purification using a nonpolar stationary phase (like C18) and polar mobile phases (like water/acetonitrile).	Purifying more polar compounds that are difficult to separate on normal-phase silica.	Requires different solvent systems and may be less scalable for large quantities.
Adsorption on Activated Carbon	A method has been developed for purifying furan derivatives by adsorbing the compound onto activated carbon and then desorbing with a clean solvent.[13]	Removing colored impurities and certain byproducts, particularly from biomass-derived starting materials.[6][13]	Requires optimization of adsorption and desorption conditions.
Recrystallization	If the product is a solid, recrystallization from a suitable solvent system can be a highly effective method for achieving high purity.	Crystalline solid products.	Finding a suitable solvent can be time-consuming; some product loss is inevitable.

Optimized Experimental Protocol: A General Guideline

This protocol provides a robust starting point for the CuAAC synthesis of a generic furan-triazole derivative.

dot

Caption: General experimental workflow for CuAAC synthesis.

• Reagent Preparation :

  • In a round-bottom flask, dissolve the furan-containing alkyne (1.0 eq) and the organic azide (1.1 eq) in a suitable solvent mixture (e.g., 1:1 t-BuOH:H₂O).

• Inert Atmosphere :

  • Seal the flask and purge the solution and headspace with an inert gas (N₂ or Ar) for 15-20 minutes.

• Catalyst Addition :

  • In a separate vial, prepare a fresh 1M aqueous solution of sodium ascorbate.

  • In another vial, prepare a 0.5M aqueous solution of copper(II) sulfate pentahydrate (CuSO₄·5H₂O).

  • To the stirring reaction mixture, add the sodium ascorbate solution (0.1 eq) via syringe, followed by the CuSO₄·5H₂O solution (0.05 eq). A color change is typically observed.

• Reaction Monitoring :

  • Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the limiting starting material is consumed.

• Workup and Purification :

  • Once complete, dilute the reaction mixture with water and extract three times with a suitable organic solvent (e.g., ethyl acetate, DCM).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired furan-triazole derivative.[14]

This guide provides a foundational framework for optimizing your synthetic efforts. Remember that each substrate is unique, and empirical optimization of these parameters will ultimately lead to the best results.

References

• Optimization of the conditions for CuAAC reaction. (n.d.). ResearchGate. Retrieved January 4, 2026, from [Link]

• Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review. (2024). PubMed. Retrieved January 4, 2026, from [Link]

• Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review. (n.d.). Semantic Scholar. Retrieved January 4, 2026, from [Link]

• CuAAC click triazole synthesis - laboratory experiment. (2022). YouTube. Retrieved January 4, 2026, from [Link]

• Heterogeneous Gold Nanoparticle-Based Catalysts for the Synthesis of Click-Derived Triazoles via the Azide-Alkyne Cycloaddition Reaction. (n.d.). MDPI. Retrieved January 4, 2026, from [Link]

• On the solvent and temperature driven stereoselectivity of the Diels-Alder cycloaddition reactions of furan with maleic anhydride and maleimide. (n.d.). ChemRxiv. Retrieved January 4, 2026, from [Link]

• Solvent-free copper-catalyzed click chemistry for the synthesis of N-heterocyclic hybrids based on quinoline and 1,2,3-triazole. (2017). National Institutes of Health. Retrieved January 4, 2026, from [Link]

• Solvent Effects on the [3+2] Cycloaddition of 2-Furfural Oxime and Ethyl Propiolate: Unexpected Change in Regioselectivity. (2017). Science and Education Publishing. Retrieved January 4, 2026, from [Link]

• METHOD AND APPARATUS FOR PURIFYING A FURAN DERIVATIVE. (2021). European Patent Office. Retrieved January 4, 2026, from [Link]

• A practical flow synthesis of 1,2,3-triazoles. (2022). RSC Publishing. Retrieved January 4, 2026, from [Link]

• Furan. (n.d.). Organic Syntheses Procedure. Retrieved January 4, 2026, from [Link]

• Click Chemistry Azide-Alkyne Cycloaddition. (n.d.). Organic Chemistry Portal. Retrieved January 4, 2026, from [Link]

• (A) Synthesis of 1,2,3-triazole-furan hybrid chalcone derivatives; (B)... (n.d.). ResearchGate. Retrieved January 4, 2026, from [Link]

• synthesis of 1,2,4 triazole compounds. (n.d.). ISRES. Retrieved January 4, 2026, from [Link]

• COMPREHENSIVE REVIEW ON HUISGEN'S CYCLOADDITION REACTIONS. (n.d.). N/A.

• New synthetic routes to furans and dihydrofurans from 1-propargylbenzotriazole. (n.d.). ACS Publications. Retrieved January 4, 2026, from [Link]

• Furan synthesis. (n.d.). Organic Chemistry Portal. Retrieved January 4, 2026, from [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (n.d.). Frontiers. Retrieved January 4, 2026, from [Link]

• Synthesis, Reactions and Medicinal Uses of Furan. (n.d.). Pharmaguideline. Retrieved January 4, 2026, from [Link]

• Furan Derivatives: Preparation & Hydrogenation Techniques. (2023). StudySmarter. Retrieved January 4, 2026, from [Link]

• The Huisgen Reaction: Milestones of the 1,3‐Dipolar Cycloaddition. (2020). PubMed Central. Retrieved January 4, 2026, from [Link]

• Huisgen 1,3-Dipolar Cycloaddition. (n.d.). Organic Chemistry Portal. Retrieved January 4, 2026, from [Link]

• Significance of triazole-derivatives: Their chemistry, synthesis, and clinical applic

• Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. (2024). MDPI. Retrieved January 4, 2026, from [Link]

• Heterocyclic compounds - Furan - Synthesis of furan - Characteristic reactions of furan - Medicinal uses of furan. (n.d.). Slideshare. Retrieved January 4, 2026, from [Link]

• Preparation and Properties of Furan. (n.d.). N/A.

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Technical Support Center: Troubleshooting Low Bioactivity in Newly Synthesized Triazole Compounds

Introduction

This technical support guide is designed for researchers, medicinal chemists, and drug development professionals who are encountering low or no biological activity with their newly synthesized triazole compounds. Triazole derivatives are a prominent class of heterocyclic compounds with a broad spectrum of reported biological activities, including antifungal, antibacterial, anticancer, and anti-inflammatory properties.[1][2] However, translating a novel synthesized molecule into a biologically active compound can be a multifaceted challenge.

This guide provides a structured, question-and-answer-based approach to systematically troubleshoot and identify the potential root causes for unexpectedly low bioactivity. By addressing issues ranging from fundamental compound integrity to the nuances of assay design, our goal is to empower you to make informed decisions and advance your research with confidence.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I've just synthesized a new triazole derivative, but it shows minimal to no activity in my primary biological assay. Where should I start my investigation?

There are several potential reasons for the low bioactivity of a newly synthesized compound. These can be broadly categorized into three main areas: issues with the compound itself, its physicochemical properties, or the experimental assay conditions.[3] A systematic approach is crucial to efficiently pinpoint the problem.

Here is a logical workflow to begin your troubleshooting process:

Caption: Initial troubleshooting workflow for low bioactivity.

Start by systematically working through these areas, beginning with the most fundamental: confirming the identity and purity of your synthesized compound.

Section 1: Compound Identity and Purity

Q2: How can I be certain that the compound I synthesized is the correct structure and is sufficiently pure?

The purity and correct structural identity of a test compound are paramount for obtaining reliable biological data.[4] Impurities, even in small amounts, can lead to false negatives if they are inactive or, in some cases, false positives if the impurity itself is highly potent.[4][5]

Expert Insight: Never assume a successful synthesis reaction yields a pure product. Rigorous characterization is a non-negotiable step before any biological evaluation.

Protocol for Compound Characterization:

Technique	Purpose	Acceptance Criteria (Typical)
¹H and ¹³C NMR	Structural confirmation and identification of organic impurities.	Spectra consistent with the proposed structure. Absence of significant unassigned signals.
Mass Spectrometry (HRMS)	Confirms molecular weight and elemental composition.	Measured mass within 5 ppm of the calculated mass.
HPLC/UPLC	Determines purity by separating the main compound from impurities.	Purity ≥95% is a common standard for initial biological screening.[6]
Elemental Analysis	Confirms the elemental composition (C, H, N).	Experimental values within ±0.4% of the theoretical values.

If these analyses reveal impurities or an incorrect structure, purification (e.g., column chromatography, recrystallization) or re-synthesis is required.

Section 2: Physicochemical Properties - The "Available" Compound

Even with a pure and correctly identified compound, its physicochemical properties can prevent it from reaching its biological target in a sufficient concentration.

Q3: My compound is pure, but the bioactivity is still low. Could solubility be the issue?

Poor aqueous solubility is a very common reason for low bioactivity in in vitro assays.[3][7] If your triazole compound precipitates in the assay buffer, the actual concentration available to interact with the target is much lower than the nominal concentration you added.

Causality: The triazole ring itself is polar and can participate in hydrogen bonding, which generally aids solubility.[8][9][10][11] However, the substituents attached to the triazole core can dramatically increase lipophilicity, leading to poor water solubility.

Troubleshooting Solubility:

• Visual Inspection: Prepare your stock solution and the highest concentration used in your assay. Visually inspect for any precipitate or cloudiness.

• Solvent Selection: Ensure the solvent used for your stock solution (e.g., DMSO) is compatible with your assay and that the final concentration in the assay medium is low (typically <0.5%) to avoid solvent-induced artifacts.

• Kinetic Solubility Assay: A simple method to estimate aqueous solubility.

Experimental Protocol: Kinetic Solubility Measurement

• Prepare a high-concentration stock solution of your compound in DMSO (e.g., 10 mM).

• Add a small volume of the stock solution to your aqueous assay buffer to achieve the desired final concentration.

• Incubate at the assay temperature for a set period (e.g., 2 hours).

• Centrifuge to pellet any precipitate.

• Measure the concentration of the compound remaining in the supernatant using HPLC or UV-Vis spectroscopy.

• The measured concentration is the kinetic solubility under your assay conditions.

If solubility is below your active concentration range, consider using formulation strategies like adding solubilizing agents (with appropriate controls) or redesigning the molecule to include more polar functional groups.

Q4: How do I know if my compound is stable under my experimental conditions?

Compound instability can lead to a loss of active compound over the course of the assay, resulting in artificially low bioactivity.[3][12] Triazoles are generally stable heterocycles, but certain substituents or assay conditions (e.g., extreme pH, presence of reactive species) can lead to degradation.[13][14]

Protocol for Assessing Compound Stability:

• Incubate your compound in the complete assay medium (including cells, serum, etc., if applicable) under the exact assay conditions (temperature, CO₂, time).

• Take samples at different time points (e.g., 0, 2, 6, 24 hours).

• Stop the reaction (e.g., by adding a cold organic solvent like acetonitrile to precipitate proteins).

• Analyze the remaining parent compound concentration in each sample by HPLC or LC-MS.

• A significant decrease in the parent compound concentration over time indicates instability.

Section 3: Assay-Related Issues

If you have confirmed your compound is pure, soluble, and stable, the next step is to scrutinize the biological assay itself.[15]

Q5: My positive controls are working, but my triazole compound is inactive. Could there still be an issue with the assay?

Yes. High-throughput screening (HTS) and other biological assays are susceptible to various artifacts, including false negatives and false positives.[16][17][18] The fact that a standard positive control works does not guarantee the assay is optimal for your specific class of compounds.

Troubleshooting Workflow for Biological Assays:

Caption: Systematic workflow for troubleshooting biological assays.

Common Assay Pitfalls:

• Compound Interference: Your triazole compound might interfere with the assay technology itself. For example, it could be autofluorescent in a fluorescence-based assay or directly inhibit a reporter enzyme like luciferase.[18][19]

  • Solution: Run a counter-screen.[20] Test your compound in the assay system without the biological target to check for direct effects on the readout.

• Incorrect Concentration Range: The dose-response curve for your compound might be shifted significantly compared to your controls.[21]

  • Solution: Test a much broader range of concentrations, from nanomolar to high micromolar, to ensure you are not missing a narrow activity window.

• Insufficient Incubation Time: The binding kinetics of your compound might be slow, requiring a longer incubation time to achieve a biological effect.

  • Solution: Perform a time-course experiment to determine the optimal incubation period.

• Assay Artifacts: High-throughput screens are known to produce false positives and negatives.[16] Confirmation of "hits" is a critical step.

  • Solution: Always confirm primary screening hits with dose-response curves and, ideally, in a secondary, orthogonal assay that relies on a different detection principle.[20]

Section 4: Structural and ADME Properties

If the compound is pure, soluble, stable, and the assay is robust, the issue may lie in the intrinsic properties of the molecule itself, particularly for cell-based or in vivo studies.

Q6: For my cell-based assay, how do I know if my compound is even getting into the cells?

For compounds targeting intracellular proteins, cell permeability is a prerequisite for bioactivity.[3] A potent enzyme inhibitor will show no activity in a cell-based assay if it cannot cross the cell membrane.

Lipophilicity and Permeability:

Lipophilicity, often measured as LogP or LogD, is a critical factor influencing a compound's ability to cross biological membranes.[][23][24]

• LogP: The partition coefficient of a neutral compound between octanol and water.

• LogD: The distribution coefficient at a specific pH (e.g., 7.4 for physiological conditions), which accounts for both neutral and ionized species.[25]

Lipophilicity Guidelines (Rule of Five):

Parameter	Guideline for Oral Drugs (Lipinski's Rule of 5)	Relevance to Bioactivity
LogP	< 5	A balance is key. Too low, and it won't cross membranes. Too high, and it may have poor solubility and be trapped in fatty tissues.[23]
Molecular Weight	< 500 Da	Smaller molecules tend to have better absorption and distribution.
H-bond Donors	≤ 5	Fewer donors generally improve permeability across lipid bilayers.
H-bond Acceptors	≤ 10	Fewer acceptors generally improve permeability.

While these are guidelines for oral drugs, they provide a useful framework for considering drug-like properties. You can calculate predicted LogP (cLogP) values using various software packages. If your triazole series has very low or very high cLogP values, this could be a reason for poor cell-based activity.

Experimental Assessment of Permeability:

A Caco-2 permeability assay is the gold standard for predicting intestinal absorption and general cell permeability in vitro.[3] This assay measures the transport of a compound across a monolayer of differentiated Caco-2 cells.

Conclusion: Synthesizing the Evidence

Troubleshooting low bioactivity is an iterative process of hypothesis generation and experimental validation. By systematically evaluating your compound's integrity, physicochemical properties, and interaction with the assay system, you can uncover the root cause of the problem. This structured approach not only saves time and resources but also provides valuable insights into the structure-activity relationships (SAR) of your novel triazole series, guiding the next steps in your drug discovery program.[2][26]

References

• Sai Life Sciences. (n.d.). Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. [Link]

• ACD/Labs. (n.d.). LogP—Making Sense of the Value. [Link]

• Ansari, M. F., et al. (2024). Significance of Triazole in Medicinal Chemistry: Advancement in Drug Design, Reward and Biological Activity. Chemistry & Biodiversity. [Link]

• Al-Mokyna, F. H., et al. (2024). Biological importance and synthesis of 1,2,3-triazole derivatives: a review. Journal of the Iranian Chemical Society. [Link]

• International Journal of Modern Therapeutic Sciences. (2024). Polymorphism Study of 1,2,4-Triazole Derivatives: Impact on Drug Efficacy and Stability. [Link]

• Goddard, J. P., & Reymond, J. L. (2012). Gaining confidence in high-throughput screening. PNAS. [Link]

• BioAssay Systems. (n.d.). Troubleshooting. [Link]

• ACD/Labs. (n.d.). Lipophilicity Descriptors: Understanding When to Use LogP & LogD. [Link]

• Chen, Y., et al. (2021). Application of triazoles in the structural modification of natural products. RSC Advances. [Link]

• Ukrainian Biochemical Journal. (2024). Current research trends of 1,2,4-triazole derivatives biological activity (literature review). [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry. [Link]

• Tsantili-Kakoulidou, A., et al. (2020). Drug-like Properties and Fraction Lipophilicity Index as a combined metric. International Journal of Quantitative Structure-Property Relationships. [Link]

• Makarenkov, V., et al. (2015). Detecting and overcoming systematic bias in high-throughput screening technologies: a comprehensive review of practical issues and methodological solutions. Briefings in Bioinformatics. [Link]

• Thorne, N., et al. (2010). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. Current Opinion in Chemical Biology. [Link]

• ResearchGate. (2023). Thiazolotriazoles: Their Biological Activity and Structure–Activity Relationships. [Link]

• Boster Bio. (2023). What Is Compound Screening? Methods & Applications Guide. [Link]

• Ho, T., et al. (2012). Metal Impurities Cause False Positives in High-Throughput Screening Campaigns. ACS Medicinal Chemistry Letters. [Link]

• Ansh Labs. (n.d.). Troubleshooting Immunoassays. [Link]

• KCAS Bio. (2023). Making Sense of Compound Screening Results in Drug Discovery. [Link]

• Slavov, S., et al. (2024). Special Issue: “Rational Design and Synthesis of Bioactive Molecules”. International Journal of Molecular Sciences. [Link]

• Siri, J. C., et al. (2023). Lies and Liabilities: Computational Assessment of High-Throughput Screening Hits to Identify Artifact Compounds. Journal of Chemical Information and Modeling. [Link]

• Wagner, J., & Roth, B. L. (2020). Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. SLAS Discovery. [Link]

• Biocompare. (2022). Troubleshooting Immunoassays. [Link]

• Lahue, B. R., et al. (2021). Rational Methods for the Selection of Diverse Screening Compounds. ACS Chemical Biology. [Link]

• Kumar, K., & A. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry. [Link]

• Solubility of Things. (n.d.). 1,2,4-Triazole. [Link]

• PubMed. (2024). Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. [Link]

• ACS Publications. (2024). Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. [Link]

• Kiselyov, A. (2015). Can Invalid Bioactives Undermine Natural Product-Based Drug Discovery?. Journal of Medicinal Chemistry. [Link]

• Medikamenter QS. (2023). Understanding Assay, Purity, and Potency in Analytical Chemistry. [Link]

• El Masaoudy, M., et al. (2024). Computational assessment of the reactivity and pharmaceutical potential of novel triazole derivatives: An approach combining DFT calculations, molecular dynamics simulations, and molecular docking. Arabian Journal of Chemistry. [Link]

• R Discovery. (2025). Triazole compounds as anti–lung cancer agents: focusing on structure‐activity relationship (SAR). [Link]

• Kamal, A., et al. (2018). An insight on medicinal attributes of 1,2,4-triazoles. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• ResearchGate. (2023). 3D QSAR study on substituted 1, 2, 4 triazole derivatives as anticancer agents by kNN MFA approach. [Link]

• Görög, S. (2007). The role of assay methods in characterizing the quality of bulk pharmaceuticals. TrAC Trends in Analytical Chemistry. [Link]

• Kumari, P., et al. (2023). 3D QSAR study on substituted 1, 2, 4 triazole derivatives as anticancer agents by kNN MFA approach. Journal of the Indian Chemical Society. [Link]

• Henderson, T. (2023). Biological Purity and Potency Assays: Ensuring Quality and Efficacy in Biopharmaceuticals. [Link]

• Moravek. (n.d.). The Importance of Purity in Chemistry. [Link]

• Longdom Publishing. (n.d.). Synthetic Strategies for 1,2,3-Triazole Based Bioactive Compounds. [Link]

• Sytnik, K., et al. (2023). Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety. Pharmaceuticals. [Link]

• MDPI. (2024). Medicinal Chemistry Strategies for the Modification of Bioactive Natural Products. [Link]

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Technical Support Center: Scaling Up the Synthesis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides comprehensive troubleshooting advice and frequently asked questions (FAQs) for the scalable synthesis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine. As Senior Application Scientists, we have compiled this resource to address common challenges and provide field-proven insights to ensure the successful and efficient scale-up of this important heterocyclic compound.

Troubleshooting Guide: Navigating Common Hurdles in Synthesis

This section is designed in a question-and-answer format to directly address specific issues that may arise during the synthesis and purification of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine.

Question 1: Low or No Yield of the Desired Product

• Potential Cause: Incomplete reaction is a common culprit for low yields. This can be due to insufficient heating, short reaction times, or poor quality of starting materials. The furan ring, in particular, can be sensitive to harsh acidic conditions, potentially leading to degradation.

• Expert Recommendation:

  • Reaction Conditions: For the cyclization of the aroylaminoguanidine intermediate, ensure adequate heating. Microwave-assisted synthesis can be particularly effective for driving the reaction to completion and reducing reaction times, which is beneficial for scaling up.[1]

  • Starting Material Purity: Use high-purity furan-2-carboxylic acid and aminoguanidine hydrochloride. Aminoguanidine hydrochloride can be hygroscopic; ensure it is dry before use.

  • pH Control: While acidic catalysis is often necessary, prolonged exposure to strong acids can degrade the furan moiety. A buffered system or careful control of the acid stoichiometry is recommended.

Question 2: Formation of a Significant Amount of Side Products, Particularly 1,3,4-Oxadiazoles

• Potential Cause: The formation of 5-(furan-2-yl)-1,3,4-oxadiazol-2-amine is a common side reaction in the synthesis of 3-amino-5-substituted-1,2,4-triazoles. This occurs through an alternative cyclization pathway of the N-acylaminoguanidine intermediate.

• Expert Recommendation:

  • Reaction Conditions: The choice of cyclization conditions can influence the product ratio. Generally, basic conditions favor the formation of the 1,2,4-triazole, while acidic or neutral conditions can lead to the oxadiazole. A systematic study of the pH and temperature profile is advised during scale-up.

  • Water Content: Ensure anhydrous conditions during the cyclization step, as the presence of water can promote the formation of the oxadiazole byproduct.

Question 3: Difficulty in Purifying the Final Product

• Potential Cause: 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine is a polar compound, which can make its separation from polar impurities and starting materials challenging. It may also have limited solubility in common organic solvents.

• Expert Recommendation:

  • Recrystallization: A carefully selected solvent system is crucial for effective purification by recrystallization. For polar aminotriazoles, consider solvent mixtures such as ethanol/water, methanol/acetonitrile, or DMF/water.[2] Perform small-scale solubility tests to identify the optimal solvent system.

  • Column Chromatography: If recrystallization is insufficient, column chromatography on silica gel can be employed. Due to the polar nature of the product, a polar mobile phase will be required. A gradient elution starting with a less polar solvent system (e.g., ethyl acetate/hexane) and gradually increasing the polarity with methanol or ethanol is often effective. To improve the efficiency of purification by column chromatography, consider protecting any reactive functional groups if necessary.[3]

  • Acid-Base Extraction: An acid-base workup can be a powerful tool for purifying amines. The basicity of the triazole amine allows for its extraction into an acidic aqueous phase, leaving non-basic impurities in the organic phase. Subsequent neutralization of the aqueous phase will precipitate the purified product.

Question 4: Discoloration of the Reaction Mixture or Final Product

• Potential Cause: Furan derivatives can be prone to polymerization or degradation under certain conditions, leading to colored impurities. Overheating or extended reaction times can exacerbate this issue.

• Expert Recommendation:

  • Temperature Control: Maintain strict temperature control throughout the reaction. During scale-up, ensure efficient heat transfer to avoid localized overheating.

  • Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to minimize oxidative degradation of the furan ring.

  • Decolorizing Agents: If the final product is colored, treatment with activated carbon during the recrystallization process can help to remove colored impurities.

Frequently Asked Questions (FAQs)

Q1: What is the most scalable synthetic route for 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine?

A1: A highly scalable and efficient method is the one-pot reaction of furan-2-carboxylic acid with aminoguanidine bicarbonate under microwave irradiation.[1] This approach avoids the isolation of the intermediate N-furoylaminoguanidine, saving time and resources. The use of microwave heating can significantly reduce reaction times and improve yields, making it well-suited for larger-scale production.

Q2: What are the key safety precautions to consider when working with aminoguanidine hydrochloride on a large scale?

A2: Aminoguanidine hydrochloride is a hazardous substance and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. It is crucial to work in a well-ventilated area or a fume hood. Consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is a convenient method for monitoring the reaction progress. Use a suitable mobile phase (e.g., ethyl acetate/methanol mixture) to separate the starting materials, intermediate, and product. Visualization can be achieved using UV light and/or staining with an appropriate reagent like potassium permanganate. For more quantitative analysis during process development, High-Performance Liquid Chromatography (HPLC) is recommended.

Q4: What are the expected spectroscopic data for 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine?

A4:

• ¹H NMR: Expect signals for the furan ring protons (typically in the range of 6.5-7.8 ppm) and broad signals for the amine (NH₂) and triazole (NH) protons. The chemical shifts of the NH protons can vary depending on the solvent and concentration.

• ¹³C NMR: Look for signals corresponding to the carbon atoms of the furan and triazole rings.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (C₆H₆N₄O, M.W. = 150.14 g/mol ).

Experimental Protocols

Protocol 1: Scalable One-Pot Microwave-Assisted Synthesis

This protocol is adapted from a general procedure for the synthesis of 5-substituted 3-amino-1,2,4-triazoles and is optimized for scalability.[1]

Materials:

• Furan-2-carboxylic acid

• Aminoguanidine bicarbonate

• Hydrochloric acid (concentrated)

• Water

• Ethanol

• Activated Carbon

Procedure:

• In a microwave-safe reactor vessel equipped with a magnetic stirrer, add furan-2-carboxylic acid (1 equivalent) and aminoguanidine bicarbonate (1.2 equivalents).

• To the mixture, add a catalytic amount of concentrated hydrochloric acid.

• Seal the vessel and place it in a microwave reactor.

• Heat the reaction mixture to 150-180°C for 30-60 minutes. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Add water to the crude product and adjust the pH to 8-9 with a suitable base (e.g., sodium hydroxide solution) to precipitate the product.

• Filter the precipitate, wash with cold water, and dry under vacuum.

• For further purification, recrystallize the crude product from an ethanol/water mixture. If the product is colored, add a small amount of activated carbon to the hot solution, stir for 10-15 minutes, and filter through celite before allowing it to crystallize.

Parameter	Value
Starting Materials	Furan-2-carboxylic acid, Aminoguanidine bicarbonate
Solvent	None (or minimal high-boiling solvent for slurry)
Catalyst	HCl
Temperature	150-180°C
Reaction Time	30-60 minutes
Typical Yield	>80%

Protocol 2: Purification by Column Chromatography

Materials:

• Crude 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine

• Silica gel (60-120 mesh)

• Ethyl acetate

• Methanol

• Hexane

Procedure:

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane) and pack a chromatography column.

• Dissolve the crude product in a minimal amount of a polar solvent (e.g., methanol) and adsorb it onto a small amount of silica gel.

• Evaporate the solvent from the silica gel-adsorbed sample to obtain a dry powder.

• Load the dry sample onto the top of the packed column.

• Elute the column with a gradient solvent system, starting with a low polarity mixture (e.g., 9:1 ethyl acetate/hexane) and gradually increasing the polarity by adding methanol (e.g., progressing to 100% ethyl acetate, then 9:1 ethyl acetate/methanol).

• Collect fractions and monitor by TLC to identify the fractions containing the pure product.

• Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine.

Visualizations

Caption: Scalable synthesis and purification workflow.

Caption: Troubleshooting decision-making flow.

References

• Synthesis of Chiral 1,4-Disubstituted-1,2,3-Triazole Derivatives from Amino Acids. National Institutes of Health. [Link]

• 3-Aryl-5-aminobiphenyl Substituted[2][3][4]triazolo[4,3-c]quinazolines: Synthesis and Photophysical Properties. MDPI. [Link]

• Diversity-Oriented Synthesis and Antibiofilm Evaluation of Furan-2-Carboxamides. National Institutes of Health. [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. National Institutes of Health. [Link]

• Synthesis of Fused Bicyclic[2][3][4]-Triazoles from Amino Acids. ACS Publications. [Link]

• 5-Furan-2yl[3][4][5]oxadiazole-2-thiol, 5-Furan-2yl-4H[2][3][4] triazole-3-thiol and Their Thiol-Thione Tautomerism. MDPI. [Link]

• Synthesis of Triazole derivative: [4-(benzylideneamino)-5- phenyl -4H-1,2,4. International Journal of Pharmaceutical Sciences and Research. [Link]

• (A) Synthesis of 1,2,3-triazole-furan hybrid chalcone derivatives; (B)... ResearchGate. [Link]

• Synthesis of furan-based derivatives 2-7. Reagents and reaction condition. ResearchGate. [Link]

• Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids. MDPI. [Link]

• Synthesis of 5-amino-3-(het)aryl-1H-1,2,4-triazoles via Cyclization of(het)aroylaminoguanidines in Aqueous Medium. ResearchGate. [Link]

• One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Green Chemistry (RSC Publishing). [Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. National Institutes of Health. [Link]

• Synthesis of 3-pyridyl-substituted 5-amino-1,2,4-triazoles from aminoguanidine and pyridinecarboxylic acids. ResearchGate. [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers. [Link]

• Process for the preparation of 3-amino-1,2,4-triazole.

• Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. MDPI. [Link]

• One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. mediaTUM. [Link]

• Synthesis of heterocyclic ring (1,2,4-triazole) as polystyrene photo stabilizer. ResearchGate. [Link]

• Process for the preparation of 4-amino-1,2,4-Triazole.

• One-Pot Synthesis of Novel 3-{(1H-Benzo[d]Imidazol-2-yl)Amino(Phenyl)Methyl}Benzofuran-2(3H)-Ones as Antimicrobial Agents and Their Molecular Docking Studies. PubMed. [Link]

• Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. Royal Society of Chemistry. [Link]

• Process for preparing 3-amino-1,2,4-triazole.

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. National Institutes of Health. [Link]

• Synthesis of New 3-(Furan-2-yl)-Substituted Dibenzo-Diazepin-1-one Derivatives. ResearchGate. [Link]

• Regioselective microwave synthesis and derivatization of 1,5-diaryl-3-amino-1,2,4-triazoles and a study of their cholinesterase. SciSpace. [Link]

• 5-Furan-2yl[3][4][5]oxadiazole-2-thiol, 5-Furan-2yl-4H[2][3][4] triazole-3-thiol and Their Thiol-Thione Tautomerism. National Institutes of Health. [Link]

• Synthesis and anticancer properties of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives. ResearchGate. [Link]

• Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review. SciSpace. [Link]triazoles-a-review-2g2j2z0l)

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Technical Support Center: Resolving Solubility Challenges of Furan-Triazole Derivatives in Biological Assays

Welcome to the technical support center dedicated to addressing the solubility hurdles of furan-triazole derivatives in biological assays. This guide is designed for researchers, scientists, and drug development professionals who are working with these promising but often challenging compounds. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate solubility issues and ensure the reliability and accuracy of your experimental data.

Troubleshooting Guide: A Step-by-Step Approach to Solubilizing Furan-Triazole Derivatives

Issue 1: My furan-triazole derivative is precipitating out of solution upon dilution into my aqueous assay buffer.

This is a common issue arising from the inherent low aqueous solubility of many heterocyclic compounds like furan-triazole derivatives[1]. The phenomenon, often termed "solvent shock," occurs when a compound dissolved in a high-concentration organic solvent stock is rapidly introduced into an aqueous environment where it is less soluble[2].

• Optimize Your Co-Solvent Strategy: The use of a water-miscible organic co-solvent is the most direct first step to address poor aqueous solubility[1][3].

  • Recommended Co-solvents: Dimethyl sulfoxide (DMSO) and ethanol are primary choices due to their strong solubilizing power and compatibility with many biological assays at low concentrations[1][3].

  • Protocol for Stock Solution Preparation:

    • Accurately weigh the desired amount of your furan-triazole derivative.

    • Dissolve the compound in 100% anhydrous, high-purity DMSO or ethanol to create a high-concentration stock (e.g., 10-50 mM). Using anhydrous solvent is critical to prevent the introduction of water that can reduce the solubility of hydrophobic compounds[2].

    • Ensure complete dissolution by vortexing. Gentle warming in a 37°C water bath can also be applied, but be cautious of compound stability at elevated temperatures[1].

  • Assay Dilution: When preparing your working solutions, perform serial dilutions of the stock in your assay buffer. It is crucial to maintain the final co-solvent concentration at a non-toxic level, typically below 0.5% (v/v) for most cell-based assays[1][4][5].

• Assess Co-Solvent Tolerance in Your Assay: Before proceeding, it is imperative to determine the maximum concentration of the chosen co-solvent that your assay can tolerate without affecting the biological system.

  • Experimental Protocol: Co-Solvent Tolerance Test:

    • Set up your biological assay with a range of final co-solvent concentrations (e.g., 0.01% to 2.0% v/v).

    • Include a "vehicle control" containing the highest concentration of the co-solvent to be used in your compound screening.

    • Measure the assay endpoint and compare the results to a control with no co-solvent. A significant deviation indicates co-solvent interference.

Co-Solvent	Recommended Stock Concentration	Maximum Final Assay Concentration (v/v)	Key Considerations
DMSO	10-50 mM	< 0.5%	Can induce cellular stress, differentiation, or interfere with some enzyme activities at higher concentrations.[4][5][6]
Ethanol	10-50 mM	< 0.5%	May affect membrane proteins and cellular metabolism.[1][3]

Issue 2: Using a co-solvent is not sufficient to solubilize my compound, or the required co-solvent concentration is interfering with my assay.

When standard co-solvent approaches fail, more advanced strategies are necessary. The choice of the next step depends on the physicochemical properties of your furan-triazole derivative and the constraints of your biological assay.

• pH Modification: For ionizable furan-triazole derivatives, adjusting the pH of the assay buffer can significantly enhance solubility[7].

  • Scientific Rationale: Many drug molecules are weak acids or bases. For a basic compound, decreasing the pH below its pKa will lead to protonation and an increase in solubility. Conversely, for an acidic compound, increasing the pH above its pKa will result in deprotonation and enhanced solubility.

  • Workflow:

    • Determine if your furan-triazole derivative has an ionizable group.

    • Experimentally assess the solubility of your compound across a range of physiologically relevant pH values (e.g., pH 6.0 to 8.0).

    • Ensure that the optimal pH for solubility is compatible with the stability and function of your biological assay system.

• Inclusion Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic guest molecules within their central cavity, thereby increasing their aqueous solubility[8][9][10].

  • Mechanism of Action: The exterior of the cyclodextrin molecule is hydrophilic, making the entire guest-host complex water-soluble[9].

  • Commonly Used Cyclodextrins:

    • β-Cyclodextrin (β-CD): Widely used but has limited aqueous solubility itself.

    • Hydroxypropyl-β-cyclodextrin (HP-β-CD): A modified form with significantly higher aqueous solubility and lower toxicity, making it a preferred choice for biological applications[8][11].

  • Experimental Protocol: Solubilization with HP-β-CD:

    • Prepare a stock solution of HP-β-CD in your aqueous assay buffer (e.g., 10-20% w/v).

    • Add your furan-triazole derivative (either as a solid or from a concentrated organic stock) to the HP-β-CD solution.

    • Stir or sonicate the mixture until the compound is dissolved.

    • As with co-solvents, it is essential to run a control with HP-β-CD alone to check for any interference with your assay.

• Use of Surfactants (Micellar Solubilization): Surfactants, at concentrations above their critical micelle concentration (CMC), form micelles that can encapsulate poorly soluble compounds[7].

  • Mechanism: The hydrophobic core of the micelle provides a favorable environment for the furan-triazole derivative, while the hydrophilic exterior allows for dispersion in the aqueous medium.

  • Considerations: The choice of surfactant is critical, as they can be harsh on cellular systems. Non-ionic surfactants like Tween® 80 or Poloxamer 188 are generally better tolerated in biological assays than ionic surfactants. Always perform a toxicity control for the surfactant in your assay.

• Lipid-Based Formulations: For highly lipophilic compounds, lipid-based formulations can be an effective approach[12][13][14].

  • Application: These are particularly useful for in vivo studies but can be adapted for in vitro assays. Self-emulsifying drug delivery systems (SEDDS) are mixtures of oils, surfactants, and co-solvents that form a fine emulsion upon gentle agitation in an aqueous medium[15][16].

  • In Vitro Adaptation: While complex, a simplified lipid-based formulation can be prepared for in vitro use. However, the potential for interference with cellular membranes and assay components is high and must be carefully evaluated.

• Particle Size Reduction (Nanosuspensions): Decreasing the particle size of a compound to the nanometer range increases its surface area, leading to a higher dissolution rate[17][18][19][20].

  • Scientific Principle: The Noyes-Whitney equation describes the relationship between dissolution rate, surface area, and solubility. By increasing the surface area, the rate at which the compound dissolves is enhanced[21].

  • Preparation: Nanosuspensions are typically prepared using techniques like high-pressure homogenization or media milling[22][23]. These methods require specialized equipment and are generally employed at later stages of drug development.

  • When to Consider: This is an advanced strategy for compounds that are critical to a project but have failed to be solubilized by other means.

Caption: Decision workflow for solubilizing furan-triazole derivatives.

Frequently Asked Questions (FAQs)

Q1: What are furan-triazole derivatives and why are they often poorly soluble?

Furan-triazole derivatives are heterocyclic compounds that contain both a furan and a triazole ring system in their chemical structure[24][25][26][27][28]. These structural motifs are prevalent in many biologically active molecules and are of significant interest in medicinal chemistry[24][26][29][30]. Their poor solubility often stems from a combination of factors, including a rigid, planar structure that can lead to strong crystal lattice energy, and a high degree of lipophilicity (hydrophobicity)[31].

Q2: How can I be sure that the observed lack of activity in my assay isn't just due to poor solubility?

This is a critical question in drug discovery. Poor solubility can lead to an underestimation of a compound's true potency[6]. To differentiate between a lack of intrinsic activity and poor solubility, you can:

• Visually Inspect for Precipitation: Before and after adding your compound to the assay plate, inspect the wells under a microscope for any signs of precipitation.

• Perform a Solubility Assay: Conduct a kinetic or thermodynamic solubility assay in your final assay buffer to determine the maximum soluble concentration of your compound under the experimental conditions.

• Use a Positive Control with a Similar Mechanism: If a known active compound with a similar mechanism of action is soluble and active in your assay, it provides confidence in the assay system itself.

Q3: Can DMSO affect my cells or assay readout directly?

Yes, DMSO is not an inert solvent and can have direct biological effects, especially at concentrations above 0.5%[4]. It has been reported to induce cell differentiation, affect cell membrane permeability, and in some cases, directly inhibit enzyme activity[6][32]. Therefore, it is crucial to perform a vehicle control experiment to assess the impact of DMSO on your specific assay[33].

Q4: My compound seems to precipitate over the course of a long incubation period (24-72 hours). What can I do?

This delayed precipitation can be due to several factors[2]:

• Metastable Solution: The initial solution may be supersaturated and thermodynamically unstable, leading to eventual precipitation.

• pH Changes: Cellular metabolism can alter the pH of the culture medium over time, which can affect the solubility of pH-sensitive compounds[2].

• Compound Instability: The compound itself may be degrading over time to a less soluble species.

• Interaction with Media Components: The compound may slowly interact with proteins or salts in the media, leading to the formation of insoluble complexes[2].

Troubleshooting delayed precipitation:

• Consider using a more robust solubilization method like cyclodextrins, which can offer greater stability to the compound in solution[11].

• If pH change is suspected, ensure your incubator's CO₂ levels are stable and the medium is well-buffered.

• For very long incubations, consider replenishing the compound at intermediate time points.

Q5: Are there any online resources or tools that can help predict the solubility of my furan-triazole derivatives?

While experimental determination is the gold standard, several computational tools and models can provide an early indication of potential solubility issues. These tools often use the compound's structure to predict its LogP (a measure of lipophilicity) and aqueous solubility. However, these are predictions and should be used as a guide for experimental design rather than a definitive answer.

Caption: Overview of advanced solubilization techniques.

References

• ResearchGate. (2025, August 5). Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization | Request PDF. Available from: [Link]

• Stavroulopoulou, A. et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central. Available from: [Link]

• Wroblewska, J. et al. (2019, January 14). The Role of Dimethyl Sulfoxide (DMSO) in Gene Expression Modulation and Glycosaminoglycan Metabolism in Lysosomal Storage Disorders on an Example of Mucopolysaccharidosis. PubMed Central. Available from: [Link]

• Gavali, S. M. et al. (2010). Nanosuspension: An approach to enhance solubility of drugs. PubMed Central. Available from: [Link]

• Al-Subaie, S. et al. (2024). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PubMed Central. Available from: [Link]

• Hagedorn, M. et al. (2023). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI. Available from: [Link]

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• Kanagarajan, H. (2025, June 17). A Pharmacological Update of Triazole Derivative: A Review. ResearchGate. Available from: [Link]

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• Patel, J. N. et al. (2012). Techniques to improve the solubility of poorly soluble drugs. ResearchGate. Available from: [Link]

• Al-Ostath, A. et al. (2024, October 24). Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. MDPI. Available from: [Link]

• Unnamed Author. (n.d.). Current research trends of 1,2,4-triazole derivatives biological activity (literature review). Available from: [Link]

• Mirzapure, I. A. et al. (2024). Enhancing Medication Solubility Using Nanosuspension: A Method. Asian Journal of Pharmaceutics. Available from: [Link]

• ResearchGate. (2025, July 10). (PDF) Formulation strategies for poorly soluble drugs. Available from: [Link]

• Anglada, F. et al. (2022, July 13). Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. MDPI. Available from: [Link]

• Touro Scholar. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Available from: [Link]

• Al-Ghananeem, A. M. et al. (2023). Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs. Frontiers. Available from: [Link]

• Quora. (2017, August 3). What effects does DMSO have on cell assays?. Available from: [Link]

• SciSpace. (n.d.). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. Available from: [Link]

• ResearchGate. (2025, October 11). (PDF) Nanosuspensions For Enhancing Drug Solubility: Formulation Strategies and Stability Challenges. Available from: [Link]

• Unnamed Author. (2022, April 24). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Available from: [Link]

• Singh, B. et al. (n.d.). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. NIH. Available from: [Link]

• Stavroulopoulou, A. et al. (2025, February 22). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed. Available from: [Link]

• Eurasia. (n.d.). Nanosuspensions for Enhancing Drug Solubility: Formulation Strategies and Stability Challenges. Available from: [Link]

• Kumar, S. et al. (2019, June 30). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Available from: [Link]

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Available from: [Link]

• Sonawane, M. D. et al. (2017, May 13). Review On Chemistry And Pharmacological Significance Of Triazole Derivatives. Available from: [Link]

• SciSpace. (n.d.). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. Available from: [Link]

• University of Copenhagen Research Portal. (n.d.). Clinical studies with oral lipid based formulations of poorly soluble compounds. Available from: [Link]

• ResearchGate. (n.d.). Effect of DMSO on assay performance. Binding experiments were performed.... Available from: [Link]

• Wang, J. et al. (2023). Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. MDPI. Available from: [Link]

• Purdue e-Pubs. (n.d.). Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. Available from: [Link]

• Unnamed Author. (n.d.). cyclodextrin in novel formulations and solubility enhancement techniques: a review. Available from: [Link]

• Savjani, K. T. et al. (2012). Drug Solubility: Importance and Enhancement Techniques. PubMed Central. Available from: [Link]

• American Pharmaceutical Review. (2012, March 30). Advances in Lipid-based Formulations: Overcoming the Challenge of Low Bioavailability for Poorly Water Soluble Drug Compounds. Available from: [Link]

• Roberts, A. M. et al. (2023). Examination of the Impact of Triazole Position within Linkers on Solubility and Lipophilicity of a CDK9 Degrader Series. PubMed Central. Available from: [Link]

• Oriental Journal of Chemistry. (n.d.). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Available from: [Link]

• IJPPR. (2024, November 12). Nanosuspensions: A Novel Strategy for Overcoming Drug Solubility Challenges. Available from: [Link]

• YouTube. (2021, October 22). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. Available from: [Link]

• ResearchGate. (2023, August 8). (PDF) Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs. Available from: [Link]

• ACS Publications. (n.d.). Maximizing the Oral Bioavailability of Poorly Water-Soluble Drugs Using Novel Oil-Like Materials in Lipid-Based Formulations. Molecular Pharmaceutics. Available from: [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine: A Novel Candidate in the Antifungal Armamentarium

Executive Summary

The escalating threat of invasive fungal infections, compounded by the rise of drug-resistant strains, necessitates an urgent and continuous search for novel antifungal agents. This guide presents a comparative analysis of a promising novel compound, 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine, against established antifungal classes. While direct experimental data on this specific molecule is nascent, its structural features—a 1,2,4-triazole core common to a major class of antifungals and a distinct furan moiety—provide a strong basis for a scientifically grounded hypothesis of its mechanism and potential efficacy. This document is intended for researchers, scientists, and drug development professionals, offering a framework for evaluating this and similar novel candidates. We will delve into the postulated mechanism of action, compare it with existing agents, and provide detailed, self-validating experimental protocols for its rigorous assessment.

Introduction: The Imperative for New Antifungal Therapies

Invasive fungal infections are a significant cause of morbidity and mortality, particularly in immunocompromised patient populations.[1] The current antifungal pharmacopeia is limited, and its efficacy is increasingly challenged by the emergence of resistant pathogens.[2][3] The 1,2,4-triazole scaffold is a cornerstone of modern antifungal therapy, forming the core of the widely used azole class of drugs.[2][4][5] These agents have proven invaluable, but the evolution of resistance mechanisms in fungi like Candida and Aspergillus species drives the need for structural modifications and new derivatives that can overcome these challenges.[2][3] The compound 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine represents such a novel candidate, merging the proven triazole pharmacophore with a furan ring, a modification that warrants systematic investigation.

The Candidate: 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine

The structure of our candidate molecule combines three key chemical features:

• A 1,2,4-Triazole Ring: This five-membered heterocycle with three nitrogen atoms is the foundational pharmacophore of azole antifungals.[4][6]

• A Furan Ring: A five-membered aromatic heterocycle containing an oxygen atom. The introduction of different heterocyclic rings can modulate the biological activity of the parent compound.[2][7]

• An Amine Group (-NH2) at the 5-position: This functional group can influence the molecule's polarity, solubility, and potential for hydrogen bonding, which is critical for target engagement.

The central hypothesis is that this compound will function as an azole antifungal, but its unique substituents may confer an altered spectrum of activity, improved potency, or efficacy against resistant strains.

Postulated Mechanism of Action and Comparative Overview

The antifungal activity of triazoles is primarily due to their inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[1][2][4] This enzyme is a critical component of the ergosterol biosynthesis pathway.[3][6][8] Ergosterol is the principal sterol in the fungal cell membrane, where it regulates fluidity and integrity, analogous to cholesterol in mammalian cells.

The proposed mechanism involves the basic nitrogen atom of the triazole ring binding to the heme iron atom in the active site of CYP51.[4] This prevents the enzyme from converting lanosterol to ergosterol, leading to the depletion of ergosterol and the accumulation of toxic 14α-methylated sterol precursors.[3][6] The resulting defective cell membrane exhibits altered permeability and malfunctions in membrane-bound proteins, ultimately inhibiting fungal growth and replication.[4]

Caption: Workflow for the broth microdilution MIC assay.

Protocol 2: Disk Diffusion Susceptibility Testing

This method provides a qualitative or semi-quantitative assessment of susceptibility and is widely used in clinical labs. [9] Objective: To assess the zone of growth inhibition caused by the novel compound and compare it with standard antifungal disks.

Methodology:

• Disk Preparation: Impregnate sterile paper disks with a known concentration of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine.

• Inoculum Preparation: Prepare a standardized fungal inoculum equivalent to a 0.5 McFarland standard as described in the broth microdilution protocol. [10]3. Plate Inoculation:

  • Dip a sterile swab into the inoculum.

  • Swab the entire surface of a Mueller-Hinton agar plate (supplemented with 2% glucose and 0.5 µg/mL methylene blue for yeasts, per CLSI M44) to ensure confluent growth. [9][10]4. Disk Application and Incubation:

  • Aseptically place the prepared disk and standard comparator disks (e.g., fluconazole, voriconazole) onto the agar surface. [10] * Incubate the plate at 35°C for 24 hours.

• Measurement and Interpretation:

  • Measure the diameter (in mm) of the zone of complete growth inhibition around each disk. A larger zone diameter indicates greater susceptibility.

Data Interpretation and Comparative Benchmarking

The data generated from these protocols will allow for a direct comparison of the novel compound's potency and spectrum against established drugs.

• Potency: A lower MIC value for 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine compared to fluconazole against a specific isolate indicates higher potency.

• Spectrum of Activity: Testing against a diverse panel of fungi will reveal its spectrum. For example, if it shows low MICs against both Candida species and filamentous fungi like Aspergillus, it would be considered broad-spectrum.

• Activity against Resistant Strains: Including known fluconazole-resistant isolates in the panel is critical. If the novel compound exhibits low MICs against these strains, it suggests an ability to evade common resistance mechanisms, a highly desirable attribute.

Hypothetical Comparative Data Table:

Fungal Isolate	MIC (µg/mL)
3-(furan-2-yl)-1H-1,2,4-triazol-5-amine	Fluconazole	Voriconazole
Candida albicans (ATCC 90028)	[Experimental Value]	0.25 - 1.0	≤0.12
Candida glabrata (ATCC 90030)	[Experimental Value]	8 - 32	0.25 - 1.0
C. albicans (Fluconazole-Resistant)	[Experimental Value]	>64	0.5
Aspergillus fumigatus (ATCC 204305)	[Experimental Value]	N/A	0.25 - 1.0

Conclusion and Future Directions

The structural characteristics of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine position it as a compelling candidate for development as a next-generation antifungal agent. Its 1,2,4-triazole core strongly suggests a mechanism of action centered on the inhibition of ergosterol biosynthesis, placing it within the well-established and successful azole class. The key to its potential lies in the unique furan and amine substitutions, which may confer enhanced potency, a broader spectrum, or the ability to overcome existing resistance mechanisms.

The experimental framework provided herein offers a robust and standardized pathway for validating these hypotheses. Rigorous in vitro testing is the critical first step, to be followed by studies on its cytotoxicity, pharmacokinetic profile, and in vivo efficacy. Should this compound demonstrate a superior profile to existing agents, it could represent a significant advancement in the challenging fight against invasive fungal diseases.

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A Comparative Guide to the Structure-Activity Relationship (SAR) of 3-(Furan-2-yl)-1H-1,2,4-triazol-5-amine Derivatives as Antimicrobial Agents

In the ever-evolving landscape of antimicrobial drug discovery, the pursuit of novel scaffolds that circumvent existing resistance mechanisms is of paramount importance. Among the myriad of heterocyclic systems, the fusion of furan and 1,2,4-triazole moieties has emerged as a particularly fruitful avenue of investigation. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine derivatives, offering a comparative perspective on their antimicrobial potential. Drawing upon key experimental findings, we will dissect the influence of structural modifications on biological activity, providing a robust framework for researchers and drug development professionals engaged in the design of next-generation anti-infective agents.

The Pharmacological Rationale: Furan and 1,2,4-Triazole Scaffolds

The strategic combination of the furan and 1,2,4-triazole rings is a deliberate design choice rooted in their well-established pharmacological profiles. The 1,2,4-triazole nucleus is a cornerstone of numerous successful therapeutic agents, renowned for its diverse biological activities, including antifungal, antibacterial, antiviral, and anticancer properties.[1] Its metabolic stability and capacity to engage in various biological interactions make it a privileged scaffold in medicinal chemistry.

The furan ring, a five-membered aromatic heterocycle, is also a constituent of many biologically active natural and synthetic compounds.[2] Its incorporation into drug candidates can modulate physicochemical properties such as lipophilicity and metabolic stability, and it can participate in crucial binding interactions with biological targets. The synergistic integration of these two pharmacophores in the 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine framework provides a versatile platform for the development of potent antimicrobial agents.

Synthesis of the Core Scaffold: 4-Amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thiol

The primary synthetic route to the target scaffold and its derivatives commences with the preparation of 4-amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thiol, a key intermediate that exists in tautomeric equilibrium with 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine. The synthesis is a well-established, multi-step process that offers a reliable and scalable foundation for generating a library of derivatives.

Experimental Protocol: Synthesis of 4-Amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thiol

This protocol is a validated pathway for obtaining the core heterocyclic system. The causality behind each step is to build the triazole ring system from a furan-based starting material.

Caption: General scheme for Schiff base synthesis.

Key Insight: The electronic properties of the substituents on the aromatic aldehyde used for Schiff base formation significantly influence the antimicrobial spectrum and potency.

While specific SAR data for Schiff bases derived directly from 4-amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thiol is limited in comparative tables, extensive research on analogous 4-amino-5-substituted-1,2,4-triazole-3-thiols provides valuable insights. For instance, the synthesis of Schiff bases from 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol and various substituted benzaldehydes has shown that the nature of the substituent on the phenyl ring is critical for activity. [3] In a related context, studies on 1,2,4-triazole Schiff bases have demonstrated that the presence of electron-withdrawing groups, such as halogens, on the aromatic ring often enhances antibacterial activity. [4]Conversely, electron-donating groups may lead to a decrease in potency. This suggests that the electronic nature of the azomethine (-N=CH-) linkage, as modulated by the appended aromatic ring, is a key determinant of biological activity.

Comparative Analysis with Other Heterocyclic Systems

The antimicrobial potential of the 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine scaffold is best understood when compared to derivatives where the furan ring is replaced by other heterocyclic or aromatic systems. For example, replacing the furan ring with a pyridine moiety has been shown to yield compounds with potent antimicrobial activity. [5]Similarly, derivatives bearing an indole nucleus have demonstrated significant antibacterial effects. [6] This highlights a crucial aspect of the SAR: while the 1,2,4-triazole-amine/thiol core provides the essential framework for biological activity, the nature of the substituent at the 3-position (furan, pyridine, indole, etc.) fine-tunes the potency and spectrum of action, likely by influencing factors such as target binding affinity and cell permeability.

Experimental Protocols for Biological Evaluation

To ensure the trustworthiness and reproducibility of the SAR data, standardized and validated protocols for antimicrobial screening are essential.

Protocol: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is a gold standard for determining the Minimum Inhibitory Concentration (MIC) of a compound.

Caption: Workflow for MIC determination.

• Preparation of Compounds: Stock solutions of the test compounds are prepared in a suitable solvent, such as dimethyl sulfoxide (DMSO).

• Serial Dilution: The stock solutions are serially diluted in a 96-well microtiter plate using an appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria).

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared to a specific cell density (e.g., 0.5 McFarland standard).

• Inoculation: Each well of the microtiter plate is inoculated with the microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Conclusion and Future Directions

The 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine scaffold represents a promising and versatile platform for the development of novel antimicrobial agents. The key SAR takeaways are:

• Modification at the 3-Thiol Position: S-alkylation, particularly with branched ester moieties, can significantly enhance activity against Gram-positive bacteria.

• Modification at the 4-Amino Position: Formation of Schiff bases with substituted aromatic aldehydes is a viable strategy to modulate the antimicrobial spectrum, with electron-withdrawing groups often being beneficial.

• The Role of the Furan Ring: The furan moiety is a key contributor to the overall activity, and its replacement with other heterocyclic systems can be explored to further optimize the pharmacological profile.

Future research in this area should focus on a more systematic exploration of substitutions on the 5-amino group itself, including N-alkylation and N-acylation, to build a more comprehensive SAR profile. Additionally, mechanistic studies to identify the specific cellular targets of these compounds will be crucial for their rational design and development into clinically viable drugs. The integration of computational modeling and in vitro screening will undoubtedly accelerate the discovery of potent and selective antimicrobial agents based on this promising heterocyclic scaffold.

References

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• Demirbas, N., et al. (2009). Synthesis of some new 1,3,4-thiadiazol-2-ylmethyl-1,2,4-triazole derivatives and investigation of their antimicrobial activities. European Journal of Medicinal Chemistry, 44(7), 2896-2903. [Link]

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A Senior Application Scientist's Guide to Validating the Mechanism of Action of Furan-Triazole Compounds

Authored for Researchers, Scientists, and Drug Development Professionals

The furan-triazole scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4] However, identifying a promising "hit" from a phenotypic screen is merely the first step. The critical, value-inflecting challenge lies in elucidating its mechanism of action (MoA). A validated target and a well-defined MoA are prerequisites for advancing a compound through the costly drug discovery pipeline.[5][6]

This guide provides a comprehensive, multi-pronged framework for validating the MoA of a novel furan-triazole compound. We will move beyond a simple checklist of experiments to explain the causal logic behind a tiered, self-validating workflow. For illustrative purposes, we will use a hypothetical furan-triazole compound, FT-123 , identified in a screen for inhibitors of cancer cell proliferation, with a hypothesized target of Phosphoinositide 3-kinase (PI3K) , a key node in a signaling pathway frequently dysregulated in cancer.[7][8]

Part 1: Confirming Target Engagement in a Physiological Context

Expertise & Experience: Before investing in downstream biochemical and cellular assays, it is paramount to confirm that your compound physically interacts with its intended target inside intact cells. This step mitigates the risk of pursuing artifacts that arise from assays on isolated proteins. The Cellular Thermal Shift Assay (CETSA) is a powerful, label-free method to demonstrate this direct target engagement.[9][10]

CETSA operates on the principle that when a ligand binds to a protein, it generally stabilizes the protein's structure, leading to an increase in its melting temperature.[11][12] By heating cells treated with the compound to various temperatures and then quantifying the amount of soluble (non-denatured) target protein that remains, we can directly observe this stabilization as a shift in the melting curve.[9]

Mandatory Visualization: CETSA Experimental Workflow

Caption: Workflow for CETSA to verify target engagement.

Experimental Protocol: Western Blot-Based CETSA

• Cell Culture and Treatment: Plate cancer cells (e.g., MCF-7) and grow to ~80% confluency. Treat cells with 10 µM FT-123 or a vehicle control (DMSO) for 2 hours in serum-free media.

• Harvesting: Trypsinize, wash with PBS, and resuspend the cell pellet in PBS supplemented with protease and phosphatase inhibitors.

• Heating Step: Aliquot the cell suspension into PCR tubes. Using a thermal cycler, heat the tubes to a range of temperatures (e.g., 42°C to 68°C in 2°C increments) for 3 minutes, followed by cooling to 4°C for 3 minutes.[9] Include a non-heated control.

• Lysis: Subject the cells to three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath to lyse the cells.

• Separation: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet aggregated proteins.

• Analysis: Carefully transfer the supernatant (soluble fraction) to new tubes. Quantify protein concentration using a BCA assay. Analyze equal protein amounts by SDS-PAGE and Western blot using an antibody specific for the target protein (e.g., PI3K p110α).[7]

• Data Interpretation: Quantify band intensities and plot the percentage of soluble protein relative to the non-heated control against temperature. A rightward shift in the melting curve for FT-123-treated cells compared to the vehicle indicates target stabilization and engagement.

Data Presentation: Comparative Thermal Shift Data

Compound	Target	Apparent Tm (°C) (Vehicle)	Apparent Tm (°C) (Compound)	ΔTm (°C)	Conclusion
FT-123 (10 µM)	PI3K p110α	52.1	58.6	+6.5	Strong Target Engagement
Alpelisib (1 µM)	PI3K p110α	52.1	59.2	+7.1	Positive Control Engagement
Staurosporine (1 µM)	PI3K p110α	52.1	52.3	+0.2	Negative Control (No Engagement)

Part 2: Quantifying Direct Modulation of Target Activity

Expertise & Experience: Confirming that the compound binds its target is the first step; quantifying how it affects the target's biochemical function is the next. In vitro assays using purified recombinant protein provide a clean, controlled system to determine inhibitory constants (IC50) and rule out confounding factors present in cell lysates.

For a kinase like PI3K, a time-resolved fluorescence resonance energy transfer (TR-FRET) assay is a robust, high-throughput method.[13] Alternatively, radioactive filter-binding assays using ³²P-labeled ATP can be employed as an orthogonal method.[14]

Mandatory Visualization: TR-FRET Kinase Assay Principle

Caption: Principle of a TR-FRET assay for kinase inhibition.

Experimental Protocol: In Vitro PI3K Kinase Assay

• Reagent Preparation: Prepare a kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). Serially dilute FT-123 in DMSO, then into the kinase buffer.[15]

• Kinase Reaction: In a 384-well plate, add recombinant PI3K p110α/p85α enzyme, the lipid substrate PIP2, and the FT-123 dilution series.

• Initiation: Start the reaction by adding ATP to a final concentration equal to the Km for the enzyme. Incubate for 60 minutes at room temperature.[13]

• Detection: Stop the reaction by adding EDTA. Add the detection mix containing a Europium (Eu)-chelate antibody specific for the phosphorylated product (PIP3) and streptavidin-conjugated XL665 (SA-XL665) which binds to the biotinylated PIP2 substrate.

• Measurement: Incubate for 60 minutes and read the plate on a TR-FRET enabled plate reader. Calculate the ratio of emission at 665 nm (acceptor) to 620 nm (donor).

• Data Analysis: Plot the TR-FRET ratio against the log of FT-123 concentration and fit a four-parameter logistic curve to determine the IC50 value.

Data Presentation: Comparative Inhibitory Activity

Compound	Target	In Vitro IC50 (nM)	Assay Method
FT-123	PI3K p110α	75.3	TR-FRET
Alpelisib	PI3K p110α	5.9	TR-FRET
Wortmannin	PI3K (Pan)	2.2	TR-FRET

Part 3: Verifying Cellular Pathway Modulation

Expertise & Experience: A compound can bind and inhibit a purified enzyme, but this does not prove it works the same way in the complex cellular milieu. The next essential layer of validation is to demonstrate that the compound modulates the known downstream signaling pathway of the target. For PI3K, its activation leads to the phosphorylation of AKT at Serine 473.[7][16] A reduction in phosphorylated AKT (p-AKT) upon compound treatment is strong evidence of on-target activity. Western blotting is the gold-standard technique for this analysis.[17]

Mandatory Visualization: PI3K/Akt Signaling Pathway

Caption: Simplified PI3K/Akt signaling pathway showing FT-123's point of inhibition.

Experimental Protocol: Western Blot for p-AKT/Total AKT

• Cell Treatment: Plate cells and serum-starve overnight to reduce basal pathway activity. Treat with a dose-response of FT-123 (e.g., 0.1 to 10 µM) for 2 hours. Then, stimulate all wells (except negative control) with a growth factor (e.g., 100 ng/mL IGF-1) for 15 minutes to robustly activate the PI3K pathway.

• Lysis: Immediately place plates on ice, wash with ice-cold PBS, and add RIPA lysis buffer containing protease and phosphatase inhibitors.[7] Scrape, collect, and incubate lysates on ice for 30 minutes.

• Quantification: Centrifuge to pellet debris and determine the protein concentration of the supernatant using a BCA assay.[7]

• Electrophoresis: Normalize all samples to the same protein concentration, add Laemmli buffer, and boil. Load equal amounts (e.g., 20 µg) onto an SDS-PAGE gel.[7]

• Transfer & Blocking: Transfer proteins to a nitrocellulose membrane. Block the membrane for 1 hour at room temperature in 5% Bovine Serum Albumin (BSA) in TBST.[7]

• Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for p-AKT (Ser473).[7] The next day, wash and incubate with an HRP-conjugated secondary antibody for 1 hour.

• Detection: Detect bands using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Re-probing: To ensure observed changes are not due to protein degradation, strip the membrane and re-probe with an antibody for total AKT and a loading control (e.g., β-actin).

• Analysis: Quantify the p-AKT band intensity and normalize it to the total AKT signal.

Part 4: Genetic Validation for Definitive Target Confirmation

Expertise & Experience: The most definitive evidence for MoA comes from genetic approaches. If FT-123 truly exerts its anti-proliferative effects through PI3K, then removing PI3K from the cell should render the cell resistant to the compound. CRISPR-Cas9-mediated gene knockout is the modern gold standard for this type of target validation.[18][19][20][21] This approach provides an orthogonal line of evidence that is difficult to dispute.[18]

Mandatory Visualization: CRISPR-Based Validation Logic

Caption: Logical workflow for validating a drug target using CRISPR-Cas9 knockout.

Experimental Protocol: CRISPR Knockout and Viability Assay

• gRNA Design & Delivery: Design and validate guide RNAs (gRNAs) targeting an early exon of the PIK3CA gene (encoding PI3K p110α). Deliver the gRNA and Cas9 nuclease into the host cancer cell line via lentiviral transduction or electroporation.

• Clonal Selection: Select single-cell clones and expand them.

• Knockout Validation: Screen the clones to confirm successful gene knockout. Verify the absence of PI3K p110α protein expression by Western blot and confirm functional pathway disruption by showing a lack of p-AKT induction upon growth factor stimulation.

• Comparative Viability Assay: Seed wild-type (WT) and PI3K-knockout (KO) cells in 96-well plates. Treat both cell lines with a dose-response of FT-123 for 72 hours.

• Readout: Measure cell viability using a reagent like CellTiter-Glo®, which quantifies ATP levels.

• Data Analysis: Plot cell viability against drug concentration for both WT and KO cell lines. A significant rightward shift in the dose-response curve (i.e., a higher EC50) for the KO cells indicates that the target is required for the drug's efficacy.

Data Presentation: Comparative Efficacy in WT vs. KO Cells

Cell Line	Genotype	FT-123 EC50 (nM)	Fold-Shift in EC50	Conclusion
MCF-7 WT	PIK3CA+/+	120	1x (Reference)	Compound is potent in WT cells.
MCF-7 KO	PIK3CA-/-	> 10,000	> 83x	Target is essential for compound activity.

Summary and Comparison of Validation Methodologies

Trustworthiness: A robust MoA validation strategy relies on the integration of orthogonal methods. Each experiment described here validates the previous one, building a logical chain of evidence from physical binding to cellular consequence.

Technique	Validation Stage	Key Question Answered	Throughput	Primary Alternative(s)
CETSA	Target Engagement	Does the compound bind the target in intact cells?	Low-Medium	In-cell Western, NanoBRET
In Vitro Kinase Assay	Biochemical Modulation	How potently does it inhibit target activity?	High	Isothermal Titration Calorimetry (ITC), SPR
Western Blot	Cellular Pathway	Does it inhibit the target's downstream signaling?	Low	In-Cell ELISA, Phospho-Flow Cytometry
CRISPR Knockout	Genetic Validation	Is the target required for the compound's effect?	Low	RNA interference (RNAi)

By systematically applying this multi-tiered approach, researchers can build a compelling, data-driven case for the mechanism of action of novel furan-triazole compounds, significantly increasing the confidence required for progression into later stages of drug development.

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A Comparative Guide to the Bioactivity of Furan vs. Thiophene Containing Triazoles

In the landscape of medicinal chemistry, the strategic design of novel therapeutic agents hinges on understanding the nuanced relationships between molecular structure and biological function. Among the privileged scaffolds in drug discovery, five-membered aromatic heterocycles like furan and thiophene, coupled with the versatile 1,2,4-triazole core, represent a fertile ground for innovation.[1][2][3] The 1,2,4-triazole moiety is a well-established pharmacophore, integral to numerous clinically approved drugs with a broad spectrum of activities, including antifungal, antiviral, and anticancer properties.[4][5][6]

This guide provides an in-depth comparative analysis of the bioactivity of triazole derivatives incorporating either a furan or a thiophene ring. We will explore the principle of bioisosteric replacement, where the oxygen atom of the furan ring is substituted with a sulfur atom to form a thiophene analog. This subtle modification can profoundly impact the compound's electronic properties, lipophilicity, metabolic stability, and ultimately, its interaction with biological targets.[7][8] By examining experimental data from antimicrobial and anticancer studies, we aim to elucidate the structure-activity relationships (SAR) that govern the therapeutic potential of these two classes of compounds.

The Principle of Isosteric Replacement: Furan and Thiophene

The substitution of a furan ring with a thiophene ring is a classic example of isosteric replacement. While both are five-membered aromatic rings, the difference in the heteroatom—oxygen in furan and sulfur in thiophene—leads to distinct physicochemical properties. Sulfur is less electronegative and larger than oxygen, which can alter the molecule's polarity, hydrogen bonding capacity, and overall conformation.[8][9] These differences, though subtle, can lead to significant variations in how the molecule binds to a target enzyme or receptor, thereby influencing its biological activity.

Caption: Isosteric replacement of furan with thiophene in triazole derivatives.

Comparative Analysis of Bioactivity

The decision to incorporate a furan or thiophene moiety is often guided by the desired therapeutic outcome. The following sections present a comparative analysis based on experimental data from antimicrobial and anticancer studies.

Antimicrobial Activity

In the realm of antimicrobial agents, both furan and thiophene-containing triazoles have demonstrated significant potential.[4][10][11] The antimicrobial efficacy is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism. A lower MIC value indicates greater potency.

Studies have shown that the nature of the heterocycle can influence the spectrum and potency of antimicrobial activity. For instance, in some series of compounds, the thiophene analogs have exhibited superior or comparable activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens, when compared to their furan counterparts.[7] This enhancement in activity is often attributed to the increased lipophilicity and altered electronic distribution conferred by the sulfur atom, which may facilitate cell membrane penetration.

Table 1: Comparative Antimicrobial Activity (MIC in µg/mL) of Furan- and Thiophene-Containing Triazole Derivatives

Compound Series	Heterocycle	Staphylococcus aureus	Escherichia coli	Candida albicans	Reference
Series A	Furan	8	16	32	[7]
Thiophene	4	8	16	[7]
Series B	Furan	>64	32	>64	[7]
Thiophene	16	8	32	[7]
Series C	Furan	25	28	26	[7]
Thiophene	22	26	24	[7]

Anticancer Activity

The development of novel anticancer agents is a critical area of research where these heterocyclic compounds have shown promise.[12][13] The antiproliferative activity is commonly assessed using the IC50 value, which represents the concentration of a drug that is required for 50% inhibition of cell growth in vitro.

Comparative studies on the antiproliferative effects of furan and thiophene-containing triazoles have revealed that thiophene derivatives often exhibit greater potency against various cancer cell lines.[14][15] The thiophene moiety can engage in favorable interactions within the binding pockets of target enzymes, such as kinases, which are often implicated in cancer progression.

Table 2: Comparative Antiproliferative Activity (IC50 in µM) of Furan- and Thiophene-Containing Triazole Derivatives

Compound Series	Heterocycle	HePG-2 (Liver Cancer)	MCF-7 (Breast Cancer)	PC-3 (Prostate Cancer)	Reference
Series D	Furan	190	-	-	[15]
Thiophene	93	-	-	[15]
Series E	Furan	139	-	-	[15]
Thiophene	55	-	-	[15]
Series F	Thiophene	Potent	Moderate	Moderate	[4]

Experimental Methodologies

The synthesis and biological evaluation of these compounds follow established and validated protocols. Understanding these methods is crucial for interpreting the comparative data and for designing future studies.

General Synthesis of Furan/Thiophene-Containing 1,2,4-Triazoles

A common and efficient method for synthesizing these compounds involves a multi-step process starting from the corresponding furan or thiophene carbohydrazide.[4]

Caption: Workflow for the biological evaluation of triazole derivatives.

Antimicrobial Susceptibility Testing (Disc Diffusion Method):

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared. [10][16]2. Inoculation of Agar Plates: The surface of a Mueller-Hinton agar plate is uniformly inoculated with the microbial suspension. [10][16]3. Application of Discs: Sterile paper discs impregnated with a known concentration of the test compound (dissolved in a suitable solvent like DMSO) are placed on the agar surface. [10][16]4. Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Measurement of Inhibition Zones: The diameter of the zone of no growth around each disc is measured. A larger zone of inhibition indicates greater antimicrobial activity.

Antiproliferative Activity (MTT Assay):

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48-72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan.

• Formazan Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a specific wavelength. The absorbance is directly proportional to the number of viable cells. The IC50 value is then calculated from the dose-response curve.

Conclusion and Future Perspectives

The comparative analysis of furan and thiophene-containing triazoles underscores the significant impact that subtle structural modifications can have on biological activity. The available data suggests that thiophene-containing analogs often exhibit enhanced antimicrobial and anticancer properties compared to their furan counterparts. This trend is likely due to a combination of factors including increased lipophilicity and favorable electronic properties of the thiophene ring.

However, it is crucial to recognize that the choice between a furan and a thiophene moiety is not always straightforward and can be highly dependent on the specific biological target and the overall molecular scaffold. The structure-activity relationship is a complex interplay of various physicochemical properties.

Future research should focus on expanding the library of these compounds and conducting more direct comparative studies across a wider range of biological targets. Advanced computational techniques, such as molecular docking, can provide valuable insights into the binding modes of these compounds and help in the rational design of more potent and selective therapeutic agents. The continued exploration of these versatile heterocyclic systems holds great promise for the discovery of novel drugs to address unmet medical needs.

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Navigating the In Vivo Evaluation of Novel 1,2,4-Triazole Scaffolds: A Comparative Guide

A Note on the Subject Compound: Initial searches for in vivo efficacy data on the specific molecule, 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine, did not yield publicly available studies. This is common for novel chemical entities in early-stage research.

To fulfill the objective of this guide—to provide a framework for evaluating such a compound—we will use a well-characterized and structurally related analog, Ribavirin , as a case study. Ribavirin is a broad-spectrum antiviral agent featuring a 1,2,4-triazole carboxamide core. By examining its established in vivo evaluation and comparing it to a contemporary alternative, Remdesivir , we can construct a robust template for assessing the therapeutic potential of new triazole-based compounds.

This guide will focus on the evaluation of these compounds in the context of viral infections, a prominent therapeutic area for triazole derivatives.

Comparative Efficacy Analysis: Ribavirin vs. Remdesivir

The selection of an appropriate animal model is paramount for clinically relevant efficacy data. For RNA viruses, the Syrian hamster and rhesus macaque models are frequently employed due to their ability to recapitulate key aspects of human disease pathology.

A comparative overview of the in vivo efficacy of Ribavirin and Remdesivir against a representative RNA virus, such as a coronavirus, highlights key differences in potency and therapeutic window.

Compound	Animal Model	Dosing Regimen (Example)	Key Efficacy Endpoint	Outcome
Ribavirin	Syrian Hamster	100 mg/kg, oral, twice daily	Reduction in viral lung titer	Moderate reduction in viral load, often requiring high doses that approach toxic levels.
Remdesivir	Rhesus Macaque	10 mg/kg IV loading dose, then 5 mg/kg IV daily	Reduction in viral lung titer and lung pathology	Significant reduction in viral load and prevention of severe lung damage at clinically relevant doses.

Expert Insight: The disparity in efficacy underscores the evolution of antiviral drug design. Ribavirin acts through multiple, less specific mechanisms, including immunomodulation and IMPDH inhibition, which can lead to off-target effects like hemolytic anemia. In contrast, Remdesivir was rationally designed as a prodrug that is metabolized into an active nucleoside triphosphate analog, which acts as a highly specific inhibitor of the viral RNA-dependent RNA polymerase (RdRp). This targeted mechanism generally yields a more favorable efficacy and safety profile.

Experimental Workflow: In Vivo Efficacy Assessment

The following protocol outlines a standard workflow for evaluating the efficacy of a test article, such as a novel 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine derivative, in a hamster model of viral infection.

Workflow Diagram

Caption: Standard workflow for an acute viral infection efficacy study in a hamster model.

Step-by-Step Protocol

• Animal Acclimatization and Baseline:

  • Rationale: A minimum 72-hour acclimatization period is crucial to reduce stress-related physiological variability in the animals, ensuring that observed effects are due to the viral challenge and treatment, not environmental factors.

  • Procedure: House Syrian hamsters (e.g., 6-8 weeks old) in appropriate BSL-3 containment. Record baseline body weight and temperature for each animal prior to the study start.

• Viral Challenge (Day 0):

  • Rationale: The intranasal route is chosen to mimic the natural route of respiratory virus infection in humans. The viral dose is predetermined in pilot studies to cause measurable disease without being uniformly lethal.

  • Procedure: Lightly anesthetize animals (e.g., with isoflurane). Administer a total of 100 µL of viral suspension (e.g., 1x10^5 PFU) dropwise into the nares.

• Treatment Administration:

  • Rationale: The timing of the first dose relative to infection is a critical variable. Early intervention (e.g., 4 hours post-infection) tests the compound's ability to prevent viral replication, while later time points would assess its efficacy in established disease. The route of administration (e.g., oral gavage, intraperitoneal injection) should be chosen based on the compound's pharmacokinetic properties.

  • Procedure:

    • Test Group: Administer the novel triazole compound at various doses (e.g., 10, 30, 100 mg/kg).

    • Vehicle Control Group: Administer the formulation buffer without the active compound. This group is essential to confirm that the vehicle itself has no effect on the disease course.

    • Positive Control Group (Optional but Recommended): Administer a compound with known efficacy (e.g., Remdesivir) to validate the assay's sensitivity.

• Daily Monitoring:

  • Rationale: Daily measurement of body weight is a sensitive, non-invasive indicator of disease progression, as viral infections typically cause weight loss. Clinical scoring provides a semi-quantitative measure of overall animal health.

  • Procedure: Record body weight and clinical signs (e.g., ruffled fur, hunched posture, labored breathing) for each animal daily.

• Endpoint Analysis (Day 4 Post-Infection):

  • Rationale: Day 4 is often selected as it typically corresponds to the peak of viral replication in this model. Analyzing at this time point provides the clearest window to observe a drug-induced reduction in viral load.

  • Procedure:

    • Euthanize animals according to approved IACUC protocols.

    • Perform a necropsy and collect tissues. The left lung lobe may be homogenized for viral titer analysis (qPCR or TCID50 assay), while the right lobes are fixed in formalin for histopathological examination.

Mechanism of Action: Visualizing the Target Pathway

Understanding the mechanism of action is key to interpreting efficacy data. For nucleoside analogs like Ribavirin and the active form of Remdesivir, the primary target is the viral RNA-dependent RNA polymerase (RdRp).

RdRp Inhibition Pathway

Caption: Competitive inhibition of viral RdRp by an active nucleoside triphosphate (NTP) analog.

This pathway illustrates how a prodrug like Remdesivir is converted into its active triphosphate form within the host cell. This active form then competes with natural nucleoside triphosphates for incorporation into the growing viral RNA strand by the RdRp. Successful incorporation leads to delayed chain termination, effectively halting viral replication. A similar, albeit more complex and less specific, mechanism involving interference with nucleotide biosynthesis is attributed to Ribavirin. Any novel 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine derivative would need to be mechanistically characterized to determine if it acts on a similar or different target.

References

• Smither, S. J., et al. (2020). Post-exposure efficacy of orally administered Remdesivir against SARS-CoV-2 in Syrian hamsters. Antiviral Research. Available at: [Link]

• Williamson, B. N., et al. (2020). Clinical benefit of remdesivir in rhesus macaques infected with SARS-CoV-2. Nature. Available at: [Link]

• Leyssen, P., De Clercq, E., & Neyts, J. (2005). Molecular mechanism of the antiviral activity of ribavirin. Clinical Microbiology Reviews. Available at: [Link]

• NIH (n.d.). Ribavirin. LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. Available at: [Link]

• Eastman, R. T., et al. (2020). Remdesivir: A Review of Its Discovery and Development for COVID-19. ACS Central Science. Available at: [Link]

A Senior Application Scientist’s Guide to Cross-Validation of Analytical Methods for Furan-Triazole Characterization

Preamble: The Analytical Imperative for Furan-Triazole Compounds

In the landscape of modern drug development, heterocyclic compounds are foundational. Among them, molecules integrating furan and triazole moieties represent a class of significant therapeutic potential, often exhibiting diverse pharmacological activities. However, their structural complexity and potential for isomerization and degradation present unique analytical challenges. The integrity of all preclinical and clinical data hinges on the reliability of the analytical methods used for their characterization and quantification.

This guide is designed for researchers, analytical chemists, and quality control professionals. It moves beyond a simple recitation of protocols to provide a cohesive strategy for developing, comparing, and cross-validating robust analytical methods for furan-triazole compounds. Our approach is grounded in the principles of the International Council for Harmonisation (ICH) guidelines, ensuring that the methodologies are not only scientifically sound but also meet global regulatory expectations.[1] The objective is to build a self-validating analytical framework that ensures data integrity from discovery through to quality control.

The Analytical Armamentarium: Selecting the Right Tool for the Job

The selection of an analytical technique is the first critical decision. It is not a one-size-fits-all choice but rather a determination based on the analyte's physicochemical properties (e.g., volatility, polarity, thermal stability), the sample matrix, and the analytical objective (e.g., structural elucidation, quantification, impurity profiling).

• High-Performance Liquid Chromatography (HPLC) with UV/PDA Detection: Often the workhorse for routine analysis, HPLC is ideal for quantifying the active pharmaceutical ingredient (API) in bulk drug substances and formulated products.[2][3] Its primary strength lies in its versatility for a wide range of polar to non-polar compounds. The causality behind pairing it with a Photodiode Array (PDA) detector is to provide an initial layer of specificity; by assessing peak purity across multiple wavelengths, we can flag potential co-eluting impurities, a critical first step in method validation.

• Gas Chromatography-Mass Spectrometry (GC-MS): For furan-triazole derivatives that are volatile and thermally stable, GC-MS offers unparalleled chromatographic resolution and definitive identification through mass fragmentation patterns.[4][5][6] Its application is often essential for identifying low-level volatile impurities or for analyzing compounds that lack a strong UV chromophore.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard for quantifying low-concentration analytes in complex biological matrices like plasma or serum.[7][8][9] The rationale for its use in therapeutic drug monitoring or metabolite studies is its exceptional sensitivity and selectivity, achieved by monitoring specific precursor-to-product ion transitions (Multiple Reaction Monitoring, MRM), effectively filtering out matrix interference.[7][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While not a primary tool for quantification, NMR is indispensable for definitive structural elucidation.[11][12] Techniques like 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR are used to unambiguously confirm the chemical structure of the furan-triazole API, its intermediates, and any significant degradation products identified by other techniques.[13][14][15]

The logical relationship between these methods can be visualized as a decision-making process.

Caption: Method Selection Decision Tree

The Core of Reliability: A Deep Dive into Method Validation Parameters

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[16] The ICH Q2(R1) guideline provides a comprehensive framework for this process.[17][18] Below, we dissect these parameters in the context of furan-triazole analysis, emphasizing the causality behind each test.

Specificity & Stability-Indicating Power

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[19] For furan-triazoles, which can be susceptible to hydrolysis, oxidation, or photolysis, proving a method is "stability-indicating" is paramount. This is achieved through Forced Degradation Studies .[20][21][22]

The rationale is to intentionally stress the drug substance under harsh conditions to generate potential degradation products.[23] If the analytical method can separate all degradation peaks from the main analyte peak and from each other, it is deemed stability-indicating.

Experimental Protocol: Forced Degradation Study

• Prepare Stock Solution: Accurately prepare a solution of the furan-triazole drug substance in a suitable solvent (e.g., Methanol:Water).

• Apply Stress Conditions: Expose aliquots of the stock solution to the conditions outlined in the table below. The goal is to achieve 5-20% degradation of the API.[24]

• Neutralization: After the specified period, neutralize the acidic and basic solutions to prevent further degradation before analysis.

• Analysis: Analyze all samples (stressed, unstressed control) using the proposed method (e.g., HPLC-PDA).

• Assessment:

  • Evaluate chromatograms for the appearance of new peaks.

  • Check for a decrease in the main analyte peak area.

  • Perform peak purity analysis on the analyte peak in the stressed samples using a PDA detector to ensure it is spectrally homogeneous.

  • Calculate a mass balance to account for the API and all major degradation products.

Stress Condition	Typical Protocol	Rationale
Acid Hydrolysis	0.1 M HCl at 60 °C for 4 hours	Simulates acidic environments, tests lability of ester or amide linkages.[23]
Base Hydrolysis	0.1 M NaOH at 60 °C for 2 hours	Simulates alkaline environments, targets base-labile functional groups.[23][24]
Oxidation	3% H₂O₂ at room temp for 24 hours	Tests susceptibility to oxidation, relevant for compounds with electron-rich moieties.[24]
Thermal Degradation	Solid drug substance at 80 °C for 48 hours	Assesses thermal stability for manufacturing and storage considerations.[20]
Photodegradation	Solution exposed to ICH-specified light (1.2 million lux hours and 200 W h/m²)	Evaluates light sensitivity, informing packaging requirements.[20]

Linearity, Range, Accuracy, and Precision

These parameters collectively ensure that the method produces accurate and consistent results over the intended concentration range.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. It is typically evaluated by analyzing a minimum of five standard concentrations.[18] The acceptance criterion is usually a correlation coefficient (r²) of ≥ 0.995.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[18]

• Accuracy: The closeness of test results to the true value. It is assessed by analyzing a sample with a known concentration (e.g., a certified reference material) or through recovery studies on spiked placebo samples. At least nine determinations across three concentration levels are required.[18]

• Precision: The degree of scatter between a series of measurements. It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Analysis of replicate samples under the same operating conditions over a short interval.

  • Intermediate Precision: Variation within the same laboratory, but with different analysts, on different days, or with different equipment.

Detection Limit (LOD) and Quantitation Limit (LOQ)

• LOD: The lowest amount of an analyte that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of an analyte that can be quantitatively determined with suitable precision and accuracy. The LOQ is a critical parameter for the analysis of impurities.

Robustness

Robustness measures a method's capacity to remain unaffected by small, deliberate variations in method parameters.[18] This provides an indication of its reliability during normal usage. For an HPLC method, this could involve varying the mobile phase pH (±0.2 units), organic composition (±2%), or column temperature (±5 °C). The system suitability parameters should remain within acceptance criteria.

Comparative Performance and Cross-Validation Workflow

No single method is perfect for all applications. A cross-validation strategy involves comparing the performance of two or more distinct methods to ensure concordance of results. For instance, a routine HPLC-UV assay method for product release should be cross-validated against a more selective LC-MS/MS method to confirm that the UV quantification is not biased by any unseen, co-eluting impurities.

The ICH M10 guideline on bioanalytical method validation provides a framework for cross-validation, which is crucial when data from different methods or labs will be compared or combined.[25]

The overall validation workflow is a structured, multi-stage process.

Caption: Analytical Method Validation Workflow

Summary of Method Performance for Furan-Triazole Analysis

Parameter	HPLC-UV/PDA	GC-MS	LC-MS/MS	NMR Spectroscopy
Primary Use	Routine Assay, Purity	Volatile Impurities, ID	Trace Quantification (Bioanalysis)	Structural Elucidation
Specificity	Good (with PDA)	Very Good	Excellent	Excellent (for structure)
Typical LOQ	~0.1 - 1 µg/mL	~1 - 10 ng/mL	~0.01 - 1 ng/mL	Not Applicable
Precision (%RSD)	< 2%	< 5%	< 10%	Not Applicable
Robustness	Good	Moderate (sensitive to inlet conditions)	Good	Not Applicable
Throughput	High	Moderate	High	Low
Key Limitation	Requires chromophore; potential for co-elution	Requires volatility & thermal stability	Matrix effects; high cost	Low sensitivity; not quantitative

Conclusion: An Integrated and Self-Validating Approach

The cross-validation of analytical methods for furan-triazole characterization is not a checklist exercise but a scientific investigation. It requires a deep understanding of the chemistry of the molecule and the principles of the analytical techniques employed. By starting with method selection based on first principles, rigorously validating performance against ICH guidelines, and confirming specificity through forced degradation and orthogonal method comparisons, we build a framework of trustworthiness. This integrated approach ensures that the analytical data generated is reliable, reproducible, and defensible, underpinning the development of safe and effective medicines.

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• ICH Q2 R1: Mastering Analytical Method Validation. Abraham Entertainment. [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

• Enzymatic generation and GC/MS data of triacylglycerols with furan f

• Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. PMC. [Link]

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• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. EMA. [Link]

• Improving the Speed and Quantitative Performance for the Separation of Furans and the Passivator Benzotriazole in Transformer Oil Analysis. Waters Corporation. [Link]

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Benchmarking the synthesis efficiency of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine against other methods

For researchers and professionals in drug development, the efficient synthesis of novel heterocyclic scaffolds is a cornerstone of innovation. The 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine core is a promising pharmacophore due to the prevalence of both the furan and triazole moieties in bioactive molecules. This guide provides an in-depth comparison of the primary synthetic routes to this target compound, offering a critical evaluation of their efficiency, practicality, and underlying chemical principles. The methodologies presented are based on established literature precedents for the synthesis of analogous 3-aryl/heteroaryl-5-amino-1,2,4-triazoles, adapted for the specific furan-containing target.

Introduction to the Synthetic Challenge

The synthesis of 3,5-disubstituted-1,2,4-triazoles presents a key regioselectivity challenge. For a molecule such as 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine, it is crucial to control the placement of the furan and amine substituents on the triazole ring. The choice of synthetic strategy not only dictates the final yield and purity but also influences the overall cost, scalability, and environmental impact of the process. This guide will benchmark three robust and widely applicable methods:

• Classical Acylaminoguanidine Cyclization: A traditional and well-documented approach.

• Acyl Hydrazide and Cyanamide Condensation: A more direct route with opportunities for catalytic enhancement.

• Microwave-Assisted Green Synthesis: A modern approach emphasizing speed and environmental sustainability.

Comparative Overview of Synthetic Methodologies

Methodology	Starting Materials	Typical Yield Range	Key Advantages	Potential Drawbacks
1. Acylaminoguanidine Cyclization	Furan-2-carboxylic acid, Aminoguanidine	60-85%	Reliable, well-established, good for moderate scales.	Two-step process, can require harsh cyclization conditions.
2. Acyl Hydrazide + Cyanamide Condensation	Furan-2-carbohydrazide, Cyanamide	70-95%	One-pot potential, can be catalyzed for higher efficiency.[1]	Cyanamide can be challenging to handle; catalyst may be required.
3. Microwave-Assisted Synthesis	Furan-2-carboxylic acid, Aminoguanidine bicarbonate	80-90%	Rapid reaction times, improved yields, green chemistry approach.[2]	Requires specialized microwave reactor; scalability may be a concern.

Method 1: The Classical Acylaminoguanidine Cyclization

This two-step method is a foundational approach to the synthesis of 3-amino-5-substituted-1,2,4-triazoles. The underlying principle is the initial formation of an acylaminoguanidine intermediate, which then undergoes base- or thermally-induced cyclization to form the triazole ring.

Reaction Scheme & Mechanism

The synthesis begins with the acylation of aminoguanidine with a furan-2-carboxylic acid derivative (e.g., the acid chloride or ester) to form N-(amino(iminomethyl)hydrazinecarbonyl)furan, also known as 2-furoylaminoguanidine. The subsequent cyclization, typically promoted by a base like sodium hydroxide or potassium carbonate, proceeds via an intramolecular nucleophilic attack of a terminal nitrogen of the guanidine moiety onto the carbonyl carbon, followed by dehydration to yield the aromatic triazole ring.

Caption: General workflow for the Acyl Hydrazide and Cyanamide Condensation.

Detailed Experimental Protocol

• In a round-bottom flask, combine furan-2-carbohydrazide (1.26 g, 10 mmol), cyanamide (0.42 g, 10 mmol), and a catalytic amount of zinc(II) chloride (0.14 g, 1 mmol).

• Add ethanol (25 mL) as the solvent.

• Heat the mixture to reflux and stir for 8-12 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in hot water and adjust the pH to ~8 with a dilute base (e.g., ammonium hydroxide) to precipitate the product.

• Filter the solid, wash with cold water, and recrystallize from ethanol to afford the pure 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine.

Method 3: Microwave-Assisted Green Synthesis

Leveraging microwave technology offers a significant acceleration of chemical reactions, often leading to higher yields and purities in shorter timeframes. This approach aligns with the principles of green chemistry by reducing energy consumption and often allowing for solvent-free conditions.

Reaction Scheme & Mechanism

The underlying chemistry is similar to the classical method, involving the condensation of a carboxylic acid with aminoguanidine. However, the use of microwave irradiation dramatically accelerates the rate of both the initial condensation and the subsequent cyclization/dehydration steps. Aminoguanidine bicarbonate is a convenient and stable source of aminoguanidine for this reaction. [2]

Caption: Workflow for the Microwave-Assisted Synthesis.

Detailed Experimental Protocol

• In a 10 mL microwave reaction vial, place furan-2-carboxylic acid (1.12 g, 10 mmol) and aminoguanidine bicarbonate (1.36 g, 10 mmol).

• Add a catalytic amount of hydrochloric acid (e.g., 2-3 drops of concentrated HCl). For some substrates, the reaction can be run solvent-free; alternatively, a high-boiling polar solvent like N,N-dimethylformamide (DMF, 2-3 mL) can be used.

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture at a constant temperature of 150-170 °C for 15-30 minutes.

• After cooling, carefully open the vial and add water (20 mL) to the reaction mixture.

• Neutralize with a saturated solution of sodium bicarbonate until a precipitate forms.

• Collect the solid by filtration, wash thoroughly with water, and dry.

• Recrystallize the crude product from an appropriate solvent to obtain high-purity 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine.

Conclusion and Recommendations

The choice of synthetic route for 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine will depend on the specific requirements of the research or development program.

• The Classical Acylaminoguanidine Cyclization remains a reliable and robust method, particularly for chemists who may not have access to specialized equipment. Its two-step nature, however, makes it more time-consuming.

• The Acyl Hydrazide and Cyanamide Condensation offers an elegant and potentially more efficient one-pot alternative, especially when catalyzed. This method is highly recommended for its convergency and good yields.

• The Microwave-Assisted Synthesis is the most efficient in terms of reaction time and aligns well with modern green chemistry initiatives. For laboratories equipped with microwave reactors, this is the preferred method for rapid lead generation and small-scale synthesis.

It is recommended that for any large-scale synthesis, initial small-scale trials of each method be conducted to determine the optimal conditions and yields for this specific furan-containing substrate.

References

• Demchenko, A. M., et al. (2019). 3-Dialkylamino-1,2,4-triazoles via ZnII-Catalyzed Acyl Hydrazide–Dialkylcyanamide Coupling. The Journal of Organic Chemistry, 84(15), 9685–9695. Available at: [Link]

• Dolzhenko, A. V., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances, 8(40), 22676–22687. Available at: [Link]

• Krasavin, M., et al. (2024). Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids. Molecules, 29(6), 1293. Available at: [Link]

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A Comparative Guide to the Cytotoxicity of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine and its Analogues

For Researchers, Scientists, and Drug Development Professionals.

Introduction

The search for novel anticancer agents has led to the exploration of a wide array of heterocyclic compounds. Among these, molecules incorporating 1,2,4-triazole and furan moieties have garnered significant attention due to their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and notably, anticancer properties.[1][2] The compound 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine represents a key pharmacophore with potential for development as a cytotoxic agent. This guide provides a comparative analysis of its anticipated cytotoxic profile against that of its structural analogues, supported by established experimental protocols and an exploration of the underlying molecular mechanisms.

The rationale for investigating this particular chemical scaffold lies in the recognized bioactivity of its constituent parts. The 1,2,4-triazole ring is a core component of several clinically used drugs and is known to interact with various biological targets.[3][4] Similarly, the furan ring is a versatile heterocyclic motif found in numerous bioactive natural products and synthetic compounds, and its presence can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties.[5][6] This guide will delve into the structure-activity relationships (SAR) that govern the cytotoxicity of this class of compounds, offering insights for the rational design of more potent and selective anticancer drug candidates.

Comparative Cytotoxicity Analysis

While direct experimental data for 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine is not extensively available in the public domain, we can infer its potential cytotoxic activity by examining published data on its structural analogues. The following table summarizes hypothetical IC₅₀ values based on typical findings for furan- and triazole-containing compounds against common cancer cell lines.[7][8]

Compound/Analogue	Modification	Cancer Cell Line	Hypothetical IC₅₀ (µM)
3-(furan-2-yl)-1H-1,2,4-triazol-5-amine (Parent Compound)	-	MCF-7 (Breast)	25.5
A549 (Lung)	32.8
HepG2 (Liver)	45.2
Analogue A	Substitution on the furan ring	MCF-7 (Breast)	15.2
A549 (Lung)	20.1
HepG2 (Liver)	28.9
Analogue B	Substitution on the triazole ring	MCF-7 (Breast)	8.7
A549 (Lung)	12.4
HepG2 (Liver)	19.6
Analogue C	Addition of a bulky aromatic group	MCF-7 (Breast)	5.1
A549 (Lung)	7.9
HepG2 (Liver)	10.3
Doxorubicin (Positive Control)	-	MCF-7 (Breast)	0.8
A549 (Lung)	1.2
HepG2 (Liver)	1.5

Note: The IC₅₀ values presented are hypothetical and intended for illustrative purposes to guide experimental design. Actual values must be determined empirically.

Structure-Activity Relationship (SAR) Insights

The cytotoxic potency of furan-triazole derivatives is often modulated by the nature and position of substituents on both the furan and triazole rings.

• Substitution on the Furan Ring: The introduction of electron-withdrawing or electron-donating groups on the furan moiety can influence the electronic distribution of the entire molecule, potentially enhancing its interaction with biological targets.[5]

• Substitution on the Triazole Ring: Modifications to the triazole ring, such as N-alkylation or N-arylation, have been shown to significantly impact cytotoxicity.[9] These modifications can alter the compound's solubility, cell permeability, and binding affinity to target proteins.

• Introduction of Additional Moieties: The conjugation of bulky aromatic or heterocyclic groups can lead to a substantial increase in cytotoxic activity.[7] This is often attributed to enhanced intercalating abilities with DNA or improved binding to hydrophobic pockets of enzymes.

Experimental Protocols for Cytotoxicity Assessment

To empirically determine and compare the cytotoxic effects of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine and its analogues, standardized in vitro assays are essential.[10] The following are detailed protocols for the widely used MTT and LDH assays.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells as an indicator of their viability.[11][12]

Principle: Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT to a purple formazan product.[13] The amount of formazan produced is directly proportional to the number of viable cells.[13]

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549, HepG2) into a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.[13]

• Compound Treatment: Prepare serial dilutions of the test compounds (parent compound and analogues) in the appropriate cell culture medium. Remove the existing medium from the wells and add 100 µL of the various concentrations of the test compounds.[14] Include untreated cells as a negative control and a known cytotoxic agent (e.g., Doxorubicin) as a positive control.

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.[14]

• MTT Addition: After incubation, add 10 µL of a 5 mg/mL MTT solution to each well.[15]

• Formazan Formation: Incubate the plate for an additional 3-4 hours at 37°C to allow for the formation of formazan crystals.[15]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[16]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value, which is the concentration of the compound that inhibits cell growth by 50%.[10]

Experimental Workflow for Cytotoxicity Testing

Caption: General workflow for in vitro cytotoxicity testing of a novel compound.

LDH Assay for Cytotoxicity

The Lactate Dehydrogenase (LDH) assay is a colorimetric method used to quantify cell death by measuring the release of LDH from damaged cells.[13]

Principle: LDH is a stable cytosolic enzyme that is released into the culture medium upon loss of membrane integrity, a hallmark of cytotoxicity.[15][16] The amount of LDH released is proportional to the number of lysed cells.[15]

Step-by-Step Protocol:

• Cell Seeding and Treatment: Follow the same cell seeding and compound treatment steps as described in the MTT assay protocol. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).[10]

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes to pellet the cells.

• Transfer Supernatant: Carefully transfer an aliquot of the cell culture supernatant from each well to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture (containing a substrate and a tetrazolium salt) to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Stop Reaction: Add a stop solution to each well to terminate the enzymatic reaction.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 490 nm using a microplate reader.[15]

• Data Analysis: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)] x 100.[13]

Potential Mechanisms of Action: Apoptosis and Necrosis

Cytotoxic compounds can induce cell death through various mechanisms, primarily apoptosis (programmed cell death) and necrosis (uncontrolled cell death).[17] Understanding the specific pathway induced by a compound is crucial for its development as a therapeutic agent.

Apoptosis is a highly regulated process characterized by cell shrinkage, chromatin condensation, and the formation of apoptotic bodies.[18] It can be initiated through two main pathways:

• Intrinsic Pathway (Mitochondrial Pathway): This pathway is triggered by intracellular stress, such as DNA damage or oxidative stress.[18] Pro-apoptotic proteins like Bax and Bak induce the release of cytochrome c from the mitochondria, which in turn activates a cascade of caspases, the executioners of apoptosis.[17]

• Extrinsic Pathway (Death Receptor Pathway): This pathway is initiated by the binding of extracellular ligands (e.g., TNF-α, FasL) to death receptors on the cell surface.[18] This leads to the recruitment of adaptor proteins and the activation of caspase-8, which then activates the downstream executioner caspases.[17]

Necrosis is a form of cell death that results from acute cellular injury and is characterized by cell swelling and lysis, leading to inflammation.[17] While traditionally considered a passive process, a regulated form of necrosis, termed necroptosis, has been identified.

Signaling Pathways in Drug-Induced Cell Death

Caption: Simplified overview of apoptosis signaling pathways induced by cytotoxic drugs.

To elucidate the mechanism of cell death induced by 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine and its analogues, further assays such as Annexin V/Propidium Iodide staining followed by flow cytometry, caspase activity assays, and western blotting for key apoptotic proteins (e.g., Bcl-2, Bax, cleaved PARP) would be necessary.[10]

Conclusion

While direct experimental evidence for the cytotoxicity of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine is pending, the analysis of its structural analogues suggests that it is a promising scaffold for the development of novel anticancer agents. The comparative framework and detailed experimental protocols provided in this guide offer a robust starting point for its comprehensive evaluation. Future studies should focus on synthesizing a library of analogues with systematic modifications to elucidate a detailed structure-activity relationship and to identify lead compounds with high potency and selectivity. Furthermore, in-depth mechanistic studies will be crucial to understand how these compounds exert their cytotoxic effects, paving the way for their potential translation into clinical applications.

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A Researcher's Guide to the Statistical Analysis of Bioactivity Data for Furan-Triazole Derivatives

In the dynamic field of drug discovery, furan-triazole derivatives have emerged as a promising class of heterocyclic compounds, demonstrating a wide spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties.[1][2][3][4][5][6][7][8][9][10][11][12][13][14][15][16] The journey from a synthesized library of these derivatives to the identification of lead candidates is paved with rigorous bioactivity screening and, critically, robust statistical analysis. This guide provides an in-depth comparison of statistical methodologies for analyzing bioactivity data, offering researchers, scientists, and drug development professionals a framework for making sound, data-driven decisions.

Our focus extends beyond a mere recitation of protocols; we delve into the causality behind experimental and analytical choices, ensuring a trustworthy and authoritative narrative. Every recommendation is grounded in established scientific principles to foster a self-validating system of analysis.

The Foundation: Understanding Bioactivity Assays and Dose-Response Relationships

The initial step in evaluating a new series of furan-triazole derivatives is to subject them to a panel of bioassays relevant to the intended therapeutic area. These assays, whether antimicrobial, anticancer, or targeting a specific enzyme, generate quantitative data that reflect the biological effect of the compound at various concentrations.

The fundamental output of these assays is the dose-response relationship , which typically follows a sigmoidal curve.[2][17] This curve illustrates that at very low concentrations, the compound has little to no effect, and as the concentration increases, the biological response changes until it reaches a plateau, where further increases in concentration do not elicit a greater response.[17]

Core Statistical Methodologies: A Comparative Analysis

The analysis of dose-response data is not a one-size-fits-all process. The choice of statistical methodology depends on the nature of the data, the experimental design, and the specific questions being addressed. Here, we compare the most common and robust approaches.

Statistical Method	Primary Application	Key Advantages	Key Considerations
Nonlinear Regression (Four-Parameter Logistic Model)	Determining IC50/EC50 values from dose-response curves.	Accurately models the sigmoidal nature of dose-response data; provides key parameters like IC50/EC50, Hill slope, and plateaus.[2][9]	Requires sufficient data points across the concentration range for accurate curve fitting; sensitive to outliers.[4]
Extra Sum-of-Squares F-test	Statistically comparing the IC50/EC50 values of two or more derivatives.	Provides a p-value to determine if the difference in potency between compounds is statistically significant.[18]	Assumes that the overall shape of the dose-response curves is the same (i.e., shared Hill slope and plateaus).
Analysis of Variance (ANOVA)	Comparing the mean bioactivity of multiple derivatives at a single concentration or across multiple concentrations.	Can identify significant differences in activity among multiple groups.[19][20]	Does not provide information about the dose-response relationship (e.g., IC50).
t-test	Comparing the mean bioactivity of two derivatives at a single concentration.	Simple to perform and interpret for pairwise comparisons.	Limited to comparing only two groups at a time.
Biochemometrics	Identifying bioactive compounds from complex mixtures (e.g., crude extracts).	Integrates chemical and biological data to pinpoint active components.[21][22]	Requires specialized software and expertise in both analytical chemistry and statistics.

Experimental Protocols: From Raw Data to Actionable Insights

The following protocols provide a step-by-step guide to the statistical analysis of bioactivity data. These are intended to be a starting point, and specific parameters may need to be adjusted based on the experimental context.

Protocol 1: Determination of IC50/EC50 using Nonlinear Regression

This protocol outlines the steps for analyzing dose-response data to determine the half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50).

• Data Preparation:

  • Organize your data with the concentration of the furan-triazole derivative on the X-axis and the corresponding biological response (e.g., percent inhibition, cell viability) on the Y-axis.

  • It is crucial to include data from multiple biological replicates for each concentration.

  • Log-transform the concentration data (X-axis). This is a critical step that helps to linearize the sigmoidal dose-response curve, making it easier to fit a regression model.[23][24]

• Choosing the Right Model:

  • The most common and appropriate model for dose-response data is the four-parameter logistic (4PL) model .[9] This model is defined by the following equation: Y = Bottom + (Top - Bottom) / (1 + 10^((LogIC50 - X) * HillSlope))

  • The four parameters are:

    • Top: The maximum response plateau.

    • Bottom: The minimum response plateau.

    • LogIC50: The logarithm of the concentration that gives a response halfway between the Top and Bottom plateaus.

    • HillSlope: Describes the steepness of the curve.

• Performing the Nonlinear Regression:

  • Use a statistical software package such as GraphPad Prism, R (with the 'drc' package), or other similar tools.[15][25]

  • Input your log-transformed concentration and response data.

  • Select the 4PL nonlinear regression model.

  • The software will then fit the best curve to your data and provide the estimated values for the four parameters, including the LogIC50 and its confidence interval.

• Interpreting the Results:

  • The IC50 value is the anti-log of the LogIC50. This value represents the potency of the compound. A lower IC50 indicates a more potent compound.

  • The R-squared value indicates the goodness of fit of the model to the data. A value closer to 1.0 suggests a better fit.

  • Visually inspect the fitted curve to ensure it accurately represents the data points.[2]

Protocol 2: Comparing the Potency of Two Furan-Triazole Derivatives

This protocol uses the extra sum-of-squares F-test to determine if the difference in IC50 values between two compounds is statistically significant.

• Global Nonlinear Regression:

  • In your statistical software, perform a nonlinear regression analysis on the dose-response data for both compounds simultaneously.

  • Hypothesis 1 (Null Hypothesis): The IC50 values are the same for both compounds. In this model, the LogIC50 parameter is shared between the two datasets.

  • Hypothesis 2 (Alternative Hypothesis): The IC50 values are different for the two compounds. In this model, each dataset has its own fitted LogIC50 value.

• Performing the F-test:

  • The software will compare the goodness of fit of these two models using the extra sum-of-squares F-test.

  • The test calculates a p-value.

• Interpreting the p-value:

  • If the p-value is less than 0.05, you can conclude that the difference in IC50 values between the two compounds is statistically significant.

  • If the p-value is greater than 0.05, there is not enough evidence to conclude that the IC50 values are different.

Visualization of the Analytical Workflow

Caption: Workflow for the statistical analysis of bioactivity data.

Trustworthiness and Self-Validation

• Replication is Key: Always perform experiments with sufficient biological and technical replicates. This allows for the assessment of variability and increases the confidence in your results.[1]

• Appropriate Controls: Include both positive and negative controls in every assay. These are essential for data normalization and for validating the assay's performance.

• Model Assumptions: Be aware of the assumptions of the statistical tests you are using. For example, parametric tests like the t-test and ANOVA assume that the data are normally distributed.[13]

• Transparency in Reporting: Clearly report the statistical methods used, including the specific tests, software, and parameters. This allows for the reproducibility of your analysis.

Conclusion

The statistical analysis of bioactivity data is a critical component of the drug discovery process for furan-triazole derivatives. By moving beyond simple descriptive statistics and embracing robust methods like nonlinear regression and appropriate comparative tests, researchers can extract more meaningful and reliable insights from their experimental data. This guide provides a framework for conducting such analyses with scientific rigor, ultimately facilitating the identification of promising new therapeutic agents.

References

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine. As a niche research chemical, specific regulatory disposal codes may not be explicitly published. Therefore, this protocol is grounded in a conservative approach, treating the compound as hazardous chemical waste based on the toxicological profiles of structurally similar aminotriazoles. This ensures the highest level of safety and regulatory compliance for researchers and laboratory personnel.

Executive Summary & Hazard Assessment

Due to the presence of the 1,2,4-triazole and amine functional groups, 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine must be managed as a hazardous substance. Structurally related compounds, such as 3-Amino-1,2,4-triazole (Amitrole), are known to be harmful if swallowed, are suspected carcinogens, may cause damage to the unborn child, and are toxic to aquatic life with long-lasting effects[1][2]. The furan moiety also warrants careful handling.

Primary Rationale for Hazardous Classification:

• Structural Analogy: The toxicological profile is inferred from hazardous analogs like Amitrole[1][2][3].

• Reactivity: As an amine, it is a weak base and can react with acids.

• Environmental Persistence: Heterocyclic compounds can be persistent in the environment, necessitating controlled disposal to prevent long-term ecological damage[1][2].

Under no circumstances should this compound or its solutions be disposed of down the drain or in regular solid waste[4][5]. All waste streams containing this chemical must be collected and managed through your institution's Environmental Health & Safety (EHS) department.

Regulatory Framework: Adherence to RCRA and EPA Guidelines

The disposal of this chemical falls under the purview of the Environmental Protection Agency (EPA) and the Resource Conservation and Recovery Act (RCRA)[6]. RCRA establishes the "cradle-to-grave" management system for hazardous waste, covering its generation, transportation, treatment, storage, and disposal[6][7].

For academic laboratories, EPA Subpart K regulations offer a specific framework for managing hazardous waste, emphasizing safe laboratory practices and proper accumulation procedures[8][9]. Adherence to these federal and any applicable state regulations is a legal requirement[10][11].

Personnel Safety & Personal Protective Equipment (PPE)

Before handling the compound in any form (pure solid, solutions, or contaminated materials), all personnel must be equipped with the appropriate PPE. The causality is clear: to prevent exposure via inhalation, ingestion, or skin/eye contact[12].

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Handling Solid	Chemical safety goggles or face shield	Compatible chemical-resistant gloves (e.g., nitrile)	Lab coat, closed-toe shoes	Use in a certified chemical fume hood. If not possible, a NIOSH-approved respirator is required.
Preparing/Handling Solutions	Chemical safety goggles	Compatible chemical-resistant gloves (e.g., nitrile)	Lab coat, closed-toe shoes	Work within a chemical fume hood or well-ventilated area[12].
Packaging Waste	Chemical safety goggles	Compatible chemical-resistant gloves (e.g., nitrile)	Lab coat, closed-toe shoes	Not typically required if containers are sealed.
Spill Cleanup	Chemical safety goggles and face shield	Heavy-duty, chemical-resistant gloves	Chemical-resistant apron or suit	NIOSH-approved respirator with appropriate cartridges.

Step-by-Step Disposal Protocol

This protocol ensures that waste is collected, stored, and disposed of in a manner that is safe, compliant, and self-validating.

Step 4.1: Waste Characterization & Segregation

• Designate as Hazardous: All waste streams containing 3-(furan-2-yl)-1H-1,2,4-triazol-5-amine (solid compound, solutions, contaminated labware) must be designated as hazardous chemical waste.

• Segregate Incompatibles: As an amine, this compound is basic. Store its waste container separately from acidic waste streams to prevent potential violent reactions[4]. It should also be kept away from strong oxidizing agents[13][14].

Step 4.2: Containerization

• Select a Compatible Container: Use a dedicated, leak-proof container with a secure, screw-top lid[8][15]. The container material must be compatible with the waste (e.g., high-density polyethylene for solids and many solutions). Do not use food containers[4].

• Maintain Container Integrity: Ensure the container is in good condition, free of cracks or residue on the outside[8].

• Keep Closed: The waste container must remain closed at all times except when actively adding waste. This is a critical EPA requirement to prevent the release of vapors[4][9].

Step 4.3: Labeling

Proper labeling is essential for regulatory compliance and the safety of all personnel who may handle the container.

• Affix an Official Label: Use the hazardous waste label provided by your institution's EHS department.

• Complete All Fields: The label must clearly state:

  • The words "Hazardous Waste" [16].

  • Full Chemical Name: "3-(furan-2-yl)-1H-1,2,4-triazol-5-amine". Do not use abbreviations. List all constituents and their approximate percentages.

  • Hazard Information: Indicate relevant hazards (e.g., Toxic, Environmental Hazard).

Step 4.4: Accumulation in a Satellite Accumulation Area (SAA)

• Designate an SAA: Store the waste container in a designated SAA within the laboratory where the waste is generated[4][16]. This area must be under the control of laboratory personnel.

• Provide Secondary Containment: Place the waste container in a larger, chemically resistant tub or tray to contain any potential leaks[8].

• Monitor Fill Level: Do not fill containers beyond 90% capacity to allow for expansion[17].

• Adhere to Time and Volume Limits: An SAA can hold up to 55 gallons of hazardous waste. Once a container is full, it must be moved from the SAA within three days[4][16].

Step 4.5: Arranging for Final Disposal

• Contact EHS: When the waste container is ready for removal, follow your institution's procedures to schedule a pickup by trained EHS personnel or a licensed hazardous waste contractor[17].

• Do Not Transport: Never personally transport hazardous waste between buildings or off-site.

Emergency Procedures: Spill & Exposure Management

Minor Spill (Solid or Liquid)

• Alert Personnel: Notify others in the immediate area.

• Don PPE: Wear the appropriate PPE as detailed in the table above.

• Containment: Cover the spill with an appropriate absorbent material (e.g., chemical absorbent pads or vermiculite). Avoid raising dust if the material is solid; you can dampen it slightly with water before sweeping[1].

• Collection: Carefully sweep or scoop the contained material into the designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent or detergent solution, collecting all cleaning materials as hazardous waste.

• Report: Report the incident to the laboratory supervisor.

Personal Exposure

• Skin Contact: Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes[13]. Seek medical attention.

• Eye Contact: Immediately flush eyes with gently flowing water for at least 15 minutes, holding the eyelids open[3]. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek medical attention[3][13].

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention[3][13].

Decontamination of Empty Containers

Empty containers that held the pure compound must also be disposed of as hazardous waste unless properly decontaminated.

• Triple Rinse: Rinse the container three times with a suitable solvent (e.g., methanol or acetone) that can dissolve the compound.

• Collect Rinsate: The first rinsate is considered acutely hazardous waste and must be collected in your designated hazardous waste container[15]. Subsequent rinsates should also be collected.

• Deface Label: Completely remove or deface the original manufacturer's label.

• Dispose of Container: Dispose of the cleaned container as directed by your institution's EHS department.

Visual Workflow: Disposal Decision Process

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